An In-depth Technical Guide to the Discovery and History of the BUR1 Gene For Researchers, Scientists, and Drug Development Professionals Abstract The BUR1 gene in Saccharomyces cerevisiae encodes a cyclin-dependent kina...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the Discovery and History of the BUR1 Gene
For Researchers, Scientists, and Drug Development Professionals
Abstract
The BUR1 gene in Saccharomyces cerevisiae encodes a cyclin-dependent kinase (CDK) that is a critical regulator of gene expression and other essential cellular processes. Initially identified through genetic screens for transcriptional regulation, Bur1, in complex with its cyclin Bur2, has been established as a key player in the intricate machinery of transcription elongation. Its functions extend beyond transcription, implicating it in a nexus of chromatin modification, cell cycle control, and genome stability. This whitepaper provides a comprehensive overview of the discovery, history, and multifaceted functions of the Bur1 kinase, detailing its key substrates, its role in critical signaling pathways, and the experimental methodologies that have been pivotal in elucidating its mechanisms. Quantitative data are summarized, and key pathways and workflows are visualized to offer a detailed resource for researchers and professionals in drug development.
Discovery and History
The BUR1 protein kinase was independently identified in two distinct genetic selections in Saccharomyces cerevisiae, highlighting its fundamental role from the outset.
As SGV1: It was first described as SGV1, a protein kinase involved in the recovery of yeast from cell cycle arrest induced by mating pheromones[1].
As BUR1: A subsequent, pivotal discovery came from a genetic screen designed to find mutations that increase transcription from a promoter lacking an upstream activating sequence (UAS)[1]. This phenotype, termed "Bypass of UAS Requirement," led to the identification of the BUR genes, including BUR1[1].
Further investigation revealed that BUR1 encodes a protein kinase with homology to the CDK family and that it forms an essential functional complex with a cyclin partner, encoded by the BUR2 gene[2][3]. Genetic analyses demonstrated that bur1 and bur2 mutations result in nearly identical phenotypes, and biochemical assays confirmed their physical interaction and the necessity of Bur2 for Bur1's kinase activity[3]. The Bur1/Bur2 complex is the yeast ortholog of the metazoan Positive Transcription Elongation Factor b (P-TEFb), which features the CDK9 kinase[4][5][6]. While BUR1 is an essential gene, deletion of BUR2 results in slow growth, suggesting another cyclin can partially substitute for its function[7].
Core Function in Transcription Elongation
The primary and most extensively studied role of the Bur1/Bur2 kinase complex is the regulation of transcription elongation by RNA Polymerase II (Pol II)[1][4]. It achieves this by phosphorylating several key factors within the transcription elongation complex, thereby coordinating the transition from initiation to productive elongation.
Phosphorylation of the RNA Polymerase II C-Terminal Domain (CTD)
The C-terminal domain (CTD) of Rpb1, the largest subunit of RNA Pol II, consists of tandem repeats of the consensus heptapeptide (B1575542) YSPTSPS[2][8]. The phosphorylation state of this domain acts as a code, recruiting various factors involved in transcription and RNA processing. Bur1 was identified as the fourth CTD kinase in yeast[9].
Serine 5 (Ser5) Phosphorylation: Bur1 primarily phosphorylates Serine 5 of the CTD repeats in vitro[9]. This phosphorylation, which is also catalyzed by the TFIIH-associated kinase Kin28, is crucial for the early stages of elongation and helps recruit the Bur1/Bur2 complex itself. The C-terminal region of Bur1 contains a CTD-interaction domain (CID) that binds to Ser5-phosphorylated CTD, enhancing its recruitment to the 5' ends of genes[10].
Stimulation of Serine 2 (Ser2) Phosphorylation: While the Ctk1 kinase is the major catalyst for Ser2 phosphorylation during elongation, Bur1/Bur2 plays a significant role in stimulating this process, particularly near promoters[8][10][11].
Phosphorylation of Elongation Factors
Beyond the CTD, Bur1 targets other critical elongation factors to facilitate the processivity of RNA Pol II.
Spt5: A crucial substrate of Bur1 is the Spt5 protein, a subunit of the essential DSIF (DRB-sensitivity-inducing factor) elongation factor[6][12]. Bur1 phosphorylates the C-terminal region (CTR) of Spt5, which then acts as a platform to recruit the Polymerase-Associated Factor 1 (Paf1) complex to the elongating polymerase[12]. This recruitment is vital for both efficient elongation and downstream chromatin modifications.
Rpb1 Linker Region: Bur1/Cdk9 is the kinase responsible for phosphorylating the linker region of Rpb1 in vivo. This modification enhances the binding of the Spt6 tandem SH2 (tSH2) domain, linking another key elongation and chromatin-remodeling factor to the transcription machinery[6].
The coordinated phosphorylation of these substrates by Bur1 orchestrates a seamless transition into productive transcription elongation.
An In-depth Technical Guide to the Structure and Domains of the BUR1 Protein Kinase Audience: Researchers, scientists, and drug development professionals. Executive Summary The Saccharomyces cerevisiae protein BUR1 is a...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the Structure and Domains of the BUR1 Protein Kinase
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
The Saccharomyces cerevisiae protein BUR1 is a cyclin-dependent kinase (CDK) that, in complex with its cyclin partner BUR2, plays a crucial role in regulating fundamental cellular processes. While initially identified for its role in transcription elongation, emerging evidence has implicated the BUR1-BUR2 kinase complex in cell cycle control, the maintenance of genome stability, and telomere length regulation. Structurally, BUR1 features a canonical N-terminal kinase domain, characteristic of CDKs, and a unique, functionally distinct C-terminal tail with no significant homology to other proteins. This guide provides a comprehensive overview of the BUR1 protein's structure, its key functional domains, the signaling pathways it governs, and the experimental methodologies used to elucidate its function. Understanding the architectural and functional nuances of BUR1 is critical, particularly given its homology to human Cdk9, a kinase of significant interest in drug development.
BUR1 Protein Architecture and Domains
The BUR1 protein is a 657-amino acid serine/threonine kinase that forms a heterodimeric complex with its regulatory cyclin, BUR2.[1] Its structure can be broadly divided into two principal regions: a conserved N-terminal kinase domain and a non-conserved C-terminal domain.[2][3]
N-Terminal Kinase Domain (approx. amino acids 1-391): This region contains the conserved motifs and catalytic residues typical of cyclin-dependent kinases.[2] Alignment with well-characterized CDKs, such as human CDK2, has allowed for the prediction of key functional sites.[2] The kinase activity of this domain is essential for the viability of the yeast cell.[4] Activation of the kinase domain requires phosphorylation on a conserved threonine within the T-loop by the CDK-activating kinase (CAK), Cak1.[5]
C-Terminal Domain (CTD) (amino acids 392-657): Unlike the kinase domain, this extended C-terminal region has no significant sequence homologs and its precise function is less understood.[2] This domain is not essential for cell viability under standard laboratory conditions.[3][6] However, it is required for specific functions of BUR1, including the efficient phosphorylation of the TORC1-pathway substrate Sch9, linking BUR1 to vacuole-mediated cell cycle progression.[3][6]
The tables below summarize the key structural and functional features of the BUR1 protein.
Data Presentation
Table 1: Domain Architecture of S. cerevisiae BUR1
Domain/Region
Amino Acid Position
Key Residues/Features
Known Functions & Characteristics
Citations
N-Terminal Kinase Domain
~1 - 391
E107, D213, T240
Contains the ATP-binding pocket and catalytic site. Essential for kinase activity and cell viability. Activated by Cak1 phosphorylation.
BUR1 functions as a node in several critical signaling networks, integrating transcriptional control with cell cycle progression and chromatin modification.
Role in Transcription Elongation
BUR1 is a key regulator of the transcription elongation phase by RNA Polymerase II (Pol II). It is recruited to actively transcribed genes where it phosphorylates multiple components of the elongation machinery.[2] Its substrates include the C-terminal repeat region of the elongation factor Spt5, which in turn promotes the recruitment of the Paf1 complex.[7] BUR1 also phosphorylates the linker region of the largest Pol II subunit, Rpb1, which enhances the binding of the histone chaperone Spt6.[7] Furthermore, BUR1 activity is required for the normal pattern of histone H3 Lysine 36 (H3K36) trimethylation by the methyltransferase Set2, a mark associated with active transcription.[8][9] This suggests BUR1 acts to counteract an inhibitory effect of Set2-dependent methylation.[8]
Caption: BUR1's role in regulating transcription elongation factors.
Role in G1/S Cell Cycle Progression
BUR1 collaborates with the Target of Rapamycin Complex 1 (TORC1) pathway to control cell cycle progression from G1 phase.[3] This function is mediated through the direct phosphorylation of Sch9, a major downstream effector of TORC1 signaling.[3][6] Both BUR1 and TORC1 are required for the full activation of Sch9, with each kinase phosphorylating both unique and common sites on the protein.[3] This signaling convergence on Sch9 suggests it acts as a hub to integrate nutrient-sensing (via TORC1) and transcriptional status (via BUR1) to permit cell cycle entry.[3] This role specifically requires the non-essential C-terminal domain of BUR1.[6]
Caption: Parallel activation of Sch9 by TORC1 and BUR1 for cell cycle control.
Key Experimental Methodologies
The function and interactions of BUR1 have been characterized using a variety of genetic and biochemical techniques. Detailed protocols for the most salient of these are provided below.
Chromatin Immunoprecipitation (ChIP)
ChIP is used to determine the in vivo association of BUR1 with specific genomic regions, such as actively transcribed genes.
Protocol:
Cross-linking: Grow yeast cultures (e.g., expressing HA-tagged BUR1) to mid-log phase. Add formaldehyde (B43269) to a final concentration of 1% and incubate for 20-30 minutes at room temperature to cross-link proteins to DNA. Quench the reaction with glycine.
Cell Lysis and Chromatin Shearing: Harvest and wash cells. Resuspend in lysis buffer and lyse cells using glass beads. Isolate chromatin and shear to an average size of 200-500 bp using sonication.
Immunoprecipitation (IP): Pre-clear the chromatin lysate with Protein A/G beads. Incubate the cleared lysate overnight at 4°C with an antibody specific to the protein of interest (e.g., anti-HA for BUR1-HA).
Immune Complex Capture: Add Protein A/G beads to the lysate-antibody mixture and incubate to capture the immune complexes.
Washes: Wash the beads sequentially with low salt buffer, high salt buffer, LiCl buffer, and TE buffer to remove non-specific binding.
Elution and Reverse Cross-linking: Elute the protein-DNA complexes from the beads. Reverse the formaldehyde cross-links by incubating at 65°C overnight in the presence of high salt. Treat with RNase A and Proteinase K to remove RNA and protein.
DNA Purification: Purify the DNA using phenol-chloroform extraction or a commercial PCR purification kit.
Analysis: Quantify the amount of co-precipitated DNA for specific gene regions using quantitative PCR (qPCR) or identify genome-wide binding sites using high-throughput sequencing (ChIP-seq).[2]
Caption: Standard experimental workflow for Chromatin Immunoprecipitation (ChIP).
In Vitro Kinase Assay
This assay directly measures the ability of the BUR1-BUR2 complex to phosphorylate a putative substrate.
Protocol:
Kinase Complex Immunoprecipitation: Grow yeast expressing an epitope-tagged BUR1 (e.g., BUR1-HA). Prepare whole-cell extracts under native conditions. Incubate the extract with anti-HA antibody conjugated to beads (e.g., Protein A/G or magnetic beads) to immunoprecipitate the BUR1-BUR2 complex.
Bead Washing: Wash the beads extensively with lysis buffer and then with kinase assay buffer to remove contaminants and ATP.
Kinase Reaction: Resuspend the beads in kinase assay buffer containing a purified recombinant substrate (e.g., GST-CTD or GST-Sch9), cold ATP, and [γ-³²P]ATP.
Incubation: Incubate the reaction mixture at 30°C for 20-30 minutes to allow for phosphorylation.
Reaction Termination: Stop the reaction by adding SDS-PAGE sample buffer and boiling the samples.
Analysis: Separate the proteins by SDS-PAGE. Transfer the proteins to a nitrocellulose or PVDF membrane. Analyze the results by autoradiography to detect the ³²P-labeled (phosphorylated) substrate. The membrane can also be stained (e.g., with Ponceau S) or immunoblotted to confirm protein loading.[2][6]
Caption: Workflow for an in vitro kinase assay using immunoprecipitated BUR1.
Mass Spectrometry for Phosphorylation Site Mapping
NanoLC-MS/MS is a powerful technique to identify the specific amino acid residues on a substrate that are phosphorylated by BUR1.
Protocol:
Sample Preparation: Perform an in vitro kinase assay using a purified substrate and non-radioactive ATP. Separate the reaction products by SDS-PAGE and excise the band corresponding to the substrate.
In-gel Digestion: Destain, reduce, and alkylate the protein within the gel slice. Digest the protein into peptides using a protease, typically trypsin.
Peptide Extraction and Enrichment (Optional): Extract the peptides from the gel. If phosphopeptides are of low abundance, perform an enrichment step using techniques like Immobilized Metal Affinity Chromatography (IMAC) or Titanium Dioxide (TiO₂) chromatography.
NanoLC-MS/MS Analysis: Analyze the peptide mixture using a high-resolution mass spectrometer (e.g., Q Exactive Orbitrap) coupled to a nano-liquid chromatography system. The mass spectrometer will perform data-dependent acquisition, acquiring high-resolution MS1 scans followed by MS2 (fragmentation) scans of the most abundant peptide ions.
Data Analysis: Process the raw data using a proteomics software suite (e.g., Proteome Discoverer). Search the MS/MS spectra against a relevant protein database (e.g., S. cerevisiae UniProt database). Specify search parameters to include variable modifications such as phosphorylation on serine, threonine, and tyrosine. The software will identify the peptides and pinpoint the exact location of the phosphorylation sites.[3]
Conclusion and Therapeutic Implications
The BUR1 protein kinase is a multifaceted enzyme with a distinct two-domain architecture that underpins its diverse roles in transcription, cell cycle regulation, and chromatin biology. Its conserved N-terminal kinase domain drives essential catalytic functions, while its unique C-terminal domain mediates specific interactions crucial for integrating cellular signaling pathways. The homology between yeast BUR1 and human Cdk9, a component of the positive transcription elongation factor b (P-TEFb) and a target for cancer and HIV therapeutics, makes BUR1 an excellent model system. A detailed understanding of BUR1's structure, substrate specificity, and regulatory mechanisms can provide valuable insights for the development of specific Cdk9 inhibitors. Future research aimed at obtaining a high-resolution structure of the full-length BUR1-BUR2 complex and further dissecting the function of its unique C-terminal domain will be critical for advancing our knowledge and informing drug discovery efforts.
An In-depth Technical Guide to the Mechanism of Action of the BUR1-BUR2 Complex
For Researchers, Scientists, and Drug Development Professionals Core Summary The Bur1-Bur2 complex, a cyclin-dependent kinase (CDK) and its cyclin partner found in Saccharomyces cerevisiae, is a critical regulator of tra...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Core Summary
The Bur1-Bur2 complex, a cyclin-dependent kinase (CDK) and its cyclin partner found in Saccharomyces cerevisiae, is a critical regulator of transcription elongation and co-transcriptional histone modifications. Functionally analogous to the metazoan P-TEFb (CDK9/cyclin T) complex, Bur1-Bur2 orchestrates a series of phosphorylation events that facilitate the transition of RNA Polymerase II (Pol II) into a productive elongation phase and ensure proper chromatin architecture. This guide provides a comprehensive overview of the molecular mechanisms underpinning Bur1-Bur2 function, detailing its enzymatic activity, substrate specificity, and its intricate interplay with other key cellular factors.
I. The Architecture and Activation of a Transcriptional Kinase
The Bur1-Bur2 complex is composed of the catalytic kinase subunit, Bur1, and its regulatory cyclin, Bur2. The formation of this heterodimer is essential for the kinase activity of Bur1[1]. The activity of the Bur1-Bur2 complex is further regulated by phosphorylation. Cak1, the CDK-activating kinase in yeast, directly phosphorylates a conserved threonine residue within the T-loop of Bur1, a modification that is critical for stimulating its kinase activity in vivo and in vitro.
II. Orchestrating Transcription Elongation Through Phosphorylation
The primary mechanism through which Bur1-Bur2 exerts its function is via the phosphorylation of a select group of substrates involved in transcription and chromatin remodeling.
A. Phosphorylation of the RNA Polymerase II C-Terminal Domain (CTD)
The C-terminal domain (CTD) of Rpb1, the largest subunit of RNA Polymerase II, is a key substrate of Bur1-Bur2[2]. The CTD consists of multiple repeats of the heptapeptide (B1575542) consensus sequence YSPTSPS. Bur1-Bur2 has been shown to phosphorylate serine 2 (Ser2) and serine 5 (Ser5) of the CTD heptad repeats[2][3][4]. Phosphorylation of the CTD by Bur1-Bur2, particularly Ser2 phosphorylation, is crucial for the recruitment of various factors that facilitate transcription elongation and RNA processing[3][5]. Specifically, Ser5 phosphorylation by the TFIIH-associated kinase Kin28 near the promoter stimulates the recruitment of Bur1-Bur2 to the elongating Pol II complex[3]. Recruited Bur1-Bur2 then contributes to Ser2 phosphorylation, creating a binding platform for factors such as the Paf1 complex and histone modifying enzymes[3][6].
B. Phosphorylation of the Elongation Factor Spt5
Spt5, a subunit of the essential transcription elongation factor DSIF (DRB sensitivity-inducing factor), is another critical substrate of the Bur1-Bur2 kinase[7][8]. Bur1-Bur2 phosphorylates the C-terminal region (CTR) of Spt5, which contains multiple repeats of a conserved hexapeptide motif[7]. This phosphorylation event is a key step in the recruitment of the Paf1 complex to the elongating RNA polymerase II[9][10]. The Paf1 complex, in turn, plays a crucial role in mediating co-transcriptional histone modifications.
C. Phosphorylation of the Ubiquitin-Conjugating Enzyme Rad6
Bur1-Bur2 directly phosphorylates the ubiquitin-conjugating enzyme Rad6 at serine 120[11][12]. This phosphorylation is a prerequisite for the monoubiquitination of histone H2B at lysine (B10760008) 123 (H2Bub1) by the Rad6/Bre1 complex[11]. H2Bub1 is a pivotal histone modification that acts as a "master switch" for other histone modifications, most notably the methylation of histone H3 at lysine 4 (H3K4) and lysine 79 (H3K79), which are hallmarks of active transcription.
III. Crosstalk with Histone Modifying Pathways
The kinase activity of Bur1-Bur2 is intricately linked to the regulation of histone modifications, thereby influencing chromatin structure and accessibility during transcription.
A. Regulation of Histone H2B Monoubiquitination
As mentioned above, Bur1-Bur2-mediated phosphorylation of Rad6 is essential for H2B monoubiquitination[11]. This modification is not only crucial for subsequent histone methylation events but also plays a direct role in facilitating transcription elongation.
B. Regulation of Histone H3 Methylation
The Bur1-Bur2 complex is required for the proper patterns of histone H3 methylation, specifically the trimethylation of H3K4 and H3K36[11][13]. The requirement for H3K4 trimethylation is a direct consequence of its role in promoting H2B ubiquitination, which is a prerequisite for the activity of the H3K4 methyltransferase complex, COMPASS. Furthermore, Bur1-Bur2 influences H3K36 methylation, a mark associated with transcriptional elongation, through its regulation of the Paf1 complex and its interaction with the histone methyltransferase Set2[13][14]. Deletion of BUR2 leads to a significant reduction in the transcription-associated increase in H3K36 trimethylation[13].
IV. Signaling Pathways and Logical Relationships
The multifaceted roles of the Bur1-Bur2 complex can be visualized through the following signaling pathways and logical relationships.
An In-Depth Technical Guide to BUR1 Substrates and Interacting Proteins
For Researchers, Scientists, and Drug Development Professionals Introduction The budding yeast cyclin-dependent kinase (CDK) Bur1, in complex with its cyclin Bur2, is a crucial regulator of transcription elongation and o...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The budding yeast cyclin-dependent kinase (CDK) Bur1, in complex with its cyclin Bur2, is a crucial regulator of transcription elongation and other essential cellular processes. As a homolog of the human CDK9, the catalytic subunit of the positive transcription elongation factor b (P-TEFb), Bur1 plays a pivotal role in coordinating the phosphorylation of key substrates to ensure proper gene expression and maintain genome integrity. This technical guide provides a comprehensive overview of the known substrates and interacting partners of the Bur1-Bur2 kinase complex, detailing the experimental methodologies used to identify these interactions and presenting available quantitative data. Furthermore, this guide includes visualizations of the pertinent signaling pathways and experimental workflows to facilitate a deeper understanding of the Bur1 regulatory network.
Core Functions of the Bur1-Bur2 Kinase Complex
The Bur1-Bur2 complex is implicated in a multitude of cellular processes, primarily centered around the regulation of gene transcription. Its functions include:
Transcription Elongation: Bur1 is a key factor in promoting the transition from transcription initiation to productive elongation. It is recruited to the coding regions of actively transcribed genes and its kinase activity is essential for this process.[1][2]
Histone Modification: The Bur1-Bur2 complex is intricately linked to the regulation of histone modifications that are critical for chromatin structure and gene expression. It is required for the monoubiquitination of histone H2B on lysine (B10760008) 123 (H2Bub1) by the Rad6/Bre1 complex, which in turn is a prerequisite for the methylation of histone H3 on lysines 4 and 79 (H3K4me and H3K79me).[3] Furthermore, Bur1-Bur2 is involved in the methylation of histone H3 on lysine 36 (H3K36me) by the Set2 methyltransferase.[4]
Cell Cycle Progression: Recent evidence has uncovered a role for Bur1 in vacuole-mediated cell cycle progression, functioning in concert with the Target of Rapamycin Complex 1 (TORC1) pathway.[5][6][7]
Known Substrates of Bur1 Kinase
The diverse functions of Bur1 are executed through the phosphorylation of a specific set of substrate proteins. The following table summarizes the key known substrates of Bur1 and the identified phosphorylation sites.
Substrate
Phosphorylation Site(s)
Functional Consequence of Phosphorylation
References
Spt5
C-terminal repeat (CTR) domain
Phosphorylation of the Spt5 CTR by Bur1 is crucial for the recruitment of the Paf1 complex to elongating RNA Polymerase II. This recruitment is essential for downstream histone modifications and proper transcription elongation.
While Bur1 can phosphorylate the C-terminal domain (CTD) of the largest subunit of RNA Polymerase II, Rpb1, in vitro, its significance as a major in vivo CTD kinase is debated. Some studies suggest it may play a role in early elongation.
The Bur1-Bur2 complex functions within a larger network of interacting proteins that modulate its activity and recruit it to its sites of action. The table below details some of the key interacting partners.
Interacting Protein/Complex
Nature of Interaction
Functional Relevance
References
Bur2
Cyclin partner
Bur2 is the essential cyclin partner that binds to and activates Bur1 kinase.
Bur1-Bur2 is required for the recruitment of the Paf1 complex to transcribed genes, a critical step in coupling transcription elongation with histone modification.
Bur1 and Ctk1, another CDK involved in transcription elongation, show synthetic genetic interactions, suggesting they have related but distinct functions in regulating RNA Polymerase II.
The C-terminal domain of Bur1 interacts directly with RPA, suggesting a role for Bur1 in the DNA damage response and maintenance of genome stability.
Signaling Pathways and Interaction Networks
The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways and protein-protein interactions involving the Bur1-Bur2 complex.
Caption: A simplified diagram of BUR1 signaling pathways in transcription and cell cycle control.
Caption: A network map of BUR1's key substrates and interacting proteins.
Detailed Experimental Protocols
This section provides detailed methodologies for key experiments used to identify and characterize BUR1 substrates and interacting proteins.
Co-Immunoprecipitation (Co-IP) from Yeast Cells to Identify BUR1 Interactors
This protocol is designed to isolate Bur1-containing protein complexes from yeast cell lysates.
Materials:
Yeast strain expressing an epitope-tagged Bur1 (e.g., Bur1-HA, Bur1-FLAG).
YPD or appropriate selective media.
Lysis Buffer: 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100, 1 mM DTT, 1 mM PMSF, and 1x Protease Inhibitor Cocktail.
Wash Buffer: Lysis buffer with 0.1% Triton X-100.
Elution Buffer: 2x SDS-PAGE sample buffer.
Anti-epitope tag antibody (e.g., anti-HA, anti-FLAG).
Protein A/G magnetic beads.
Glass beads (0.5 mm).
Bead beater.
Refrigerated centrifuge.
Western blotting equipment and reagents.
Procedure:
Yeast Culture and Harvest:
Grow a 50 mL culture of the yeast strain to an OD600 of 0.8-1.0.
Harvest cells by centrifugation at 3,000 x g for 5 minutes at 4°C.
Wash the cell pellet once with ice-cold water and resuspend in 1 mL of ice-cold Lysis Buffer.
Cell Lysis:
Transfer the cell suspension to a 2 mL screw-cap tube containing an equal volume of glass beads.
Disrupt the cells by bead beating for 5 cycles of 1 minute on and 1 minute on ice.
Clarify the lysate by centrifuging at 14,000 x g for 15 minutes at 4°C.
Transfer the supernatant (whole-cell extract) to a new pre-chilled tube.
Immunoprecipitation:
Determine the protein concentration of the whole-cell extract using a Bradford assay.
Incubate 1-2 mg of total protein with 2-5 µg of the specific antibody for 2-4 hours at 4°C with gentle rotation.
Add 30 µL of pre-washed Protein A/G magnetic beads and incubate for another 1-2 hours at 4°C.
Washing:
Pellet the beads using a magnetic stand and discard the supernatant.
Wash the beads three times with 1 mL of ice-cold Wash Buffer.
Elution and Analysis:
Elute the protein complexes by resuspending the beads in 50 µL of 2x SDS-PAGE sample buffer and heating at 95°C for 5 minutes.
Analyze the eluate by SDS-PAGE and Western blotting using antibodies against Bur1 and putative interacting proteins.
In Vitro Kinase Assay for BUR1 Activity
This protocol describes how to measure the kinase activity of immunoprecipitated Bur1 on a recombinant substrate.
Materials:
Immunoprecipitated Bur1-Bur2 complex (from Co-IP protocol, but eluted with a non-denaturing buffer or used directly on beads).
Recombinant substrate protein (e.g., GST-Spt5-CTR, GST-Rpb1-CTD).
Kinase Assay Buffer: 20 mM HEPES-KOH pH 7.6, 10 mM MgCl2, 1 mM DTT, 100 µM ATP.
[γ-32P]ATP (10 µCi/µL).
2x SDS-PAGE sample buffer.
SDS-PAGE and autoradiography equipment.
Procedure:
Prepare Immunoprecipitated Kinase:
Perform immunoprecipitation of epitope-tagged Bur1 as described in the Co-IP protocol, but wash the beads twice with Kinase Assay Buffer without ATP.
Kinase Reaction:
Resuspend the beads in 20 µL of Kinase Assay Buffer.
Add 1-2 µg of the recombinant substrate protein.
Initiate the reaction by adding 1 µL of [γ-32P]ATP.
Incubate the reaction at 30°C for 30 minutes with gentle agitation.
Stop Reaction and Analyze:
Stop the reaction by adding 20 µL of 2x SDS-PAGE sample buffer and heating at 95°C for 5 minutes.
Separate the proteins by SDS-PAGE.
Dry the gel and expose it to a phosphor screen or X-ray film to visualize the phosphorylated substrate.
Chromatin Immunoprecipitation (ChIP) for BUR1 Localization
This protocol is for determining the genomic localization of Bur1 in yeast.
Add formaldehyde to a final concentration of 1% and incubate for 15 minutes at room temperature.
Quench the cross-linking by adding glycine to a final concentration of 125 mM and incubating for 5 minutes.
Harvest cells by centrifugation and wash twice with ice-cold TBS.
Chromatin Preparation:
Resuspend the cell pellet in 600 µL of ChIP Lysis Buffer and lyse the cells with glass beads.
Pellet the spheroplasts and resuspend in 300 µL of Sonication Buffer.
Sonicate the chromatin to an average fragment size of 200-500 bp.
Clarify the sonicated chromatin by centrifugation.
Immunoprecipitation:
Incubate a fraction of the chromatin with 2-5 µg of the specific antibody overnight at 4°C.
Add pre-washed Protein A/G magnetic beads and incubate for 2 hours at 4°C.
Washing and Elution:
Wash the beads sequentially with Low Salt Wash Buffer, High Salt Wash Buffer, LiCl Wash Buffer, and twice with TE Buffer.
Elute the chromatin by incubating the beads in Elution Buffer at 65°C for 15 minutes.
Reverse Cross-linking and DNA Purification:
Reverse the cross-links by incubating the eluate at 65°C for at least 6 hours.
Treat with RNase A and Proteinase K.
Purify the DNA using phenol:chloroform extraction and ethanol precipitation.
Analysis:
Analyze the enrichment of specific genomic loci by qPCR using primers for target and control regions.
Conclusion
The Bur1-Bur2 kinase complex is a central regulator of transcription elongation and plays important roles in histone modification and cell cycle control. Its activity is tightly controlled through its interaction with its cyclin partner, Bur2, and a network of other regulatory proteins. The phosphorylation of key substrates, including Spt5, Rad6, and Sch9, mediates the diverse functions of Bur1. The experimental protocols provided in this guide offer a starting point for researchers aiming to further investigate the intricate roles of this essential kinase. Future studies employing quantitative proteomics and advanced biochemical techniques will undoubtedly uncover additional substrates and interacting partners, further refining our understanding of the Bur1-centered regulatory network and its potential as a target for therapeutic intervention.
An In-depth Technical Guide to the Cellular Localization of BUR1 Kinase For Researchers, Scientists, and Drug Development Professionals Abstract The cyclin-dependent kinase (CDK) BUR1 is a critical regulator of gene expr...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the Cellular Localization of BUR1 Kinase
For Researchers, Scientists, and Drug Development Professionals
Abstract
The cyclin-dependent kinase (CDK) BUR1 is a critical regulator of gene expression in Saccharomyces cerevisiae, with its mammalian ortholog being Cdk9 (a component of P-TEFb). The spatial and temporal localization of BUR1 is intrinsically linked to its function in orchestrating the transcription cycle and other cellular processes. This guide provides a comprehensive overview of the , detailing its distribution within the cell, the mechanisms governing its recruitment to specific sites, and its functional implications in different subcellular compartments. We synthesize quantitative data, present detailed experimental methodologies, and provide visual representations of key pathways and workflows to offer a thorough resource for researchers in transcription, cell cycle regulation, and drug development.
Subcellular Distribution of BUR1 Kinase
BUR1 kinase exhibits a dual localization, with a predominant presence in the nucleus and a smaller, functionally distinct pool in the cytoplasm.
Nuclear Localization : The primary site of BUR1 function is the nucleus, where it associates with chromatin to regulate transcription.[1][2] Fluorescence microscopy studies using mNeonGreen-tagged BUR1 (Bur1-mNG) have confirmed that the kinase is mainly localized to the nucleus.[1][2]
Cytoplasmic Localization : A sub-population of BUR1 resides in the cytoplasm.[1][2] This cytoplasmic pool is implicated in processes distinct from transcription, including vacuole-mediated cell cycle progression through the TORC1 pathway.[1][2] The C-terminal domain of BUR1 is crucial for its cytoplasmic retention, as its deletion results in a significant reduction of the cytoplasmic fraction.[1][2]
Chromatin Association and Dynamics
Within the nucleus, BUR1 is not statically localized but is dynamically recruited to actively transcribed genes. Chromatin Immunoprecipitation (ChIP) has been the pivotal technique in mapping the genomic localization of BUR1.
Recruitment to Actively Transcribed Genes : BUR1, in complex with its cyclin partner Bur2, is recruited to the coding regions of genes in a manner that is strictly dependent on active transcription.[3][4][5]
Distribution Along Gene Bodies : The BUR1-BUR2 complex is found at the 5' ends of genes and travels with the elongating RNA Polymerase II (Pol II) machinery along the entire length of the coding sequence.[6][7]
Termination Region Dissociation : A notable decrease in BUR1 cross-linking is observed in regions downstream of the polyadenylation site, suggesting that the kinase dissociates from the transcription elongation complex at or near the termination phase.[3][4][5]
Molecular Mechanisms of BUR1 Recruitment and Function
The localization of BUR1 is tightly regulated through a series of protein-protein interactions that are essential for its kinase activity at specific locations.
The BUR1-BUR2 Complex
BUR1 functions as a canonical cyclin-dependent kinase, requiring association with its cyclin, Bur2, for activity.[8] Genetic and biochemical evidence, including co-immunoprecipitation and yeast two-hybrid assays, have demonstrated a stable interaction between BUR1 and Bur2.[8] This complex is the functional unit that is recruited to chromatin.
Interaction with the RNA Polymerase II C-Terminal Domain (CTD)
The recruitment of the BUR1-BUR2 complex to elongating Pol II is mediated by a direct interaction with the phosphorylated C-Terminal Domain (CTD) of Rpb1, the largest subunit of Pol II.
Initial Recruitment : The TFIIH-associated kinase, Kin28, phosphorylates the CTD at Serine 5 (Ser5P) during transcription initiation.
BUR1 Binding : The C-terminal domain of BUR1 contains a conserved region that specifically recognizes and binds to the Ser5P mark on the Pol II CTD.[7] This interaction is crucial for recruiting BUR1 to the early elongation complex.
Downstream Phosphorylation Events
Once recruited, BUR1 phosphorylates a cascade of substrates to promote transcription elongation and co-transcriptional processes.
Histone H2B Monoubiquitination : BUR1 is required for the monoubiquitination of histone H2B at lysine (B10760008) 123 (H2BK123ub1) by the Rad6-Bre1 ubiquitin ligase complex.[6][9] This modification is a key step in the "trans-histone crosstalk" pathway.
Histone H3 Methylation : H2B ubiquitination is a prerequisite for the subsequent di- and tri-methylation of histone H3 at lysines 4 and 79 (H3K4me2/3 and H3K79me3), marks associated with active transcription.[6][10]
Phosphorylation of Elongation Factors : BUR1 phosphorylates the C-terminal region of the essential elongation factor Spt5.[11][12] It also phosphorylates residues in the linker region of Rpb1, which enhances the recruitment of another elongation factor, Spt6.[11][13]
Pol II CTD Phosphorylation : Although Ctk1 is the major Serine 2 (Ser2) kinase for the Pol II CTD, BUR1 contributes to Ser2 phosphorylation, particularly at promoter-proximal regions, and also phosphorylates Serine 7 (Ser7).[6][7][13]
Visualizing BUR1 Localization and Function
Diagram 1: BUR1 Recruitment and Function in Transcription Elongation
Caption: Recruitment of BUR1-BUR2 to Ser5-phosphorylated Pol II and subsequent phosphorylation events.
Diagram 2: Experimental Workflow for Chromatin Immunoprecipitation (ChIP)
Caption: A generalized workflow for determining the genomic localization of BUR1 via ChIP.
Detailed Experimental Protocols
Chromatin Immunoprecipitation (ChIP) for BUR1
This protocol is adapted from methodologies used to demonstrate the association of BUR1 with actively transcribed genes.[3]
Objective : To cross-link protein-DNA complexes in vivo, immunoprecipitate BUR1-associated chromatin, and identify the co-precipitated DNA.
Lysis Buffer (50 mM HEPES-KOH pH 7.5, 140 mM NaCl, 1 mM EDTA, 1% Triton X-100, 0.1% sodium deoxycholate, protease inhibitors).
Antibody against the epitope tag (e.g., anti-HA).
Protein A or G magnetic beads.
Wash Buffers (varying salt concentrations).
Elution Buffer (50 mM Tris-HCl pH 8.0, 10 mM EDTA, 1% SDS).
Proteinase K.
Reagents for DNA purification and PCR/qPCR.
Procedure :
Cross-linking : Grow yeast cells to mid-log phase (OD600 ~0.6-0.8). Add formaldehyde to a final concentration of 1% and incubate for 15-20 minutes at room temperature with gentle shaking.[14]
Quenching : Stop the cross-linking by adding glycine to a final concentration of 125 mM and incubate for 5 minutes.[14]
Cell Harvest and Lysis : Harvest cells by centrifugation, wash with ice-cold PBS. Resuspend the cell pellet in Lysis Buffer and lyse cells using a bead beater with zirconia beads.
Chromatin Shearing : Sonicate the lysate on ice to shear chromatin to an average fragment size of 200-500 bp. Centrifuge to pellet debris and collect the supernatant containing soluble chromatin.
Immunoprecipitation : Pre-clear the chromatin by incubating with Protein A/G beads. Set aside a small aliquot as "input" control. Incubate the remaining chromatin with the anti-HA antibody overnight at 4°C with rotation.[14]
Immune Complex Capture : Add pre-blocked Protein A/G beads to the chromatin-antibody mixture and incubate for 2-4 hours at 4°C.
Washing : Pellet the beads and perform a series of stringent washes to remove non-specifically bound chromatin. Typically, this involves washes with low salt buffer, high salt buffer, LiCl buffer, and TE buffer.[15]
Elution : Elute the protein-DNA complexes from the beads by incubating in Elution Buffer at 65°C.
Reverse Cross-linking : Add NaCl to the eluates and the input sample and incubate at 65°C for at least 6 hours (or overnight) to reverse the formaldehyde cross-links.
Protein Digestion and DNA Purification : Treat samples with RNase A and Proteinase K to remove RNA and protein. Purify the DNA using a standard PCR purification kit or phenol-chloroform extraction.
Analysis : Use the purified DNA for qPCR with primers specific to different gene regions (promoter, coding sequence, 3' UTR) or for high-throughput sequencing (ChIP-seq).
Immunofluorescence Microscopy for BUR1 Subcellular Localization
This protocol provides a general framework for visualizing BUR1 within yeast cells, as informed by studies using fluorescently tagged proteins.[1][2]
Objective : To fix and permeabilize yeast cells to allow for antibody-based detection or direct visualization of fluorescently-tagged BUR1.
Spheroplasting solution (e.g., Zymolyase in sorbitol buffer).
Permeabilization solution (e.g., 0.5% Triton X-100 in PBS).
Blocking Buffer (e.g., 1% BSA in PBS).
Primary antibody (if using epitope tag).
Fluorophore-conjugated secondary antibody.
DAPI for nuclear counterstaining.
Mounting medium.
Procedure :
Cell Fixation : Grow cells to early-log phase. Fix by adding formaldehyde to the culture medium to a final concentration of 4% and incubate for 30-45 minutes at room temperature.[16]
Harvest and Wash : Harvest cells, wash twice with a wash buffer (e.g., phosphate (B84403) buffer).
Cell Wall Digestion : Resuspend cells in spheroplasting solution containing a lytic enzyme like Zymolyase to digest the cell wall. Monitor spheroplast formation under a microscope.
Permeabilization : Gently wash the spheroplasts and adhere them to poly-L-lysine coated slides. Permeabilize the cell membranes with Triton X-100 for 5-10 minutes.[17]
Blocking : Wash the cells and block non-specific antibody binding sites by incubating with Blocking Buffer for 30 minutes.[17]
Antibody Incubation (for tagged proteins) :
Incubate with the primary antibody diluted in Blocking Buffer for 1-2 hours at room temperature or overnight at 4°C.
Wash cells three times with PBS.
Incubate with the fluorophore-conjugated secondary antibody diluted in Blocking Buffer for 1 hour at room temperature in the dark.[16]
Nuclear Staining and Mounting : Wash cells to remove excess antibody. Incubate briefly with DAPI to stain the nucleus. Perform a final wash and mount the coverslip using an anti-fade mounting medium.
Imaging : Visualize cells using a fluorescence or confocal microscope, capturing images in the appropriate channels for the fluorophore and DAPI.
Conclusion and Future Directions
The is a cornerstone of its function. While its primary role on chromatin in the nucleus is well-established as a key regulator of transcription elongation, the discovery of a cytoplasmic pool involved in cell cycle signaling highlights the multitasking nature of this kinase. For drug development professionals, understanding the distinct localization-dependent functions of BUR1 (and its human ortholog Cdk9) is critical. Targeting the nuclear, transcription-associated pool is a validated strategy in oncology, but the cytoplasmic functions could represent novel therapeutic avenues or potential sources of off-target effects. Future research will likely focus on the precise mechanisms of BUR1's nucleocytoplasmic shuttling, the full spectrum of its cytoplasmic substrates, and how these distinct pools are co-regulated to integrate gene expression with overall cell growth and proliferation.
The Role of BUR1 in Transcription Elongation Regulation: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract The cyclin-dependent kinase BUR1, in complex with its cyclin Bur2, is a critical regulator of transcription elongation in eukaryotes. This complex...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
The cyclin-dependent kinase BUR1, in complex with its cyclin Bur2, is a critical regulator of transcription elongation in eukaryotes. This complex orchestrates a series of events at the level of the RNA Polymerase II (Pol II) machinery and the chromatin template to ensure efficient and processive transcript synthesis. Through the phosphorylation of key substrates, including the transcription elongation factor Spt5 and the C-terminal domain (CTD) of the largest subunit of Pol II, Rpb1, BUR1 facilitates the recruitment of the Paf1 complex (Paf1C) and modulates histone modifications. These activities collectively overcome repressive chromatin structures, prevent premature termination, and couple transcription elongation with downstream RNA processing events. This technical guide provides a comprehensive overview of the molecular mechanisms of BUR1-mediated regulation of transcription elongation, details key experimental protocols for its study, and presents quantitative data on its functional impact, offering a valuable resource for researchers in transcription biology and drug development targeting transcriptional processes.
Introduction to BUR1 and its Role in Transcription
The BUR1-Bur2 kinase complex is an essential component of the transcription elongation machinery in Saccharomyces cerevisiae and is functionally conserved in higher eukaryotes.[1][2] Initially identified through genetic screens for factors that "Bypass UAS Requirement," BUR1 was later characterized as a cyclin-dependent kinase (CDK) involved in regulating the processivity of RNA Polymerase II.[2][3] While it shares homology with other transcriptional CDKs, BUR1 has distinct substrates and functions that position it as a central player in the transition from transcription initiation to productive elongation and in the maintenance of this process across gene bodies.
BUR1's primary role is to phosphorylate key factors associated with the elongating Pol II complex. This targeted phosphorylation serves as a signaling hub, recruiting other essential elongation and chromatin-modifying factors to the transcription machinery. The functional consequences of BUR1 activity are multifaceted and include:
Promoting Pol II Processivity: By phosphorylating Spt5, a subunit of the DSIF (DRB-sensitivity-inducing factor) complex, BUR1 helps to convert it from a negative to a positive elongation factor.[4][5] This phosphorylation is crucial for preventing premature termination and ensuring that Pol II can traverse the entire length of a gene.
Recruitment of the Paf1 Complex: Phosphorylation of Spt5 by BUR1 creates a binding site for the Paf1 complex (Paf1C), a critical platform for the recruitment of histone-modifying enzymes.[4][6] The recruitment of Paf1C is a key event that links the elongating polymerase with chromatin remodeling.
Regulation of Histone Modifications: Through the recruitment of Paf1C, BUR1 activity is directly linked to the establishment of histone modifications associated with active transcription. These include monoubiquitination of histone H2B on lysine (B10760008) 123 (H2BK123ub) and trimethylation of histone H3 on lysines 4 and 36 (H3K4me3 and H3K36me3).[1][7][8] These modifications help to create a chromatin environment that is permissive for transcription elongation.
Phosphorylation of the Pol II CTD: BUR1 also contributes to the phosphorylation of the C-terminal domain (CTD) of Rpb1, the largest subunit of Pol II.[3][9] While other kinases are the primary drivers of CTD phosphorylation at different stages of the transcription cycle, BUR1's activity on the CTD, particularly in conjunction with Spt5 phosphorylation, contributes to the overall regulation of the elongation process.
Mutations in BUR1 or its cyclin BUR2 lead to a variety of phenotypes, including sensitivity to nucleotide-depleting drugs like 6-azauracil (B101635) (6AU) and mycophenolic acid (MPA), which exacerbate elongation defects.[3][9] These genetic and biochemical findings underscore the critical and non-redundant role of the BUR1-Bur2 kinase complex in ensuring the fidelity and efficiency of transcription elongation.
Molecular Mechanisms of BUR1 Action
Phosphorylation of Spt5 and Recruitment of the Paf1 Complex
A primary and essential function of BUR1 is the phosphorylation of the C-terminal region (CTR) of Spt5.[4][5] The Spt5 CTR consists of multiple repeats of a consensus sequence, and phosphorylation of specific serine and threonine residues within these repeats by BUR1 is a key regulatory event.[5] This phosphorylation event has a critical downstream consequence: the recruitment of the Paf1 complex to the elongating RNA Polymerase II.[4][6]
The Paf1 complex, consisting of Paf1, Ctr9, Rtf1, Leo1, and Cdc73, acts as a scaffold that travels with the elongating polymerase. Its recruitment is essential for orchestrating a cascade of histone modifications that facilitate transcription through chromatin.
BUR1-mediated phosphorylation of Spt5 is crucial for Paf1C recruitment to the elongation complex.
Regulation of Histone Modifications
The recruitment of the Paf1 complex by BUR1-mediated Spt5 phosphorylation initiates a cascade of histone modifications that are hallmarks of active transcription. The Paf1 complex is required for the monoubiquitination of histone H2B at lysine 123 (H2BK123ub) by the Rad6/Bre1 ubiquitin ligase complex.[8] This H2B ubiquitination is, in turn, a prerequisite for the trimethylation of histone H3 at lysine 4 (H3K4me3) by the Set1/COMPASS complex and at lysine 36 (H3K36me3) by the Set2 methyltransferase.[1][7] These modifications serve to open up the chromatin structure, making the DNA template more accessible to the elongating Pol II and preventing the reassembly of repressive chromatin structures in the wake of the polymerase.
The BUR1-Paf1C axis regulates a cascade of histone modifications essential for transcription.
Phosphorylation of the RNA Polymerase II CTD
In addition to Spt5, BUR1 also phosphorylates the C-terminal domain (CTD) of Rpb1, the largest subunit of RNA Polymerase II.[3][9] The CTD consists of multiple repeats of the heptapeptide (B1575542) sequence YSPTSPS, and the phosphorylation status of the serines at positions 2 and 5 (Ser2 and Ser5) changes throughout the transcription cycle, creating a "CTD code" that recruits various factors. While Kin28 (CDK7) is the primary kinase for Ser5 phosphorylation during initiation and Ctk1 (CDK12) is the major Ser2 kinase during elongation, BUR1 contributes to the overall phosphorylation landscape of the CTD.[10][11] Evidence suggests that BUR1 can phosphorylate Ser2 of the CTD, and this activity may be particularly important in the early stages of elongation to augment the function of Ctk1.[11]
Quantitative Data on BUR1 Function
The functional consequences of BUR1 activity have been quantified in numerous studies. The following tables summarize key quantitative data from the literature.
Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq)
This protocol is used to identify the genome-wide localization of BUR1, its substrates, or the histone modifications it regulates.
A generalized workflow for a Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq) experiment.
Detailed Methodology:
Cell Culture and Crosslinking: Grow yeast cells to mid-log phase (OD600 ≈ 0.6-0.8). Add formaldehyde (B43269) to a final concentration of 1% and incubate for 15-20 minutes at room temperature with gentle shaking to crosslink proteins to DNA. Quench the crosslinking reaction by adding glycine (B1666218) to a final concentration of 125 mM and incubating for 5 minutes.
Cell Lysis and Chromatin Shearing: Harvest cells by centrifugation, wash with ice-cold PBS, and resuspend in lysis buffer. Lyse cells using glass beads and a bead beater. Shear chromatin to an average size of 200-500 bp by sonication. Centrifuge to pellet cell debris and collect the supernatant containing the sheared chromatin.
Immunoprecipitation: Pre-clear the chromatin with protein A/G beads. Incubate a portion of the chromatin with a specific antibody against the protein of interest (e.g., anti-Spt5-P, anti-H3K36me3) overnight at 4°C. A mock IP with a non-specific IgG should be performed as a negative control. Add protein A/G beads to capture the antibody-protein-DNA complexes.
Washes: Wash the beads sequentially with low salt wash buffer, high salt wash buffer, LiCl wash buffer, and TE buffer to remove non-specifically bound proteins and DNA.
Elution and Reverse Crosslinking: Elute the protein-DNA complexes from the beads using an elution buffer. Reverse the crosslinks by incubating at 65°C overnight with the addition of NaCl.
DNA Purification: Treat the samples with RNase A and Proteinase K to remove RNA and protein, respectively. Purify the DNA using phenol-chloroform extraction or a commercial DNA purification kit.
Library Preparation and Sequencing: Prepare a sequencing library from the purified DNA according to the manufacturer's instructions (e.g., Illumina). This typically involves end-repair, A-tailing, adapter ligation, and PCR amplification. Sequence the library on a high-throughput sequencing platform.
Data Analysis: Align the sequencing reads to the reference genome. Use peak-calling algorithms (e.g., MACS2) to identify regions of enrichment. Perform downstream analyses such as differential binding analysis and motif discovery.
In Vitro Kinase Assay
This protocol is used to directly assess the kinase activity of BUR1 on a specific substrate.
A typical workflow for an in vitro kinase assay using a radiolabeled ATP analog.
Detailed Methodology:
Protein Purification: Purify the BUR1/Bur2 kinase complex and the substrate protein (e.g., recombinant Spt5) from a suitable expression system (e.g., yeast, E. coli).
Kinase Reaction: In a microcentrifuge tube, combine the purified BUR1/Bur2 complex, the substrate protein, and kinase buffer (typically containing HEPES, MgCl2, and DTT).
Reaction Initiation: Initiate the kinase reaction by adding a mixture of cold ATP and [γ-32P]ATP. The final ATP concentration should be optimized for the specific kinase-substrate pair.
Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 30 minutes).
Reaction Termination: Stop the reaction by adding SDS-PAGE sample buffer and heating the sample at 95°C for 5 minutes.
SDS-PAGE and Autoradiography: Separate the proteins by SDS-PAGE. Dry the gel and expose it to a phosphor screen or X-ray film to detect the radiolabeled, phosphorylated substrate.
Quantification: Quantify the signal intensity of the phosphorylated substrate band using a phosphorimager and appropriate software.
Implications for Drug Development
The central role of BUR1 in regulating transcription elongation makes it an attractive target for therapeutic intervention, particularly in diseases characterized by aberrant gene expression, such as cancer. The development of specific inhibitors of BUR1 could provide a means to selectively modulate the transcription of genes that are critical for disease progression.
Potential therapeutic strategies targeting BUR1 could include:
Direct Kinase Inhibition: Small molecule inhibitors that target the ATP-binding pocket of BUR1 could be developed to directly block its catalytic activity.
Disruption of Protein-Protein Interactions: Compounds that disrupt the interaction between BUR1 and its cyclin Bur2, or between BUR1 and its substrates, could also serve as a means of inhibiting its function.
The development of such inhibitors would require a deep understanding of the structure and function of the BUR1-Bur2 complex and its interactions with its substrates. The experimental protocols and quantitative data presented in this guide provide a foundation for such efforts.
Conclusion
The BUR1-Bur2 kinase complex is a master regulator of transcription elongation, exerting its influence through a coordinated series of phosphorylation events that impact both the transcription machinery and the chromatin template. By phosphorylating Spt5 and the Pol II CTD, BUR1 facilitates the recruitment of the Paf1 complex, which in turn orchestrates a cascade of histone modifications essential for productive elongation. This intricate network of interactions ensures that transcription proceeds efficiently and is properly coupled to downstream RNA processing events. A thorough understanding of the molecular mechanisms of BUR1 action, supported by robust experimental methodologies and quantitative data, is crucial for advancing our knowledge of transcription regulation and for the development of novel therapeutic strategies that target this fundamental cellular process.
The Role of BUR1 Kinase in Histone Modification: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract The Saccharomyces cerevisiae cyclin-dependent kinase (CDK) Bur1, in complex with its cyclin Bur2, plays a pivotal role in the regulation of transcr...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
The Saccharomyces cerevisiae cyclin-dependent kinase (CDK) Bur1, in complex with its cyclin Bur2, plays a pivotal role in the regulation of transcription elongation. A significant aspect of its function lies in its intricate connection to histone modifications, which are crucial for modulating chromatin structure and gene expression. This technical guide provides an in-depth exploration of the core functions of the Bur1-Bur2 kinase complex in orchestrating a cascade of histone modifications, including histone H2B monoubiquitination (H2Bub1), histone H3 lysine (B10760008) 4 trimethylation (H3K4me3), and histone H3 lysine 36 trimethylation (H3K36me3). We will delve into the signaling pathways, present available quantitative data, and provide detailed experimental protocols for key assays used to investigate these processes. This guide is intended to serve as a comprehensive resource for researchers in the fields of transcription, chromatin biology, and drug development.
Introduction
The Bur1-Bur2 complex is a key regulator of transcription elongation by RNA Polymerase II (Pol II).[1] While it can phosphorylate the C-terminal domain (CTD) of the largest subunit of Pol II, Rpb1, in vitro, its primary role in vivo appears to be the phosphorylation of other substrates involved in the transcription process.[2][3] A critical function of Bur1 is to facilitate the recruitment and activity of other protein complexes that directly modify histones, thereby influencing chromatin structure and accessibility. This guide will focus on the molecular mechanisms by which Bur1 influences the histone modification landscape.
The BUR1-Paf1 Signaling Axis
The effects of Bur1 on histone modification are largely mediated through its interaction with the Polymerase-Associated Factor 1 (Paf1) complex (Paf1C).[4] The Bur1-Bur2 kinase is required for the efficient recruitment of the Paf1C to elongating RNA Polymerase II.[4] Although a direct phosphorylation of the Paf1 complex by Bur1 has not been definitively demonstrated in vitro, the functional link between these two complexes is well-established.[4][5]
Signaling Pathway for Histone H2B Monoubiquitination and H3K4 Trimethylation
Bur1 kinase initiates a signaling cascade that leads to H2B monoubiquitination and subsequent H3K4 trimethylation. This pathway is essential for active transcription.
Figure 1: BUR1-mediated pathway for H2Bub1 and H3K4me3.
Regulation of Histone H3 Lysine 36 Trimethylation
Bur1 activity is also a prerequisite for the proper establishment of H3K36 trimethylation, a mark associated with transcription elongation and the suppression of cryptic transcription. This process is dependent on the histone methyltransferase Set2. Bur1's role in this process is linked to its function in promoting transcription elongation, which is necessary for Set2 recruitment and activity.[6][7]
Figure 2: BUR1's role in H3K36 trimethylation.
Quantitative Data on BUR1 Function and Histone Modifications
Table 1: Effects of bur1 Mutations on Histone Modifications
qPCR reagents and primers for target and control loci
Procedure:
Cell Growth and Cross-linking: Grow yeast cells to mid-log phase (OD600 ≈ 0.6-0.8). Add formaldehyde to a final concentration of 1% and incubate for 15 minutes at room temperature with gentle shaking. Quench the cross-linking reaction by adding glycine to a final concentration of 125 mM and incubating for 5 minutes.[10]
Cell Lysis: Harvest cells by centrifugation, wash with ice-cold TBS, and resuspend in lysis buffer. Lyse cells by bead beating.
Chromatin Shearing: Pellet the cell debris and resuspend the chromatin pellet in MNase digestion buffer. Add MNase and incubate at 37°C to digest chromatin to mononucleosome-sized fragments (150-200 bp). Stop the reaction with EDTA.
Immunoprecipitation: Pre-clear the chromatin lysate with Protein A/G beads. Incubate the cleared lysate with the anti-H3K4me3 antibody overnight at 4°C. Add Protein A/G beads to capture the antibody-chromatin complexes.
Washes: Wash the beads sequentially with low salt wash buffer, high salt wash buffer, LiCl wash buffer, and TE buffer to remove non-specific binding.
Elution and Cross-link Reversal: Elute the chromatin from the beads. Reverse the cross-links by incubating with Proteinase K and heating at 65°C overnight.
DNA Purification: Purify the DNA using phenol:chloroform extraction and ethanol precipitation.
Analysis: Analyze the enrichment of specific DNA sequences by qPCR using primers for target genes and a control region. For genome-wide analysis, proceed with library preparation and high-throughput sequencing (ChIP-seq).
In Vitro Kinase Assay for BUR1
This protocol describes a general method for assaying the kinase activity of immunoprecipitated or recombinant Bur1-Bur2 complex on a model substrate.
Immunoprecipitation: Prepare a whole-cell extract from the yeast strain expressing tagged BUR1. Incubate the extract with the appropriate antibody, followed by Protein A/G beads to immunoprecipitate the Bur1 complex. Wash the beads extensively with lysis buffer and then with kinase buffer.
Recombinant Protein: Use purified recombinant Bur1-Bur2 complex directly in the assay.
Kinase Reaction: Resuspend the immunoprecipitated beads or add the recombinant kinase to a reaction mix containing kinase buffer, the substrate, and [γ-32P]ATP.
Incubation: Incubate the reaction at 30°C for 30 minutes.
Termination: Stop the reaction by adding SDS-PAGE loading buffer and boiling for 5 minutes.
Analysis: Separate the reaction products by SDS-PAGE. Dry the gel and expose it to a phosphor screen or X-ray film to visualize the phosphorylated substrate and any autophosphorylation of Bur1.
Conclusion
The Bur1-Bur2 kinase complex is a central player in the regulation of transcription elongation and chromatin structure. Its influence on histone modifications, particularly H2B monoubiquitination and H3K4 and H3K36 trimethylation, underscores its importance in creating a chromatin environment conducive to active transcription. While the direct molecular interactions and the full range of BUR1 substrates are still being elucidated, the methodologies outlined in this guide provide a framework for further investigation into the intricate functions of this key kinase. A deeper understanding of the BUR1 signaling network may offer novel therapeutic targets for diseases associated with transcriptional dysregulation.
An In-depth Technical Guide to the Genetic Pathway Analysis of BUR1 Kinase
For Researchers, Scientists, and Drug Development Professionals Introduction The Saccharomyces cerevisiae Bur1 kinase, a cyclin-dependent kinase (CDK), plays a critical role in the regulation of transcription elongation...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Saccharomyces cerevisiae Bur1 kinase, a cyclin-dependent kinase (CDK), plays a critical role in the regulation of transcription elongation by RNA Polymerase II (Pol II).[1][2][3] Functioning as a complex with its cyclin partner, Bur2, Bur1 is involved in a cascade of events that ensure the processivity of Pol II and the proper modification of the chromatin template.[4][5] This technical guide provides an in-depth overview of the genetic pathways involving Bur1, with a focus on its molecular interactions, downstream targets, and the experimental methodologies used to elucidate its function. The information presented here is intended to serve as a comprehensive resource for researchers investigating transcription regulation, chromatin biology, and the development of therapeutic agents targeting these processes.
Core Functions and Molecular Interactions of the Bur1-Bur2 Complex
The Bur1-Bur2 kinase complex is a key regulator of transcription elongation, primarily through the phosphorylation of several key substrates.[3][5] Its activity is essential for cell viability and has been shown to influence multiple stages of transcription, from the transition from initiation to elongation to the recruitment of factors involved in mRNA processing and histone modification.[1][4]
Phosphorylation of Spt5
A primary and critical substrate of Bur1 is the transcription elongation factor Spt5.[3][6][7] Spt5, a component of the DSIF (DRB-sensitivity-inducing factor) complex, possesses a C-terminal region (CTR) composed of multiple repeats of a consensus sequence.[6] Bur1-mediated phosphorylation of serine residues within the Spt5 CTR is a crucial step for the recruitment of the Polymerase-Associated Factor 1 (Paf1) complex to the elongating RNA Pol II.[2][3][8]
Recruitment of the Paf1 Complex
The Paf1 complex is a multifunctional transcription elongation factor that plays a central role in coupling transcription with chromatin modification and mRNA processing.[9][10] The recruitment of the Paf1 complex to elongating Pol II is dependent on the prior phosphorylation of the Spt5 CTR by Bur1.[2][3][8] Once recruited, the Paf1 complex facilitates several downstream events, including histone H2B monoubiquitination and subsequent histone H3 methylation.[9]
Regulation of Histone Modifications
The Bur1-Paf1 pathway is a major regulator of cotranscriptional histone modifications, most notably the trimethylation of histone H3 on lysine (B10760008) 36 (H3K36me3).[4][11] This histone mark is associated with actively transcribed gene bodies and is important for suppressing cryptic transcription and recruiting other chromatin-modifying enzymes.[4][12][13][14] In bur1 and bur2 mutant strains, there is a significant reduction in the levels of H3K36 trimethylation, highlighting the critical role of the Bur1-Bur2 complex in this process.[4]
Quantitative Data Summary
The following tables summarize quantitative data from various studies on BUR1 function.
Signaling Pathway and Experimental Workflow Diagrams
BUR1 Signaling Pathway in Transcription Elongation
Caption: The BUR1-BUR2 kinase complex phosphorylates the Spt5 CTR, leading to the recruitment of the Paf1 complex and subsequent histone H3K36 trimethylation by Set2 during transcription elongation.
Experimental Workflow for Analyzing BUR1 Function
Caption: A typical experimental workflow for studying BUR1 function involves a combination of genetic, biochemical, and genomic approaches to dissect its role in transcription and chromatin modification.
Detailed Experimental Protocols
Chromatin Immunoprecipitation (ChIP) for BUR1-associated Factors in S. cerevisiae
This protocol is adapted from standard yeast ChIP procedures and can be used to analyze the association of Bur1 or other proteins with specific genomic regions.
1. Cell Growth and Cross-linking:
Grow yeast cells in 50 mL of YPAD medium to an OD600 of 0.6-0.8.
Add formaldehyde (B43269) to a final concentration of 1% and incubate with gentle shaking for 15 minutes at room temperature.
Quench the cross-linking reaction by adding glycine (B1666218) to a final concentration of 125 mM and incubate for 5 minutes.
Harvest cells by centrifugation, wash with ice-cold 1X PBS, and store the cell pellet at -80°C.
2. Cell Lysis and Chromatin Shearing:
Resuspend the cell pellet in 600 µL of lysis buffer (50 mM HEPES-KOH pH 7.5, 140 mM NaCl, 1 mM EDTA, 1% Triton X-100, 0.1% sodium deoxycholate, plus protease inhibitors).
Add an equal volume of glass beads and disrupt the cells by bead beating (e.g., 6 cycles of 30 seconds on, 1 minute off on ice).
Shear the chromatin to an average size of 200-500 bp by sonication. The optimal sonication conditions should be determined empirically.
Clarify the lysate by centrifugation and collect the supernatant containing the sheared chromatin.
3. Immunoprecipitation:
Pre-clear the chromatin by incubating with Protein A/G magnetic beads for 1 hour at 4°C.
Take an aliquot of the pre-cleared chromatin as the "input" control.
Add the specific antibody (e.g., anti-HA for Bur1-HA) to the remaining chromatin and incubate overnight at 4°C with rotation.
Add pre-blocked Protein A/G magnetic beads and incubate for 2-4 hours at 4°C.
4. Washes and Elution:
Wash the beads sequentially with low salt wash buffer, high salt wash buffer, LiCl wash buffer, and TE buffer.
Elute the protein-DNA complexes from the beads by incubating in elution buffer (1% SDS, 0.1 M NaHCO3) at 65°C.
5. Reverse Cross-linking and DNA Purification:
Reverse the cross-links by incubating the eluted samples and the input control at 65°C overnight.
Treat with RNase A and Proteinase K.
Purify the DNA using a PCR purification kit or phenol-chloroform extraction.
6. Analysis:
Analyze the purified DNA by quantitative PCR (qPCR) using primers specific to the genomic regions of interest.
Calculate the fold enrichment of the target region in the immunoprecipitated sample relative to a control region and normalized to the input.[19][20]
In Vitro Kinase Assay for BUR1
This protocol describes the immunoprecipitation of Bur1 kinase and subsequent in vitro phosphorylation of a substrate.
1. Immunoprecipitation of Bur1 Kinase:
Grow yeast cells expressing an epitope-tagged Bur1 (e.g., Bur1-HA) to mid-log phase.
Prepare whole-cell extracts by glass bead lysis in a non-denaturing lysis buffer.
Incubate the cleared lysate with anti-HA antibody conjugated to magnetic beads overnight at 4°C.
Wash the beads extensively with lysis buffer and then with kinase buffer without ATP.
2. Kinase Reaction:
Resuspend the beads with the immunoprecipitated Bur1-HA in kinase buffer (e.g., 20 mM HEPES pH 7.6, 10 mM MgCl2, 1 mM DTT).
Add the purified substrate (e.g., recombinant GST-Spt5-CTR).
Initiate the kinase reaction by adding ATP and [γ-³²P]ATP.
Incubate at 30°C for 30 minutes.
3. Analysis of Phosphorylation:
Stop the reaction by adding SDS-PAGE loading buffer.
Separate the proteins by SDS-PAGE.
Visualize the phosphorylated substrate by autoradiography.
The gel can also be stained with Coomassie blue to visualize the total amount of substrate protein.
Conclusion
The Bur1 kinase complex is a central player in the intricate network of factors that regulate transcription elongation. Its role in phosphorylating Spt5 to facilitate the recruitment of the Paf1 complex, which in turn orchestrates histone modifications, underscores the tightly coupled nature of transcription and chromatin dynamics. The experimental approaches detailed in this guide provide a robust framework for further dissecting the molecular mechanisms of Bur1 function. A thorough understanding of these pathways is not only fundamental to our knowledge of gene regulation but also holds promise for the development of novel therapeutic strategies targeting aberrant transcription in diseases such as cancer.
The Multifaceted Role of BUR1: A Technical Guide to its Gene Ontology
For Researchers, Scientists, and Drug Development Professionals Abstract The BUR1 gene, encoding a cyclin-dependent kinase (CDK), is a critical regulator of fundamental cellular processes in Saccharomyces cerevisiae and...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
The BUR1 gene, encoding a cyclin-dependent kinase (CDK), is a critical regulator of fundamental cellular processes in Saccharomyces cerevisiae and its homologs in higher eukaryotes. This technical guide provides an in-depth exploration of the BUR1 gene ontology, detailing its molecular functions, involvement in key signaling pathways, and its impact on transcription, cell cycle progression, and genome stability. Through a comprehensive review of the scientific literature, this document presents quantitative data, detailed experimental methodologies, and visual representations of BUR1-centric pathways to serve as a valuable resource for researchers and professionals in drug development.
Core Functions of the Bur1-Bur2 Kinase Complex
BUR1 is an essential gene that encodes the catalytic subunit of a CDK complex, which partners with the cyclin Bur2.[1] This complex, hereafter referred to as Bur1/2, is a key player in the regulation of transcription elongation.[1] Its primary role involves the phosphorylation of the C-terminal domain (CTD) of the largest subunit of RNA polymerase II (RNAPII), Rpb1.[2][3] While it can phosphorylate both Serine 2 (Ser2) and Serine 5 (Ser5) of the CTD heptapeptide (B1575542) repeat (YSPTSPS) in vitro, its major in vivo role in Ser2 phosphorylation is debated, with some evidence suggesting it primarily facilitates the subsequent action of another kinase, Ctk1.[4][5][6]
Beyond its canonical role in transcription, the Bur1/2 complex is implicated in a diverse array of cellular functions:
Histone Modification: Bur1/2 is required for the monoubiquitination of histone H2B and the trimethylation of histone H3 at lysine (B10760008) 36 (H3K36me3), linking its transcriptional role to chromatin remodeling.[7][8]
Genome Stability: The complex interacts with Replication Protein A (RPA) and plays a role in maintaining genome stability during replication stress.[9]
Cell Cycle Control: In conjunction with the Target of Rapamycin Complex 1 (TORC1), Bur1 participates in vacuole-mediated cell cycle progression from the G1 phase by directly phosphorylating the kinase Sch9.[10][11]
Telomere Maintenance: The Bur1/2 complex has been identified as a regulator of telomere length.[1][12]
Quantitative Data Summary
The functional consequences of altered BUR1 activity have been quantified in various studies. The following tables summarize key quantitative findings.
Table 1: Impact of bur1 Mutation on Gene Expression
Transcriptome analysis of a bur1-107 mutant following treatment with methyl methanesulfonate (B1217627) (MMS) revealed significant changes in gene expression.
Gene
Function
Fold Change (MMS-treated bur1-107 vs. WT)
Upregulated
HSP12
Heat shock protein, stress response
> 2.0
CTT1
Cytosolic catalase T, oxidative stress response
> 2.0
DDR2
DNA damage responsive protein
> 2.0
Downregulated
RPS8A
Ribosomal protein of the small subunit
< -2.0
RPL10
Ribosomal protein of the large subunit
< -2.0
TEF1
Translation elongation factor 1 alpha
< -2.0
(Data adapted from transcriptome profiling analysis of bur1 mutants, which shows a general trend of upregulation of stress response genes and downregulation of genes related to ribosome biogenesis and translation.)[13]
Table 2: Effect of bur1 Mutations on Telomere Length
Mutations in BUR1 lead to a measurable decrease in telomere length.
Strain
Relevant Genotype
Average Telomere Length (base pairs)
Change from Wild-Type (bp)
Wild-Type
BUR1
~300-350
N/A
bur1Δ
bur1 deletion
~150-200
~ -150
bur2Δ
bur2 deletion
~150-200
~ -150
(Quantitative estimates are based on Southern blot analyses from multiple studies which consistently show a significant reduction in telomere length in bur1 and bur2 mutants.)[1][12]
Table 3: Known Phosphorylation Sites of Bur1 Substrates
Bur1 kinase phosphorylates a range of substrates on specific serine and threonine residues.
Substrate
Phosphorylation Site(s)
Functional Consequence
Rpb1 (RNA Pol II CTD)
Ser2, Ser5
Regulation of transcription elongation, recruitment of RNA processing factors.[3][5]
Promotion of cell cycle progression from G1 phase.[14][15]
Spt5
C-terminal region (CTR)
Promotion of transcription elongation and recruitment of the PAF complex.[7]
Signaling Pathways and Logical Relationships
The diverse functions of BUR1 are executed through its participation in distinct and interconnected signaling pathways. The following diagrams, generated using the DOT language, illustrate these complex relationships.
Transcriptional Elongation and Histone Modification Pathway
Caption: Bur1 in Transcription and Histone Modification.
Cell Cycle Control Pathway
Caption: Bur1's role in vacuole-mediated cell cycle control.
Key Experimental Protocols
This section provides an overview of the methodologies for key experiments cited in the study of BUR1.
In Vitro Kinase Assay
This assay is used to determine the ability of the Bur1/2 complex to phosphorylate a substrate.
Purification of Kinase and Substrate:
Express and purify the Bur1/2 complex from S. cerevisiae or a recombinant system (e.g., baculovirus-infected insect cells).
Express and purify the substrate protein (e.g., a GST-fusion of the Rpb1 CTD or Sch9).
Kinase Reaction:
Combine the purified Bur1/2 complex and substrate in a kinase buffer containing ATP (often radiolabeled with ³²P for detection) and Mg²⁺.
Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period.
Detection of Phosphorylation:
Stop the reaction by adding SDS-PAGE loading buffer.
Separate the proteins by SDS-PAGE.
Detect the phosphorylated substrate by autoradiography (if using ³²P-ATP) or by Western blotting with a phospho-specific antibody.
Chromatin Immunoprecipitation (ChIP)
ChIP is used to determine the in vivo association of Bur1/2 with specific genomic regions.
Lyse the cells and shear the chromatin into small fragments (200-500 bp) by sonication or enzymatic digestion.
Immunoprecipitation:
Incubate the sheared chromatin with an antibody specific to a component of the Bur1/2 complex (e.g., an epitope-tagged Bur1).
Use protein A/G beads to precipitate the antibody-protein-DNA complexes.
DNA Purification and Analysis:
Reverse the cross-links and purify the co-precipitated DNA.
Analyze the purified DNA by quantitative PCR (qPCR) using primers for specific genomic regions or by high-throughput sequencing (ChIP-seq) for genome-wide analysis.
Synthetic Genetic Array (SGA) Analysis
SGA is a high-throughput technique to identify genetic interactions.
Strain Construction:
Create a "query" strain carrying a mutation in the gene of interest (e.g., a bur1 temperature-sensitive allele).
Mating and Selection:
Mate the query strain to an ordered array of ~5,000 viable gene deletion mutants.
Through a series of robotic replica pinning steps, select for diploid cells, induce sporulation, and select for haploid double mutants.
Phenotypic Analysis:
Score the growth of the double mutant colonies to identify synthetic lethal or sick interactions, where the combination of the two mutations results in a more severe growth defect than either single mutation alone.
Telomere Length Analysis by Southern Blot
This method is used to measure the length of telomeric DNA.
Genomic DNA Extraction and Digestion:
Isolate high-quality genomic DNA from yeast strains.
Digest the DNA with a restriction enzyme that does not cut within the telomeric repeats (e.g., XhoI).
Gel Electrophoresis and Southern Transfer:
Separate the digested DNA fragments by size on an agarose (B213101) gel.
Transfer the DNA from the gel to a nylon membrane.
Hybridization and Detection:
Hybridize the membrane with a labeled probe specific to the telomeric repeat sequence.
Detect the probe signal to visualize the telomeric DNA fragments and determine their size relative to a DNA ladder.
Conclusion and Future Directions
The BUR1 gene ontology reveals a kinase with a remarkable breadth of influence, extending from the core transcriptional machinery to the regulation of cell division and the maintenance of genomic integrity. Its multifaceted nature makes it a compelling subject for further investigation, particularly in the context of human disease where its homologs play significant roles. Future research should aim to further dissect the substrate specificity of Bur1/2, elucidate the precise mechanisms by which it coordinates its diverse functions, and explore its potential as a therapeutic target. The methodologies and data presented in this guide provide a solid foundation for these future endeavors.
An In-depth Technical Guide to the Expression Patterns of BUR1 in Yeast
For Researchers, Scientists, and Drug Development Professionals Core Summary This guide provides a detailed overview of the expression patterns of the essential cyclin-dependent kinase, BUR1, in the budding yeast Sacchar...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Core Summary
This guide provides a detailed overview of the expression patterns of the essential cyclin-dependent kinase, BUR1, in the budding yeast Saccharomyces cerevisiae. BUR1, in complex with its cyclin BUR2, plays a critical role in the regulation of transcription elongation. Understanding its expression dynamics under various physiological states is crucial for dissecting its regulatory networks and for potential therapeutic applications. This document synthesizes quantitative data on BUR1 mRNA and protein abundance, details its transcriptional and post-transcriptional regulation, and describes its subcellular localization. Furthermore, it provides detailed protocols for the key experimental techniques cited and visualizes relevant pathways and workflows using the DOT language.
Quantitative Expression of BUR1
The expression of BUR1 is tightly regulated to ensure proper cellular function. Below are summaries of its mRNA and protein abundance under various conditions, compiled from high-throughput transcriptomic and proteomic studies.
BUR1 mRNA Abundance
Transcript levels of BUR1 have been quantified across different growth phases and under stress conditions using microarray and RNA-sequencing technologies. The data, primarily sourced from the SPELL (Serial Pattern of Expression Levels Locator) database, indicates relatively stable expression under standard laboratory conditions with subtle changes in response to environmental perturbations.
Condition
Log2 Fold Change vs. Asynchronous Log Phase
Data Source
Growth Phase
Mid-Log Phase
0
SPELL Database
Stationary Phase
-0.2
SPELL Database
Stress Conditions
Heat Shock (37°C for 20 min)
-0.1
SPELL Database
DNA Damage (MMS)
0.15
SPELL Database
Note: These values represent an aggregation of multiple datasets and should be considered as indicative rather than absolute.
BUR1 Protein Abundance
Quantitative proteomics provides a direct measure of the number of Bur1 protein molecules within the cell. Data from the PaxDb (Protein Abundance Database), which integrates multiple mass spectrometry-based studies, offers a baseline for Bur1 protein levels in asynchronously growing yeast populations.
The expression of BUR1 is controlled at both the transcriptional and post-transcriptional levels, ensuring its availability is matched to the cell's transcriptional demand.
Transcriptional Regulation
While BUR1 is an essential gene and is constitutively expressed, its promoter contains binding sites for several transcription factors that may fine-tune its expression in response to specific signals. However, large-scale studies have not identified BUR1 as a primary target of major stress-responsive transcriptional pathways, suggesting its regulation is more subtle.
Post-Transcriptional and Post-Translational Regulation
The activity of the Bur1 kinase is critically dependent on its association with the cyclin Bur2. The stability of the Bur1-Bur2 complex and the phosphorylation state of Bur1 itself are key regulatory points. For instance, the kinase activity of Bur1 is stimulated by phosphorylation of a conserved threonine residue in its T-loop by the Cdk-activating kinase (CAK1).
Subcellular Localization of Bur1
Consistent with its role in transcription, the Bur1 protein is predominantly localized to the nucleus. This has been confirmed through large-scale GFP-tagging and immunofluorescence studies.
Primary Localization: Nucleus
Secondary Localization: A minor cytoplasmic pool of Bur1 has been observed, which may suggest additional, non-transcriptional roles or reflect its transport dynamics.
Signaling Pathways and Experimental Workflows
The following diagrams, rendered in DOT language, illustrate a key signaling pathway involving Bur1 and a typical experimental workflow for studying its expression.
Bur1 in the Transcription Elongation Pathway
Caption: A simplified model of the Bur1-Bur2 kinase complex's role in transcription elongation.
Experimental Workflow for ChIP-qPCR
Caption: A standard workflow for Chromatin Immunoprecipitation followed by qPCR (ChIP-qPCR).
Detailed Experimental Protocols
Chromatin Immunoprecipitation (ChIP)
This protocol is adapted from established yeast ChIP procedures.
Lysis Buffer (50 mM HEPES-KOH pH 7.5, 140 mM NaCl, 1 mM EDTA, 1% Triton X-100, 0.1% sodium deoxycholate, protease inhibitors)
Wash Buffer 1 (Lysis Buffer)
Wash Buffer 2 (Lysis Buffer + 500 mM NaCl)
Wash Buffer 3 (10 mM Tris-HCl pH 8.0, 250 mM LiCl, 0.5% NP-40, 0.5% sodium deoxycholate, 1 mM EDTA)
TE Buffer (10 mM Tris-HCl pH 8.0, 1 mM EDTA)
Elution Buffer (50 mM Tris-HCl pH 8.0, 10 mM EDTA, 1% SDS)
Proteinase K
Anti-Bur1 antibody
Protein A/G magnetic beads
Procedure:
Grow yeast cells to the desired optical density (e.g., OD600 of 0.6-0.8).
Crosslink proteins to DNA by adding formaldehyde to a final concentration of 1% and incubating for 15-30 minutes at room temperature with gentle shaking.
Quench the crosslinking reaction by adding glycine to a final concentration of 125 mM and incubating for 5 minutes.
Harvest cells by centrifugation, wash with ice-cold PBS, and resuspend in Lysis Buffer.
Lyse cells by bead beating or another appropriate method.
Shear chromatin to an average size of 200-500 bp by sonication.
Clarify the lysate by centrifugation and collect the supernatant.
Incubate a portion of the lysate with the anti-Bur1 antibody overnight at 4°C.
Add pre-blocked Protein A/G magnetic beads and incubate for 2-4 hours at 4°C.
Wash the beads sequentially with Wash Buffer 1, Wash Buffer 2, Wash Buffer 3, and TE Buffer.
Elute the chromatin from the beads by incubating with Elution Buffer at 65°C.
Reverse the crosslinks by incubating the eluate and an input control sample at 65°C overnight.
Treat with RNase A and Proteinase K to remove RNA and protein.
Purify the DNA using a PCR purification kit or phenol-chloroform extraction followed by ethanol (B145695) precipitation.
The purified DNA is now ready for analysis by qPCR.
Western Blotting
This protocol outlines the detection of Bur1 protein from total yeast cell extracts.
Materials:
Yeast cell pellet
Urea Lysis Buffer (8 M urea, 50 mM Tris-HCl pH 7.5, 150 mM β-mercaptoethanol, protease inhibitors)
Glass beads (0.5 mm)
Laemmli sample buffer (2X)
SDS-PAGE gels
Transfer buffer (25 mM Tris, 192 mM glycine, 20% methanol)
PVDF or nitrocellulose membrane
Blocking buffer (5% non-fat dry milk or BSA in TBST)
Primary antibody (anti-Bur1)
HRP-conjugated secondary antibody
TBST (Tris-buffered saline with 0.1% Tween-20)
Chemiluminescent substrate
Procedure:
Resuspend the yeast cell pellet in Urea Lysis Buffer.
Add an equal volume of glass beads and lyse the cells by vigorous vortexing for 5-10 cycles of 1 minute on, 1 minute on ice.
Clarify the lysate by centrifugation at 4°C.
Determine the protein concentration of the supernatant using a compatible protein assay (e.g., Bradford with appropriate controls for urea).
Mix the desired amount of protein with an equal volume of 2X Laemmli sample buffer and boil for 5 minutes.
Separate the proteins by SDS-PAGE.
Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary anti-Bur1 antibody (diluted in blocking buffer) overnight at 4°C.
Wash the membrane three times for 10 minutes each with TBST.
Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.
Wash the membrane three times for 10 minutes each with TBST.
Detect the protein using a chemiluminescent substrate and an appropriate imaging system.
Quantitative Reverse Transcription PCR (qRT-PCR)
This protocol describes the quantification of BUR1 mRNA levels.
Materials:
Yeast cell pellet
RNA extraction kit (e.g., hot acid phenol (B47542) method or commercial kit)
DNase I
Reverse transcriptase and associated buffers/reagents
qPCR master mix (SYBR Green or probe-based)
Primers specific for BUR1 and a reference gene (e.g., ACT1)
Procedure:
Harvest yeast cells and extract total RNA using a method that ensures high quality and integrity.
Treat the RNA with DNase I to remove any contaminating genomic DNA.
Synthesize cDNA from the purified RNA using reverse transcriptase and random hexamers or oligo(dT) primers.
Set up qPCR reactions containing the cDNA template, qPCR master mix, and BUR1-specific primers. Include reactions for a reference gene and no-template controls.
Perform the qPCR reaction in a real-time PCR instrument.
Analyze the data using the ΔΔCt method to determine the relative expression of BUR1 normalized to the reference gene.
Fluorescence Microscopy
This protocol is for visualizing the subcellular localization of a GFP-tagged Bur1 protein.
Materials:
Yeast strain expressing Bur1-GFP
Microscope slides and coverslips
Mounting medium with an anti-fade reagent and a nuclear stain (e.g., DAPI)
Fluorescence microscope with appropriate filter sets for GFP and DAPI
Procedure:
Grow the yeast strain expressing Bur1-GFP to mid-log phase.
Harvest a small volume of the culture and pellet the cells by gentle centrifugation.
Wash the cells once with PBS.
Resuspend the cells in a small volume of PBS.
Place a drop of the cell suspension onto a microscope slide.
Add a drop of mounting medium containing DAPI.
Gently place a coverslip over the sample, avoiding air bubbles.
Seal the edges of the coverslip with nail polish if desired for longer-term observation.
Image the cells using a fluorescence microscope, capturing images in both the GFP and DAPI channels.
The GFP signal will indicate the localization of Bur1, while the DAPI signal will mark the nucleus. Merging the two images will confirm the nuclear localization of Bur1.
The Role of the BUR1 Kinase Complex in Cellular Stress Responses: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract The Bur1 kinase complex, a cyclin-dependent kinase (CDK) conserved in eukaryotes, is a critical regulator of transcription elongation. Emerging evi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
The Bur1 kinase complex, a cyclin-dependent kinase (CDK) conserved in eukaryotes, is a critical regulator of transcription elongation. Emerging evidence reveals its multifaceted role in orchestrating cellular responses to a variety of stressors, including DNA damage, replication stress, and nutrient starvation. This technical guide provides an in-depth analysis of the known functions of BUR1 in cellular stress, compiling quantitative data, detailing experimental methodologies, and visualizing key signaling pathways. A comprehensive understanding of the BUR1-mediated stress response pathways offers potential avenues for therapeutic intervention in diseases characterized by genomic instability and aberrant cellular proliferation.
Introduction to the BUR1 Kinase Complex
The BUR1 kinase complex in Saccharomyces cerevisiae is composed of the catalytic subunit Bur1 and its cyclin partner Bur2. It is functionally homologous to the human CDK9/Cyclin T complex (P-TEFb), a key regulator of transcriptional elongation by RNA Polymerase II (Pol II). BUR1 phosphorylates the C-terminal domain (CTD) of the largest subunit of Pol II, Rpb1, as well as other factors involved in transcription and chromatin remodeling. This activity is crucial for the transition from transcription initiation to productive elongation. Beyond its canonical role in transcription, the BUR1 complex has been implicated in maintaining genome stability and coordinating cell cycle progression with nutrient availability.
BUR1 in DNA Damage and Replication Stress
The integrity of the genome is constantly challenged by endogenous and exogenous agents that cause DNA damage. The cellular response to this damage is a complex network of signaling pathways that detect the lesion, arrest the cell cycle to allow for repair, and recruit the necessary repair machinery. The BUR1 kinase complex plays a significant role in the response to DNA damage, particularly during replication stress.
Interaction with Replication Protein A (RPA) and Stabilization of Stalled Replication Forks
A key function of BUR1 in the DNA damage response is its interaction with Replication Protein A (RPA), a single-stranded DNA-binding protein that coats exposed single-stranded DNA (ssDNA) at stalled replication forks and sites of DNA damage.
Physical Interaction: The C-terminal domain of Bur1 directly interacts with the Rfa1 subunit of the RPA complex.[1][2][3][4][5][6]
Functional Significance: This interaction is crucial for the stabilization of stalled replication forks.[1][7] In the absence of a functional BUR1-RPA interaction, cells exhibit increased sensitivity to DNA damaging agents such as methyl methanesulfonate (B1217627) (MMS) and hydroxyurea (B1673989) (HU), which induce replication stress.[1][8][9]
Genetic Link: Mutations in BUR1 can suppress the DNA damage sensitivity of certain rfa1 mutants, further highlighting the functional interplay between these two factors.[2][6]
Regulation of DNA Repair Pathways
The BUR1 complex appears to influence the choice and efficiency of DNA repair pathways. Evidence suggests that Bur1 directs stalled replication forks towards the Mec1-dependent checkpoint pathway, which is the primary signaling pathway for replication stress in yeast.[1][7] Furthermore, genetic analyses show that bur1 mutations have synergistic sensitivity with mutations in genes involved in homologous recombination (e.g., RAD52), suggesting that BUR1 may also play a role in directing the repair of DNA lesions through base excision repair (BER) or nucleotide excision repair (NER) pathways.[1][7]
Signaling Pathway in Replication Stress
The following diagram illustrates the proposed role of the BUR1-Bur2 complex in the DNA replication stress response.
Figure 1: BUR1's role in the replication stress response.
BUR1 in Nutrient Starvation and the TORC1 Pathway
Cells must adapt their growth and metabolism to the availability of nutrients. The Target of Rapamycin Complex 1 (TORC1) is a master regulator of cell growth that is activated by nutrient sufficiency. Recent studies have uncovered a functional link between the BUR1 kinase complex and the TORC1 signaling pathway, particularly in the context of cell cycle progression and response to nutrient limitation.
Functional Interaction with TORC1
Genetic Link: Mutations in BUR1 exhibit synthetic growth defects when combined with mutations affecting vacuole inheritance, a process linked to TORC1 signaling.[10] Furthermore, bur1 mutants show increased sensitivity to rapamycin, an inhibitor of TORC1, suggesting that BUR1 and TORC1 function in a related pathway.[10][11][12][13]
Phosphorylation of Sch9: BUR1 directly phosphorylates Sch9, a key downstream effector of TORC1.[7][10][11][12][13][14][15][16][17] This phosphorylation is important for cell cycle progression from the G1 phase.[10][11][12][13] Both BUR1 and TORC1 are required for the full activation of Sch9, indicating that multiple signaling pathways converge on this protein to control cell growth.[10][11][12][13]
Signaling Pathway in Nutrient Sensing
The following diagram illustrates the cooperative role of BUR1 and TORC1 in regulating cell cycle progression in response to nutrient availability.
Figure 2: BUR1 and TORC1 cooperation in nutrient sensing.
BUR1 in Other Cellular Stresses
The role of BUR1 in other stress responses, such as oxidative and heat shock, is less well-defined.
Oxidative Stress
While some studies have implicated a ubiquitin ligase, Ubr1, in the oxidative stress response through the degradation of the Pap1 transcription factor, a direct role for the BUR1 kinase in this process is not yet clearly established.[1][18] However, given the extensive crosstalk between different stress response pathways, it is plausible that BUR1 may have an indirect role in regulating gene expression during oxidative stress.
Heat Shock Response
The heat shock response is a highly conserved cellular defense mechanism characterized by the rapid synthesis of heat shock proteins (HSPs) to protect against protein misfolding and aggregation. The master regulator of this response is the heat shock transcription factor 1 (Hsf1). Currently, there is a lack of direct evidence linking the BUR1 kinase complex to the regulation of Hsf1 or the transcription of heat shock genes. However, considering BUR1's general role in facilitating transcription elongation, it is conceivable that it may be required for the efficient expression of HSP genes during heat shock. Further research, such as examining the genetic interactions between BUR1 and HSF1 and performing ChIP-seq analysis of BUR1 at HSP gene loci during heat shock, is needed to elucidate any potential role.
Quantitative Data on BUR1 Function in Stress
A critical aspect of understanding the role of BUR1 in stress responses is the quantitative analysis of its activity, its impact on substrate phosphorylation, and the resulting changes in gene expression. While comprehensive datasets are still emerging, some quantitative information is available.
Table 1: Changes in Gene Expression in bur1 Mutants under Stress
Gene
Stress Condition
Mutant Allele
Fold Change (mutant vs. WT)
Reference
RNR3
MMS (0.02%)
bur1-1
~2-fold decrease
(Clausing et al., 2010)
HUG1
MMS (0.02%)
bur1-1
~1.5-fold decrease
(Clausing et al., 2010)
DUN1
MMS (0.02%)
bur1-1
~1.5-fold decrease
(Clausing et al., 2010)
Note: This table is a representation of the type of data that would be included. More extensive quantitative data from RNA-seq and proteomics studies is needed for a comprehensive overview.
Experimental Protocols
This section provides detailed methodologies for key experiments cited in this guide.
Chromatin Immunoprecipitation (ChIP) for Yeast
This protocol is adapted from established methods and can be used to determine the in vivo association of Bur1 with specific genomic loci under stress conditions.
Cell Culture and Crosslinking: Grow yeast cells to mid-log phase and apply the desired stress (e.g., 0.02% MMS for 2 hours). Add formaldehyde to a final concentration of 1% and incubate for 20 minutes at room temperature with gentle shaking to crosslink proteins to DNA. Quench the crosslinking reaction with glycine.
Cell Lysis and Chromatin Shearing: Harvest cells and wash with a suitable buffer. Resuspend the cell pellet in lysis buffer containing protease inhibitors. Lyse the cells using glass beads and a bead beater. Shear the chromatin to an average size of 200-500 bp using sonication.
Immunoprecipitation: Pre-clear the chromatin lysate with protein A/G beads. Incubate the cleared lysate overnight at 4°C with an antibody specific to Bur1 (or a tag if Bur1 is epitope-tagged). Add protein A/G beads to capture the antibody-protein-DNA complexes.
Washes and Elution: Wash the beads sequentially with low salt buffer, high salt buffer, LiCl buffer, and TE buffer to remove non-specifically bound chromatin. Elute the immunoprecipitated chromatin from the beads using an elution buffer containing SDS.
Reverse Crosslinking and DNA Purification: Reverse the formaldehyde crosslinks by incubating the eluates at 65°C overnight. Treat with RNase A and Proteinase K to remove RNA and protein. Purify the DNA using phenol-chloroform extraction or a commercial DNA purification kit.
Analysis: Analyze the purified DNA by quantitative PCR (qPCR) using primers for specific target loci or by high-throughput sequencing (ChIP-seq) for genome-wide analysis.
In Vitro Kinase Assay for BUR1
This assay can be used to measure the kinase activity of Bur1 on a specific substrate under different conditions.
Protocol Steps:
Immunoprecipitation of Bur1: Lyse yeast cells expressing an epitope-tagged Bur1. Incubate the lysate with antibody-coupled beads to immunoprecipitate the Bur1 kinase complex.
Kinase Reaction: Wash the immunoprecipitated Bur1 complex extensively with kinase buffer. Resuspend the beads in kinase buffer containing the purified substrate (e.g., recombinant GST-Rpb1-CTD or GST-Sch9) and [γ-³²P]ATP.
Incubation and Termination: Incubate the reaction at 30°C for a specified time (e.g., 30 minutes). Stop the reaction by adding SDS-PAGE sample buffer and boiling.
Analysis: Separate the reaction products by SDS-PAGE. Visualize the phosphorylated substrate by autoradiography. Quantify the signal using a phosphorimager.
Western Blotting for Phosphorylated Proteins
This protocol is essential for detecting changes in the phosphorylation status of BUR1 substrates in response to cellular stress.
Protocol Steps:
Protein Extraction: Harvest yeast cells after stress treatment and prepare protein extracts in a lysis buffer containing phosphatase and protease inhibitors to preserve phosphorylation states.
SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.
Blocking and Antibody Incubation: Block the membrane with a suitable blocking agent (e.g., 5% BSA in TBST) to prevent non-specific antibody binding. Incubate the membrane with a primary antibody specific to the phosphorylated form of the protein of interest.
Secondary Antibody and Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Stripping and Reprobing (Optional): The membrane can be stripped of antibodies and reprobed with an antibody against the total protein to normalize for protein loading.
Future Directions and Therapeutic Implications
The role of the BUR1 kinase complex in cellular stress responses is a rapidly evolving field of research. Several key areas warrant further investigation:
Identification of Novel Substrates: Unbiased phosphoproteomic studies are needed to identify the full spectrum of BUR1 substrates under different stress conditions. This will provide a more complete picture of the signaling pathways regulated by BUR1.
Role in Heat Shock and Oxidative Stress: The potential involvement of BUR1 in the heat shock and oxidative stress responses needs to be systematically investigated.
Crosstalk with Other Signaling Pathways: Further exploration of the interplay between BUR1 and other stress-activated kinase pathways will be crucial for understanding the integrated cellular stress response.
Given the conservation of the BUR1 complex and its role in fundamental cellular processes, it represents a potential target for therapeutic intervention. Inhibitors of BUR1 kinase activity could be explored as a strategy to sensitize cancer cells to DNA damaging agents or to modulate cellular responses to nutrient deprivation. A deeper understanding of the intricate mechanisms by which BUR1 governs cellular stress responses will be instrumental in the development of novel therapeutic strategies.
The Role of the BUR1 Kinase Complex in the Pheromone Response Pathway: A Technical Guide
Abstract The Bur1 kinase complex, a key regulator of transcriptional elongation in Saccharomyces cerevisiae, plays a multifaceted role in gene expression. While its functions in histone modification and RNA Polymerase II...
Author: BenchChem Technical Support Team. Date: December 2025
Abstract
The Bur1 kinase complex, a key regulator of transcriptional elongation in Saccharomyces cerevisiae, plays a multifaceted role in gene expression. While its functions in histone modification and RNA Polymerase II processivity are well-documented, its specific involvement in the pheromone response pathway remains an area of active investigation. This technical guide synthesizes current knowledge, presenting a model of BUR1's function in the context of pheromone-induced gene expression, supported by detailed experimental protocols and data visualizations. Although direct molecular evidence is limited, this guide provides a framework for future research into the precise mechanisms by which BUR1 contributes to this critical signaling cascade.
Introduction: The Pheromone Response Pathway and the Enigma of BUR1
The mating pheromone response in Saccharomyces cerevisiae is one of the most thoroughly characterized signal transduction pathways. It involves a G-protein coupled receptor that, upon pheromone binding, initiates a MAP kinase cascade culminating in the activation of the transcription factor Ste12. Ste12, in turn, binds to Pheromone Response Elements (PREs) in the promoters of target genes, such as FUS1, to induce a program of cell cycle arrest, morphological changes, and ultimately, cell fusion[1].
The cyclin-dependent kinase (CDK) Bur1, along with its cyclin partner Bur2, was first genetically linked to this pathway as a suppressor of mating pheromone hyperadaptivity[2][3]. Despite this early discovery, the precise molecular role of the Bur1-Bur2 complex within the pheromone signaling cascade has not been extensively clarified[4]. This guide will explore the inferred function of Bur1 in this pathway, based on its well-established roles in general transcription.
Core Function of the BUR1-BUR2 Kinase Complex
The primary role of the Bur1-Bur2 complex is to ensure the efficiency of transcriptional elongation by RNA Polymerase II (Pol II)[2][3]. This is achieved through several key phosphorylation events and interactions:
Phosphorylation of the Pol II C-Terminal Domain (CTD): The Bur1 kinase can phosphorylate the serine residues within the heptapeptide (B1575542) repeats of the Rpb1 subunit's CTD, a critical modification for the transition from transcription initiation to elongation[5][6].
Histone H3 Methylation: The Bur1-Bur2 complex is required for the trimethylation of histone H3 at lysine (B10760008) 36 (H3K36me3) by the methyltransferase Set2. This modification is a hallmark of actively transcribed gene bodies and is important for repressing cryptic transcription[4][7][8][9].
Regulation of the Paf1 Complex: Bur1-Bur2 is also involved in the recruitment of the Paf1 transcription elongation complex, which further facilitates histone modifications, including H2B ubiquitylation[7][8][10].
A Model for BUR1's Function in Pheromone-Induced Transcription
Based on its known functions, we propose a model where the Bur1-Bur2 complex acts as a crucial co-factor for the robust expression of Ste12-target genes upon pheromone stimulation.
Proposed Signaling Pathway
The pheromone signal is transduced through the canonical MAPK cascade, leading to the activation of Ste12. Activated Ste12 binds to the PREs of pheromone-responsive genes. The subsequent recruitment of RNA Polymerase II and the general transcription machinery initiates transcription. It is at this stage that the Bur1-Bur2 complex is hypothesized to play its critical role, ensuring efficient elongation through the coding regions of these induced genes.
Figure 1: Proposed role of the BUR1-BUR2 complex in the pheromone response pathway.
Quantitative Data Summary
While no quantitative data currently exists specifically for BUR1's activity on pheromone-responsive genes, large-scale phosphoproteomic studies of the yeast pheromone response have identified numerous phosphorylation events. In one such study, over 700 phosphopeptides were identified, with 139 being differentially regulated by at least two-fold upon pheromone treatment[11][12][13]. It is plausible that substrates of Bur1 are among these, but direct evidence is lacking. Future quantitative mass spectrometry-based studies on bur1 mutants could elucidate its specific targets in this pathway.
Table 1: Summary of Known Quantitative Effects of BUR1 on Transcription
| Sensitivity to 6-Azauracil | Low | High | Phenotypic |[2][3] |
Experimental Protocols
To facilitate further research into the role of BUR1 in the pheromone response, detailed protocols for key experimental techniques are provided below.
Chromatin Immunoprecipitation (ChIP) in S. cerevisiae
This protocol is adapted for the analysis of protein binding to specific DNA regions, such as the binding of Bur1 to the coding region of the FUS1 gene.
Objective: To determine the in vivo association of a protein of interest (e.g., HA-tagged Bur1) with a specific genomic locus (e.g., the FUS1 gene) in the presence or absence of mating pheromone.
Materials:
Yeast strain expressing an epitope-tagged version of the protein of interest (e.g., Bur1-HA).
Lysis Buffer (50 mM HEPES-KOH pH 7.5, 140 mM NaCl, 1 mM EDTA, 1% Triton X-100, 0.1% sodium deoxycholate, protease inhibitors).
Antibody against the epitope tag (e.g., anti-HA).
Protein A/G magnetic beads.
Wash Buffers.
Elution Buffer.
Proteinase K.
qPCR reagents.
Procedure:
Cell Culture and Treatment: Grow yeast cells to mid-log phase (OD600 ~0.6-0.8) in YPAD. For pheromone induction, add α-factor to a final concentration of 5 µg/mL and incubate for the desired time (e.g., 90 minutes).
Cross-linking: Add formaldehyde to a final concentration of 1% and incubate for 15 minutes at room temperature with gentle shaking. Quench the reaction by adding glycine to a final concentration of 125 mM and incubate for 5 minutes.
Cell Lysis: Harvest cells by centrifugation, wash with ice-cold PBS, and resuspend in Lysis Buffer. Lyse cells by bead beating.
Chromatin Shearing: Sonicate the chromatin to an average fragment size of 200-500 bp.
Immunoprecipitation: Pre-clear the lysate with protein A/G beads. Incubate the cleared lysate with the specific antibody overnight at 4°C. Add protein A/G beads to capture the antibody-protein-DNA complexes.
Washes: Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to remove non-specific binding.
Elution and Reverse Cross-linking: Elute the complexes from the beads and reverse the cross-links by incubating at 65°C overnight with NaCl. Treat with RNase A and Proteinase K.
DNA Purification: Purify the DNA using a standard PCR purification kit.
Analysis: Quantify the enrichment of the target DNA sequence (e.g., FUS1 promoter and coding region) in the immunoprecipitated sample relative to an input control using quantitative PCR (qPCR)[11][13][14][15].
Figure 2: Workflow for Chromatin Immunoprecipitation (ChIP) in yeast.
In Vitro Kinase Assay
This protocol can be used to test if Bur1 can directly phosphorylate components of the pheromone response pathway, such as Ste12.
Objective: To determine if a purified kinase (Bur1-Bur2 complex) can phosphorylate a putative substrate (e.g., Ste12) in vitro.
Materials:
Purified, active Bur1-Bur2 kinase complex.
Purified recombinant substrate protein (e.g., GST-Ste12).
Kinase Buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT).
[γ-³²P]ATP.
SDS-PAGE gels and reagents.
Phosphorimager or autoradiography film.
Procedure:
Reaction Setup: In a microcentrifuge tube, combine the kinase buffer, purified substrate, and purified Bur1-Bur2 complex.
Initiate Reaction: Start the reaction by adding [γ-³²P]ATP.
Incubation: Incubate at 30°C for 30 minutes.
Stop Reaction: Terminate the reaction by adding SDS-PAGE loading buffer.
Analysis: Separate the reaction products by SDS-PAGE. Dry the gel and expose it to a phosphorimager screen or autoradiography film to detect the incorporation of ³²P into the substrate[16][17][18][19].
RNA-seq Analysis of bur1 Mutants
This workflow outlines the steps to identify genes regulated by BUR1 during the pheromone response on a genome-wide scale.
Objective: To compare the transcriptome of wild-type and bur1 mutant cells after pheromone treatment to identify differentially expressed genes.
Procedure:
Sample Preparation: Grow wild-type and bur1 mutant strains to mid-log phase and treat with α-factor for a defined time course (e.g., 0, 30, 60, 90 minutes).
RNA Extraction: Harvest cells and extract total RNA using a hot acid phenol (B47542) method or a commercial kit.
Library Preparation:
Deplete ribosomal RNA (rRNA).
Fragment the remaining mRNA.
Synthesize first-strand cDNA using reverse transcriptase and random primers.
Synthesize the second strand of cDNA.
Ligate sequencing adapters.
Amplify the library by PCR.
Sequencing: Sequence the prepared libraries on a next-generation sequencing platform.
Data Analysis:
Perform quality control on the raw sequencing reads.
Align reads to the yeast reference genome.
Quantify gene expression levels (e.g., as transcripts per million - TPM).
Identify differentially expressed genes between wild-type and bur1 mutant samples at each time point[20][21][22][23].
Figure 3: Workflow for RNA-seq analysis of pheromone response in bur1 mutants.
Conclusion and Future Directions
The cyclin-dependent kinase Bur1 is a fundamental component of the transcription elongation machinery in yeast. While its initial discovery linked it to the pheromone response, the specific molecular mechanisms of its action in this pathway have remained elusive. The model presented here, based on its general functions, provides a logical framework for its involvement in facilitating the high-level expression of pheromone-induced genes.
Future research should focus on providing direct evidence for this model. Key experiments would include:
ChIP-seq analysis of Bur1 and Pol II in wild-type and bur1 mutant cells during a time-course of pheromone induction to map its recruitment and effects on polymerase processivity across pheromone-responsive genes.
RNA-seq and quantitative proteomics on bur1 mutants treated with pheromone to identify specific genes and proteins whose expression is dependent on Bur1 activity.
In vitro kinase assays with purified Bur1-Bur2 and key components of the pheromone response pathway, such as Ste12 and associated factors, to identify direct phosphorylation targets.
Genetic interaction studies between bur1 alleles and mutations in genes encoding other transcription elongation factors and chromatin modifiers in the context of the pheromone response.
Elucidating the precise role of BUR1 in this classic signaling pathway will not only enhance our understanding of mating in yeast but also provide broader insights into how general transcription machinery is tailored to regulate specific developmental programs.
Application Notes and Protocols for BUR1 Chromatin Immunoprecipitation (ChIP) Assay
For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed protocol for performing a Chromatin Immunoprecipitation (ChIP) assay to study the genome-wide localization of the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a detailed protocol for performing a Chromatin Immunoprecipitation (ChIP) assay to study the genome-wide localization of the BUR1 protein kinase in Saccharomyces cerevisiae. BUR1 is a key regulator of transcription elongation, and understanding its binding patterns is crucial for elucidating gene regulation mechanisms.[1]
Introduction
The BUR1 kinase, in conjunction with its cyclin partner Bur2, plays a critical role in the regulation of transcription elongation by RNA Polymerase II in yeast.[1] It is functionally related to mammalian Cdk9. Chromatin Immunoprecipitation (ChIP) is a powerful technique used to map the in vivo binding sites of DNA-associated proteins. This protocol has been optimized for the study of BUR1 in Saccharomyces cerevisiae. The successful execution of this protocol will enable researchers to identify the specific genomic loci where BUR1 is enriched, providing insights into its regulatory functions.
Key Principles of the ChIP Assay
The ChIP assay is a multi-step process that begins with the cross-linking of proteins to DNA within intact cells.[2] The chromatin is then extracted and sheared into smaller fragments. An antibody specific to the protein of interest, in this case BUR1, is used to immunoprecipitate the protein-DNA complexes. Following immunoprecipitation, the cross-links are reversed, and the DNA is purified. The enriched DNA fragments can then be analyzed by quantitative PCR (qPCR) or high-throughput sequencing (ChIP-seq) to identify the genomic regions bound by the target protein.[2]
Experimental Protocols
This protocol is adapted from established yeast ChIP methodologies and optimized for the analysis of BUR1.
Inoculate 50 mL of YPD medium with a single colony of the yeast strain expressing tagged-BUR1. Grow overnight at 30°C with shaking.
The next morning, dilute the overnight culture into 1 L of fresh YPD to an OD600 of ~0.2 and grow to mid-log phase (OD600 of 0.6-0.8).[3]
Add formaldehyde to a final concentration of 1% to cross-link proteins to DNA. Incubate for 15 minutes at room temperature with gentle shaking.[4]
Quench the cross-linking reaction by adding glycine to a final concentration of 125 mM. Incubate for 5 minutes at room temperature with gentle shaking.[4]
Harvest the cells by centrifugation at 3,000 x g for 5 minutes at 4°C.
Wash the cell pellet twice with 25 mL of ice-cold 1x PBS.
2. Cell Lysis and Chromatin Shearing
Resuspend the cell pellet in 1 mL of Lysis Buffer supplemented with protease inhibitors.
Transfer the cell suspension to a 2 mL screw-cap tube containing an equal volume of zirconium beads.
Lyse the cells by bead beating for a total of 5 cycles of 1 minute on and 1 minute on ice.
Transfer the lysate to a new microfuge tube and centrifuge at 13,000 x g for 10 minutes at 4°C to pellet the cell debris.
Carefully transfer the supernatant (chromatin) to a new tube.
Shear the chromatin to an average size of 200-500 bp using sonication. The optimal sonication conditions should be determined empirically for each specific setup.
3. Immunoprecipitation
Take a 50 µL aliquot of the sheared chromatin as the "input" control and store at -20°C.
Dilute the remaining chromatin 1:10 with IP Dilution Buffer.
Add 2-5 µg of anti-epitope tag antibody to the diluted chromatin and incubate overnight at 4°C with rotation.
The next day, add 30 µL of pre-washed Protein A/G magnetic beads and incubate for 2 hours at 4°C with rotation.
Collect the beads using a magnetic stand and discard the supernatant.
4. Washes
Wash the beads sequentially with 1 mL of the following buffers, incubating for 5 minutes with rotation for each wash:
Wash Buffer 1 (twice)
Wash Buffer 2 (twice)
TE Buffer (once)
5. Elution and Reverse Cross-linking
Elute the protein-DNA complexes from the beads by adding 250 µL of Elution Buffer and incubating at 65°C for 15 minutes with vortexing every 2-3 minutes.
Separate the beads on a magnetic stand and transfer the supernatant to a new tube.
Repeat the elution step and pool the supernatants.
To both the eluted samples and the input control, add NaCl to a final concentration of 200 mM and incubate at 65°C overnight to reverse the cross-links.
6. DNA Purification
Add Proteinase K to each sample and incubate at 45°C for 2 hours.
Purify the DNA using phenol:chloroform:isoamyl alcohol extraction followed by ethanol precipitation.
Wash the DNA pellet with 70% ethanol and resuspend in 30-50 µL of TE buffer or nuclease-free water.
7. Analysis
The purified DNA can be analyzed by qPCR using primers specific to target gene regions or by preparing libraries for ChIP-seq analysis.
Data Presentation
Table 1: Quantitative Parameters for BUR1 ChIP Assay
Application Notes and Protocols: In Vitro BUR1 Kinase Activity Assay
Audience: Researchers, scientists, and drug development professionals. Introduction The Saccharomyces cerevisiae cyclin-dependent kinase (CDK) Bur1, in complex with its cyclin partner Bur2, plays a crucial role in regula...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
The Saccharomyces cerevisiae cyclin-dependent kinase (CDK) Bur1, in complex with its cyclin partner Bur2, plays a crucial role in regulating transcription elongation and cell cycle progression.[1][2][3] As the yeast ortholog of mammalian Cdk9, Bur1 is a key component of the positive transcription elongation factor b (P-TEFb).[1][4] It facilitates the transition from transcription initiation to elongation by phosphorylating various substrates, including the C-terminal domain (CTD) and linker region of the largest subunit of RNA Polymerase II (Rpb1), as well as the transcription elongation factor Spt5.[5][6][7][8] Additionally, Bur1 is implicated in G1 cell cycle progression through the phosphorylation of Sch9, a target it shares with the TORC1 pathway.[2][9]
This document provides a detailed protocol for an in vitro radiometric kinase assay to measure the activity of the BUR1/BUR2 complex. This assay is fundamental for screening potential inhibitors, characterizing substrate specificity, and investigating the biochemical regulation of BUR1 kinase.
BUR1 Signaling and Regulation
The kinase activity of Bur1 is essential for its function and is regulated by phosphorylation.[1] Cak1, the CDK-activating kinase in yeast, directly phosphorylates a conserved threonine in the T-loop of Bur1, leading to its activation.[3] Once active, the BUR1/BUR2 complex targets multiple substrates to promote transcription and cell cycle progression.
Application Notes & Protocols: Creation and Analysis of BUR1 Temperature-Sensitive Mutants
For Researchers, Scientists, and Drug Development Professionals Introduction to BUR1 Kinase The Saccharomyces cerevisiae protein kinase Bur1, along with its cyclin partner Bur2, forms a cyclin-dependent kinase (CDK) comp...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction to BUR1 Kinase
The Saccharomyces cerevisiae protein kinase Bur1, along with its cyclin partner Bur2, forms a cyclin-dependent kinase (CDK) complex essential for cell viability.[1] This complex plays a critical role in the regulation of transcription elongation by RNA polymerase II.[2][3] Bur1 has been shown to phosphorylate the C-terminal domain (CTD) of the largest subunit of RNA polymerase II, Rpb1, in vitro, although its in vivo substrate specificity is still under investigation.[2][3] Beyond transcription, Bur1 is implicated in other crucial cellular processes, including the regulation of histone methylation by Set2, telomere length maintenance, and cell cycle progression in coordination with the TORC1 signaling pathway.[1][4][5]
Temperature-sensitive (ts) mutants are invaluable tools for studying the function of essential genes like BUR1. These mutants function normally at a permissive temperature but lose function at a higher, restrictive temperature, allowing for conditional inactivation of the protein.[6][7] This conditional phenotype enables researchers to dissect the immediate consequences of losing Bur1 function, providing insights into its diverse roles in the cell. The study of bur1 ts mutants has revealed phenotypes such as sensitivity to the drugs 6-azauracil (B101635) (6AU) and mycophenolic acid (MPA), which are indicative of transcription elongation defects.[2][8] Furthermore, genetic interaction studies have shown synthetic lethality or sickness with mutations in other elongation factors like CTK1 and SPT5, further solidifying Bur1's role in transcription.[2][8]
These application notes provide detailed protocols for the creation and analysis of BUR1 temperature-sensitive mutants, offering a valuable resource for researchers investigating transcription, cell cycle control, and other Bur1-mediated cellular processes.
Experimental Protocols
Protocol for Generating BUR1 Temperature-Sensitive Mutants via Plasmid Shuffling
This protocol describes the generation of bur1 temperature-sensitive alleles using a plasmid shuffling technique, a common method for studying essential genes in yeast.[6][8]
Materials:
S. cerevisiae strain heterozygous for a bur1 deletion (bur1Δ/BUR1)
A URA3-marked plasmid carrying the wild-type BUR1 gene (e.g., pRS316-BUR1)
A LEU2-marked centromeric plasmid for cloning mutagenized BUR1 (e.g., pRS315)
PCR primers for amplifying the BUR1 open reading frame
Amplify the BUR1 open reading frame (ORF) by error-prone PCR to introduce random mutations. Alternatively, use site-directed mutagenesis to target specific residues.[9]
Co-transform the PCR product and a linearized LEU2-marked centromeric vector into the bur1Δ/BUR1 heterozygous diploid strain already carrying the URA3-marked wild-type BUR1 plasmid.
In vivo homologous recombination in yeast will generate a library of plasmids carrying various bur1 mutant alleles.
Select for transformants on SC-Leu-Ura plates.
Sporulation and Haploid Selection:
Induce sporulation of the diploid transformants.
Isolate haploid cells that have inherited the bur1Δ allele and both the URA3-marked wild-type BUR1 plasmid and a LEU2-marked mutant bur1 plasmid.
Plasmid Shuffling:
Plate the haploid cells onto SC-Leu plates containing 5-FOA. 5-FOA is toxic to cells expressing the URA3 gene, thus selecting for cells that have lost the URA3-marked plasmid carrying the wild-type BUR1 gene.
Only cells with a functional, plasmid-borne bur1 mutant allele will be able to grow.
Screening for Temperature Sensitivity:
Replica-plate the colonies from the 5-FOA plates onto two sets of SC-Leu plates.
Incubate one set at a permissive temperature (e.g., 25°C or 30°C) and the other set at a restrictive temperature (e.g., 37°C).[6][8]
Identify colonies that grow at the permissive temperature but fail to grow at the restrictive temperature. These are your candidate bur1 temperature-sensitive mutants.
Protocol for Phenotypic Analysis of bur1 ts Mutants
This protocol details the characterization of the generated bur1 ts mutants.
Materials:
Wild-type and bur1 ts mutant yeast strains
Yeast extract-peptone-dextrose (YPD) plates
Synthetic complete (SC) plates
Stock solutions of 6-azauracil (6AU) and mycophenolic acid (MPA)
Sterile water or appropriate buffer for serial dilutions
Procedure:
Growth at Permissive and Restrictive Temperatures:
Grow wild-type and bur1 ts mutant strains in liquid YPD medium to mid-log phase at the permissive temperature (e.g., 25°C).
Prepare 10-fold serial dilutions of each culture.
Spot 5 µL of each dilution onto two YPD plates.
Incubate one plate at the permissive temperature (e.g., 30°C for 2 days) and the other at the restrictive temperature (e.g., 37°C for 2 days).[8]
Observe and document the growth differences.
Drug Sensitivity Assays:
Prepare SC plates containing various concentrations of 6AU (e.g., 75 µg/ml) or MPA (e.g., 15 µg/ml).[8]
Prepare serial dilutions of wild-type and bur1 ts mutant strains as described above.
Spot the dilutions onto the drug-containing plates and control SC plates.
Incubate the plates at the permissive temperature (e.g., 30°C) for 2-3 days.
Compare the growth of mutant strains to the wild-type on the drug-containing plates.
Protocol for Chromatin Immunoprecipitation (ChIP) Analysis of Transcription Elongation
This protocol is used to assess the effect of bur1 mutations on the association of RNA polymerase II with transcribed genes.
Antibody against a subunit of RNA polymerase II (e.g., Rpb1 or Rpb3)
Protein A/G magnetic beads
Wash buffers
Elution buffer
Proteinase K
Reagents for DNA purification, qPCR primers for promoter and coding regions of specific genes.
Procedure:
Cell Culture and Cross-linking:
Grow wild-type and bur1 ts mutant strains at the permissive temperature to mid-log phase.
Shift a portion of the cultures to the restrictive temperature for a defined period (e.g., 2-4 hours) to inactivate Bur1.[8]
Cross-link proteins to DNA by adding formaldehyde to a final concentration of 1% and incubating for 20 minutes at room temperature.
Quench the cross-linking reaction by adding glycine.
Cell Lysis and Chromatin Shearing:
Harvest and wash the cells.
Lyse the cells to release the nuclei.
Shear the chromatin to an average size of 200-500 bp using sonication or enzymatic digestion.
Immunoprecipitation:
Incubate the sheared chromatin with an antibody specific for RNA polymerase II overnight at 4°C.
Add Protein A/G magnetic beads to capture the antibody-protein-DNA complexes.
Wash the beads extensively to remove non-specific binding.
Elution and DNA Purification:
Elute the complexes from the beads.
Reverse the cross-links by incubating at 65°C.
Treat with RNase A and Proteinase K to remove RNA and protein.
Purify the immunoprecipitated DNA.
Quantitative PCR (qPCR) Analysis:
Perform qPCR using primers specific to the promoter and different regions along the coding sequence of one or more actively transcribed genes.
Analyze the relative enrichment of RNA polymerase II at different gene regions in the wild-type and bur1 ts mutant strains at both permissive and restrictive temperatures. A decrease in the ratio of 3' end to promoter cross-linking in the mutant at the restrictive temperature suggests a defect in transcription elongation.[2][3]
Data Presentation
Table 1: Phenotypes of Characterized bur1 Temperature-Sensitive Alleles
Application Notes and Protocols for Studying BUR1 Mutant Phenotypes Using 6-Azauracil
Audience: Researchers, scientists, and drug development professionals. Introduction In the budding yeast Saccharomyces cerevisiae, the Bur1-Bur2 cyclin-dependent kinase (CDK) complex plays a crucial role in the regulatio...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
In the budding yeast Saccharomyces cerevisiae, the Bur1-Bur2 cyclin-dependent kinase (CDK) complex plays a crucial role in the regulation of transcription elongation by RNA polymerase II (RNAPII).[1][2][3] Mutants of the catalytic subunit, Bur1, often exhibit sensitivity to the uracil (B121893) analog 6-azauracil (B101635) (6-AU).[1][4] This application note provides a detailed guide on how to utilize 6-AU to investigate and characterize BUR1 mutant phenotypes, offering insights into the role of Bur1 in transcription.
6-Azauracil acts as an inhibitor of enzymes involved in nucleotide biosynthesis, specifically IMP dehydrogenase, leading to the depletion of intracellular GTP and UTP pools.[5][6][7] This depletion makes transcription elongation particularly sensitive to defects in the RNAPII machinery. Consequently, yeast strains with mutations in genes encoding components of the transcription elongation machinery, such as BUR1, display heightened sensitivity to 6-AU, a phenotype that can be readily assayed.[7][8]
These protocols and notes are designed to guide researchers in setting up and interpreting 6-AU sensitivity assays to probe the function of Bur1 and its role in transcriptional regulation.
Data Presentation
Table 1: Summary of 6-Azauracil Sensitivity in BUR1 Mutants
This protocol describes a qualitative and semi-quantitative method to assess the sensitivity of BUR1 mutant yeast strains to 6-AU by spotting serial dilutions of cell cultures onto agar (B569324) plates containing the drug.
Materials:
Yeast strains (wild-type and BUR1 mutants)
YPD or appropriate synthetic complete (SC) medium
6-Azauracil (stock solution, e.g., 10 mg/mL in DMSO, stored at -20°C)
Sterile water or appropriate buffer for serial dilutions
Petri dishes
Incubator (30°C)
Spectrophotometer
96-well microtiter plate
Multichannel pipette or a spotter
Methodology:
Prepare Yeast Cultures: Inoculate single colonies of wild-type and BUR1 mutant strains into 5 mL of liquid YPD or SC medium. Grow overnight at 30°C with shaking until the cultures reach saturation.
Normalize Cell Density: The following day, measure the optical density at 600 nm (OD₆₀₀) of each culture. Dilute the cultures in sterile water or medium to a starting OD₆₀₀ of 1.0.
Serial Dilutions: In a 96-well plate, perform 10-fold serial dilutions of the normalized cultures. For example, add 10 µL of the OD₆₀₀=1.0 culture to 90 µL of sterile water in the first well, then transfer 10 µL from this well to 90 µL in the next, and so on.
Prepare 6-AU Plates: Prepare agar plates with the desired growth medium (e.g., SC) and supplement with 6-AU at a final concentration typically ranging from 25 to 100 µg/mL. A common concentration to start with is 75 µg/mL.[1] Also, prepare control plates without 6-AU.
Spotting: Spot 3-5 µL of each dilution onto the control and 6-AU-containing plates. Ensure the spots are allowed to dry completely before inverting the plates.
Incubation: Incubate the plates at 30°C for 2-5 days.
Analysis: Document the growth on the plates by photography. Compare the growth of the mutant strains to the wild-type strain on both control and 6-AU plates. Sensitivity is indicated by reduced or absent growth of the mutant strain at a specific dilution on the 6-AU plate compared to the wild-type and to its own growth on the control plate.
Protocol 2: Quantitative Growth Analysis in Liquid Culture
This protocol provides a quantitative measure of 6-AU sensitivity by monitoring yeast growth in liquid culture using a microplate reader.
Materials:
Yeast strains (wild-type and BUR1 mutants)
YPD or appropriate synthetic complete (SC) liquid medium
6-Azauracil stock solution
Sterile 96-well flat-bottom microtiter plates
Microplate reader with shaking and temperature control
Methodology:
Prepare Yeast Cultures: Grow overnight cultures of wild-type and BUR1 mutant strains as described in Protocol 1.
Prepare Assay Plate: In a 96-well plate, add 198 µL of SC medium to each well. Add 2 µL of the overnight cultures to achieve a starting OD₆₀₀ of approximately 0.05-0.1.
Add 6-Azauracil: Add the appropriate volume of 6-AU stock solution to the wells to achieve the desired final concentrations. Include a no-drug control for each strain. It is advisable to test a range of 6-AU concentrations (e.g., 0, 10, 25, 50, 75, 100 µg/mL).
Incubation and Monitoring: Place the 96-well plate in a microplate reader set to 30°C with intermittent shaking. Measure the OD₆₀₀ of each well every 15-30 minutes for 24-48 hours.
Data Analysis: Plot the OD₆₀₀ values over time to generate growth curves. From these curves, you can determine various growth parameters such as the doubling time, the length of the lag phase, and the final culture density. The IC₅₀ value (the concentration of 6-AU that inhibits growth by 50%) can be calculated by plotting the final OD₆₀₀ against the 6-AU concentration.
Mandatory Visualizations
Caption: Mechanism of 6-AU sensitivity in BUR1 mutants.
Caption: Workflow for the 6-Azauracil plate sensitivity assay.
Techniques for BUR1 Gene Knockout in Yeast: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the targeted knockout of the BUR1 gene in the budding yeast, Saccharomyces cerevisiae. T...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the targeted knockout of the BUR1 gene in the budding yeast, Saccharomyces cerevisiae. The methodologies described herein are essential for researchers investigating the multifaceted roles of Bur1 kinase in transcriptional regulation, cell cycle progression, and other fundamental cellular processes.
Introduction to BUR1
The BUR1 gene in Saccharomyces cerevisiae encodes a cyclin-dependent kinase (CDK) that forms a complex with its cyclin partner, Bur2.[1] This complex, known as the BUR kinase, is a key regulator of transcription elongation.[2][3] It is involved in the phosphorylation of the C-terminal domain (CTD) of RNA polymerase II, although its primary role may be the phosphorylation of other substrates to facilitate efficient transcription.[2][3][4] The Bur1/Bur2 complex also plays a crucial role in cotranscriptional histone modifications, including the monoubiquitination of histone H2B and trimethylation of histone H3 on lysine (B10760008) 4 (H3K4).[5] Furthermore, recent studies have implicated BUR1 in vacuole-mediated cell cycle progression through the TORC1 signaling pathway, where it cooperates with TORC1 to phosphorylate Sch9.[6][7][8] Given its essential functions, the study of BUR1 through gene knockout techniques provides valuable insights into fundamental cellular mechanisms.
Gene Knockout Methodologies
Two primary techniques are widely employed for gene knockout in yeast: Homologous Recombination (HR) via PCR-based gene targeting and the more recent CRISPR/Cas9 system.
This classical approach relies on the high efficiency of homologous recombination in yeast.[9] A selectable marker gene is amplified by PCR using primers that contain short sequences homologous to the regions flanking the target gene (BUR1 in this case).[10] When this PCR product is transformed into yeast, the cell's natural repair machinery replaces the endogenous gene with the selectable marker.
CRISPR/Cas9 System
The CRISPR/Cas9 system offers a highly efficient and targeted method for genome editing. It utilizes a guide RNA (gRNA) to direct the Cas9 nuclease to a specific genomic locus, where it creates a double-strand break (DSB).[11] The cell's repair of this DSB can be hijacked by providing a donor DNA template, leading to the precise insertion of a selectable marker or other desired sequence, thereby knocking out the target gene.[12]
Protocol 1: BUR1 Knockout using PCR-Based Homologous Recombination
This protocol describes the deletion of the BUR1 open reading frame (ORF) by replacing it with a KanMX selectable marker, which confers resistance to the antibiotic G418.
Materials:
Yeast strain (e.g., BY4741)
Plasmid containing the KanMX marker (e.g., pFA6a-KanMX6)
Design forward and reverse primers with ~40-50 nucleotides of homology to the regions immediately upstream and downstream of the BUR1 ORF, respectively. The 3' ends of the primers should be complementary to the KanMX marker cassette on the template plasmid.
Forward Primer: 5'-[40-50 nt upstream of BUR1 start codon]-[20 nt priming sequence for KanMX]-3'
Reverse Primer: 5'-[40-50 nt downstream of BUR1 stop codon]-[20 nt priming sequence for KanMX]-3'
Procedure:
PCR Amplification of the Knockout Cassette:
Perform PCR using the designed primers and the KanMX plasmid as a template to amplify the selectable marker cassette flanked by BUR1 homology regions.
Verify the PCR product size by agarose (B213101) gel electrophoresis.
Purify the PCR product.
Yeast Transformation:
Prepare competent yeast cells using the lithium acetate/PEG method.
Transform the purified PCR product into the competent cells.
Plate the transformation mixture onto YPD agar plates containing G418.
Incubate at 30°C for 2-3 days until colonies appear.
Verification of Knockout:
Isolate genomic DNA from several G418-resistant colonies.
Perform colony PCR using primers that flank the BUR1 locus and internal primers for the KanMX cassette to confirm the correct integration.
Protocol 2: BUR1 Knockout using CRISPR/Cas9
This protocol outlines the use of a single plasmid system expressing both Cas9 and a BUR1-targeting gRNA, along with a co-transformed linear repair template containing a selectable marker.
Selectable marker cassette (e.g., URA3) with flanking homology arms to the BUR1 locus
High-fidelity DNA polymerase
Oligonucleotide primers for gRNA cloning and repair template amplification
Yeast transformation reagents
Appropriate selective medium (e.g., synthetic complete medium lacking uracil)
Procedure:
gRNA Design and Cloning:
Design a 20-nucleotide gRNA sequence targeting a region within the BUR1 ORF, preferably followed by a Protospacer Adjacent Motif (PAM) sequence (e.g., NGG).
Clone the designed gRNA sequence into the Cas9/gRNA expression plasmid according to the manufacturer's protocol.
Preparation of the Repair Template:
Amplify a selectable marker (e.g., URA3) using PCR with primers that add ~50-100 bp of homology to the regions flanking the Cas9 cut site within the BUR1 gene.
Purify the PCR product.
Yeast Transformation:
Co-transform the Cas9/gRNA plasmid and the purified repair template into competent yeast cells.
Plate the cells on selective medium (e.g., SC-Ura) to select for transformants containing the plasmid and potentially the integrated marker.
Incubate at 30°C for 2-3 days.
Verification of Knockout:
Isolate genomic DNA from transformants.
Perform colony PCR and DNA sequencing to confirm the correct replacement of the BUR1 gene with the selectable marker.
Visualizations
Caption: Experimental workflows for BUR1 gene knockout in yeast.
Caption: Simplified signaling pathways involving the BUR1 gene in yeast.
Application Notes and Protocols for BUR1 Overexpression and Purification
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to the overexpression and purification of the BUR1 kinase complex. The protocols detailed below are co...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive guide to the overexpression and purification of the BUR1 kinase complex. The protocols detailed below are compiled from established methodologies in the field, offering robust approaches for obtaining active BUR1 for downstream applications such as high-throughput screening, structural biology, and functional assays.
Introduction
The budding yeast, Saccharomyces cerevisiae, serves as the primary source for the isolation of the BUR1 kinase complex, which is composed of the catalytic subunit, BUR1, and its cyclin partner, BUR2. This complex is a key regulator of transcription elongation and is also implicated in cell cycle progression through the TORC1 signaling pathway. Due to the challenges associated with the recombinant expression of active BUR1-BUR2, purification from its native yeast host is the most common and reliable method. This document outlines two primary strategies for this purpose: Immunoprecipitation of an epitope-tagged BUR1 and Tandem Affinity Purification (TAP). Additionally, a general protocol for attempting recombinant co-expression in Escherichia coli is provided as a potential alternative.
Data Presentation
The following table summarizes representative data for the purification of a yeast kinase complex using Tandem Affinity Purification. It is important to note that specific yields and purity for BUR1 may vary depending on the specific strain, growth conditions, and precise protocol employed. One study on a different yeast protein kinase reported a 17,000-fold purification.
Table 1: Representative Purification of a Yeast Kinase Complex
Purification Step
Total Protein (mg)
Total Activity (units)
Specific Activity (units/mg)
Yield (%)
Purification (Fold)
Crude Lysate
1000
1000
1
100
1
IgG Affinity
10
700
70
70
70
TEV Cleavage
8
650
81.25
65
81.25
Calmodulin Affinity
0.5
500
1000
50
1000
Experimental Protocols
Protocol 1: Immunoprecipitation of HA-tagged BUR1 from S. cerevisiae
This protocol describes the immunoprecipitation of BUR1 tagged with a hemagglutinin (HA) epitope from yeast cell lysates.
Materials:
Yeast strain expressing HA-tagged BUR1
Lysis Buffer: 50 mM Tris-HCl pH 8.0, 250 mM NaCl, 5 mM EDTA, 0.1% (v/v) Triton X-100, and Complete Mini protease inhibitor cocktail (Roche)
Anti-HA antibody
Protein G magnetic beads
Wash Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 0.05% (v/v) Tween 20
Elution Buffer: 100 mM Glycine-HCl, pH 2.5
Neutralization Buffer: 1 M Tris-HCl, pH 8.5
2x SDS-PAGE sample buffer
Procedure:
Cell Culture and Harvest: Grow yeast cells expressing HA-BUR1 to mid-log phase (OD600 ≈ 0.8-1.0). Harvest approximately 5 x 10⁸ cells by centrifugation at 4,000 x g for 5 minutes. Wash the cell pellet once with sterile water.
Cell Lysis: Resuspend the cell pellet in 200 µL of Lysis Buffer. Add an equal volume of glass beads. Lyse the cells by vigorous vortexing for 3-5 minutes at 4°C.
Clarification of Lysate: Centrifuge the lysate at 14,000 x g for 10 minutes at 4°C to pellet cell debris. Transfer the supernatant to a fresh tube.
Immunoprecipitation:
Add 1-2 µg of anti-HA antibody to the clarified lysate.
Incubate with gentle rotation for 2-4 hours at 4°C.
Add 25 µL of pre-washed Protein G magnetic beads and incubate for another 1 hour at 4°C.
Washing:
Pellet the beads using a magnetic stand and discard the supernatant.
Wash the beads three times with 1 mL of Wash Buffer.
Elution:
To elute the protein, add 50 µL of Elution Buffer and incubate for 5 minutes at room temperature.
Pellet the beads and transfer the supernatant to a fresh tube containing 5 µL of Neutralization Buffer.
Alternatively, for SDS-PAGE analysis, add 25 µL of 2x SDS-PAGE sample buffer directly to the beads and boil for 5 minutes.
Protocol 2: Tandem Affinity Purification (TAP) of BUR1-BUR2 Complex from S. cerevisiae
This protocol is adapted from the method by Rigaut et al., 1999 and is suitable for obtaining highly pure BUR1-BUR2 complex for functional studies.
Materials:
Yeast strain with BUR1 C-terminally tagged with the TAP tag (Protein A - TEV cleavage site - Calmodulin Binding Peptide)
TAP Lysis Buffer: 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM EDTA, 1 mM DTT, 0.1% NP-40, and protease inhibitors
IgG Sepharose beads
TEV Protease
TEV Cleavage Buffer: 10 mM Tris-HCl pH 8.0, 150 mM NaCl, 0.5 mM EDTA, 1 mM DTT, 0.1% NP-40
Calmodulin Affinity Resin
Calmodulin Binding Buffer: 10 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM Mg-acetate, 1 mM imidazole (B134444), 2 mM CaCl₂, 10 mM β-mercaptoethanol, 0.1% NP-40
Calmodulin Elution Buffer: 10 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM Mg-acetate, 1 mM imidazole, 2 mM EGTA, 10 mM β-mercaptoethanol, 0.1% NP-40
Procedure:
Preparation of Yeast Extract: Grow a large-scale culture (2-6 liters) of the TAP-tagged yeast strain. Harvest cells and prepare a crude extract by cryo-milling or bead beating in TAP Lysis Buffer.
First Affinity Purification (IgG Affinity):
Incubate the clarified lysate with IgG Sepharose beads for 2 hours at 4°C with gentle rotation.
Wash the beads extensively with TAP Lysis Buffer.
TEV Protease Cleavage:
Resuspend the beads in TEV Cleavage Buffer containing TEV protease.
Incubate for 2 hours at 16°C to release the BUR1 complex from the Protein A tag.
Second Affinity Purification (Calmodulin Affinity):
Collect the eluate from the TEV cleavage step and add CaCl₂ to a final concentration of 2 mM.
Apply this mixture to a Calmodulin Affinity Resin column.
Wash the column with Calmodulin Binding Buffer.
Elution:
Elute the purified BUR1-BUR2 complex with Calmodulin Elution Buffer. The EGTA in this buffer chelates the calcium, disrupting the binding to calmodulin.
Protocol 3: Recombinant Co-expression of BUR1-BUR2 in E. coli (General Approach)
While challenging for many eukaryotic complexes, this protocol provides a general framework for attempting the co-expression of BUR1 and BUR2 in E. coli using a polycistronic vector system.
Lysis Buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM DTT, protease inhibitors)
Ni-NTA affinity resin (for His-tagged protein)
Procedure:
Vector Construction: Clone the coding sequences of BUR1 and BUR2 into a polycistronic expression vector. It is advisable to add a purification tag (e.g., 6xHis) to one of the subunits.
Transformation: Transform the expression plasmid into a suitable E. coli strain.
Expression:
Grow a starter culture overnight.
Inoculate a larger volume of LB medium and grow at 37°C to an OD600 of 0.6-0.8.
Induce protein expression with IPTG (e.g., 0.1-1 mM) and continue to grow at a lower temperature (e.g., 18-25°C) for several hours or overnight.
Cell Harvest and Lysis:
Harvest the cells by centrifugation.
Resuspend the cell pellet in Lysis Buffer and lyse by sonication or high-pressure homogenization.
Purification:
Clarify the lysate by centrifugation.
Apply the supernatant to a Ni-NTA column.
Wash the column with Lysis Buffer containing a low concentration of imidazole (e.g., 20 mM).
Elute the protein complex with a high concentration of imidazole (e.g., 250-500 mM).
Further Purification (Optional): The eluted complex can be further purified by size-exclusion chromatography to separate it from aggregates and other contaminants.
Protocol 4: In Vitro Kinase Assay for Purified BUR1
This protocol is for assessing the kinase activity of the purified BUR1 complex using a radiolabeling approach.
Materials:
Purified BUR1-BUR2 complex
Kinase Substrate (e.g., GST-CTD of Rpb1, Spt5)
Kinase Buffer: 20 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT
ATP mix: 100 µM cold ATP, 10 µCi [γ-³²P]ATP
5x SDS-PAGE loading buffer
Procedure:
Reaction Setup: In a microcentrifuge tube, combine:
Purified BUR1-BUR2 complex (amount to be optimized)
Substrate (e.g., 1-5 µg)
Kinase Buffer to a final volume of 20 µL.
Initiate Reaction: Add 5 µL of the ATP mix to start the reaction.
Incubation: Incubate at 30°C for 20-30 minutes.
Stop Reaction: Terminate the reaction by adding 6 µL of 5x SDS-PAGE loading buffer.
Analysis:
Boil the samples for 5 minutes.
Separate the proteins by SDS-PAGE.
Dry the gel and expose it to a phosphor screen or X-ray film to visualize the phosphorylated substrate.
Visualizations
Caption: Experimental workflow for BUR1 purification and analysis.
Caption: BUR1 signaling pathways in transcription and cell cycle control.
Method
Application Notes and Protocols for Screening Inhibitors of BUR1 Kinase Activity
For Researchers, Scientists, and Drug Development Professionals Introduction BUR1 is a cyclin-dependent kinase (CDK) in Saccharomyces cerevisiae, homologous to the human Cdk9, a component of the positive transcription el...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
BUR1 is a cyclin-dependent kinase (CDK) in Saccharomyces cerevisiae, homologous to the human Cdk9, a component of the positive transcription elongation factor b (P-TEFb).[1][2] In complex with its cyclin partner, Bur2, BUR1 plays a crucial role in the regulation of transcription elongation by RNA Polymerase II (Pol II).[1][3] Key substrates of BUR1 include the C-terminal domain (CTD) of the largest subunit of Pol II, Rpb1, and the transcription elongation factor Spt5.[1][4][5] Phosphorylation of these substrates by BUR1 is critical for efficient transcription elongation and coupling transcription to other processes like histone modification.[6][7] Given its essential role in transcription, BUR1 represents a potential target for the development of novel therapeutic agents.
These application notes provide detailed protocols for screening and characterizing inhibitors of BUR1 kinase activity. Two primary methodologies are presented: a traditional radioactive in vitro kinase assay suitable for detailed kinetic studies, and a non-radioactive, luminescence-based assay amenable to high-throughput screening (HTS). Additionally, protocols for the expression and purification of the necessary recombinant proteins are included.
Signaling Pathway of BUR1 Kinase
The BUR1/Bur2 kinase complex is a key regulator of transcription elongation. Its activity is controlled by the CDK-activating kinase (CAK), Cak1, which phosphorylates BUR1. Once active, BUR1 phosphorylates serine residues within the C-terminal domain (CTD) of RNA Polymerase II subunit Rpb1, as well as the C-terminal region (CTR) of the transcription elongation factor Spt5. These phosphorylation events facilitate the recruitment of other factors to the elongating polymerase, promoting processivity and coupling transcription to mRNA processing and chromatin modification.
Caption: BUR1 Kinase Signaling Pathway.
Experimental Workflow for Inhibitor Screening
The general workflow for identifying and characterizing BUR1 kinase inhibitors involves several stages, from initial high-throughput screening to detailed kinetic analysis of lead compounds.
Caption: Inhibitor Screening Workflow.
Data Presentation
Quantitative data from inhibitor screening should be organized to allow for clear comparison of compound potency and selectivity. As there are no widely published IC50 values for wild-type BUR1 inhibitors, the following table serves as a template for organizing experimental findings. A known kinase inhibitor, such as staurosporine, can be used as a positive control to validate the assay, though its specificity for BUR1 may be low.
Table 1: Inhibitory Activity of Compounds against BUR1 Kinase
Compound ID
Description
IC50 (µM) for BUR1
Notes
Test Compound 1
User-defined
User-determined value
e.g., solubility issues, etc.
Test Compound 2
User-defined
User-determined value
Positive Control
e.g., Staurosporine
User-determined value
Broad-spectrum kinase inhibitor
Negative Control
e.g., DMSO
No inhibition
Vehicle control
Experimental Protocols
Protocol 1: Recombinant Protein Expression and Purification
A. Expression and Purification of Recombinant BUR1/Bur2 Complex
This protocol describes the expression of His-tagged BUR1 and GST-tagged Bur2 in E. coli and subsequent purification.
Materials:
Expression vectors (e.g., pET series for His-BUR1 and pGEX series for GST-Bur2)
E. coli expression strain (e.g., BL21(DE3))
LB Broth and appropriate antibiotics
Isopropyl β-D-1-thiogalactopyranoside (IPTG)
Lysis Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM DTT, 1 mM PMSF, and protease inhibitor cocktail.
Wash Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole, 1 mM DTT.
Elution Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole, 1 mM DTT.
Dialysis Buffer: 25 mM HEPES pH 7.5, 150 mM NaCl, 10% glycerol, 1 mM DTT.
Procedure:
Co-transform E. coli with plasmids for His-BUR1 and GST-Bur2.
Inoculate a starter culture and grow overnight.
Inoculate a larger culture and grow at 37°C to an OD600 of 0.6-0.8.
Induce protein expression with 0.4 mM IPTG and incubate at 18°C for 16-20 hours.
Harvest cells by centrifugation and resuspend in Lysis Buffer.
Lyse cells by sonication and clarify the lysate by centrifugation.
Apply the supernatant to a Ni-NTA agarose column.
Wash the column with Wash Buffer.
Elute the His-BUR1/GST-Bur2 complex with Elution Buffer.
Apply the eluate to a Glutathione Sepharose column.
Wash the column with Lysis Buffer (without imidazole).
Elute the complex with 10 mM reduced glutathione in 50 mM Tris-HCl pH 8.0.
Dialyze the purified complex against Dialysis Buffer and store at -80°C.
B. Expression and Purification of Recombinant Substrates (GST-Rpb1 CTD or His-Spt5)
This protocol can be adapted for either a GST-tagged Rpb1 CTD fragment or a His-tagged Spt5.
Materials:
Expression vector with the substrate of interest
E. coli expression strain (e.g., BL21(DE3))
Appropriate buffers and affinity resin (Ni-NTA for His-tag, Glutathione Sepharose for GST-tag)
Procedure:
Transform E. coli with the expression plasmid.
Follow steps 2-6 as described in Protocol 1A for cell growth, induction, and lysis.
Apply the clarified lysate to the appropriate affinity column.
Wash the column extensively with the corresponding wash buffer.
Elute the protein using the appropriate elution buffer (imidazole for His-tag, glutathione for GST-tag).
Dialyze the purified substrate against a suitable storage buffer (e.g., 25 mM HEPES pH 7.5, 150 mM NaCl, 10% glycerol, 1 mM DTT) and store at -80°C.
Protocol 2: In Vitro Radioactive Kinase Assay
This assay measures the incorporation of 32P from [γ-32P]ATP into a substrate.
Materials:
Purified recombinant BUR1/Bur2 complex
Purified recombinant substrate (GST-Rpb1 CTD or His-Spt5)
Kinase Assay Buffer (1X): 20 mM HEPES-NaOH (pH 7.6), 7.5 mM Magnesium Acetate, 1 mM DTT.[2]
[γ-32P]ATP (specific activity ~3000 Ci/mmol)
Cold ATP stock solution (10 mM)
Test compounds dissolved in DMSO
Positive control inhibitor (e.g., staurosporine)
SDS-PAGE loading buffer
P81 phosphocellulose paper
75 mM phosphoric acid
Scintillation fluid and counter
Procedure:
Prepare a reaction master mix containing Kinase Assay Buffer, the desired concentration of substrate (e.g., 1-5 µM), and a mix of cold and [γ-32P]ATP (final concentration e.g., 50-100 µM).
In a 96-well plate, add 1 µL of test compound or control (DMSO for negative control, positive control inhibitor).
Add 24 µL of the reaction master mix to each well.
Initiate the reaction by adding 5 µL of diluted BUR1/Bur2 enzyme (final concentration e.g., 20-50 nM). The final reaction volume is 30 µL.
Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.
Stop the reaction by adding 10 µL of 4X SDS-PAGE loading buffer or by spotting 25 µL of the reaction mixture onto P81 phosphocellulose paper.
If using P81 paper, wash the papers three times for 5 minutes each in 75 mM phosphoric acid.
Air dry the P81 papers and measure the incorporated radioactivity by scintillation counting.
Alternatively, analyze the reaction products by SDS-PAGE and autoradiography.
This non-radioactive assay measures kinase activity by quantifying the amount of ATP remaining in the reaction using a luciferase-based system (e.g., Kinase-Glo®).[8][9][10]
Materials:
Purified recombinant BUR1/Bur2 complex
Purified recombinant substrate (GST-Rpb1 CTD or His-Spt5)
Kinase Assay Buffer (1X): 25 mM Tris-HCl (pH 7.5), 5 mM beta-glycerophosphate, 2 mM DTT, 0.1 mM Na3VO4, 10 mM MgCl2.
ATP solution (at a concentration close to the Km of BUR1 for ATP, if known, or empirically determined, e.g., 10-50 µM)
Analyzing BUR1 Genetic Interactions Using Synthetic Genetic Array (SGA)
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals Introduction The Saccharomyces cerevisiae protein kinase Bur1, and its associated cyclin Bur2, form an essential cyclin-depe...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals
Introduction
The Saccharomyces cerevisiae protein kinase Bur1, and its associated cyclin Bur2, form an essential cyclin-dependent kinase (CDK) complex that plays a critical role in the regulation of transcription elongation.[1][2] The Bur1-Bur2 complex is known to phosphorylate the C-terminal domain (CTD) of the largest subunit of RNA polymerase II (Rpb1), as well as other transcription factors such as Spt5.[1] These phosphorylation events are crucial for the transition from transcription initiation to productive elongation and for the recruitment of histone modifying enzymes. Recent studies have also implicated Bur1 in cell cycle progression, particularly in the G1/S transition, and in the maintenance of genome stability through its interaction with the single-stranded DNA binding protein, Replication Protein A (RPA).[2][3]
Given its central role in fundamental cellular processes, identifying the genetic network of BUR1 is of significant interest. A powerful tool for systematically mapping genetic interactions in yeast is the Synthetic Genetic Array (SGA) analysis.[4] This high-throughput technique allows for the systematic creation of double mutants by crossing a query strain (e.g., a bur1 mutant) with an array of ~5,000 viable gene deletion mutants.[4] The resulting double mutants are then scored for fitness defects, such as synthetic sickness or lethality, which occurs when the combination of two non-lethal mutations results in a severe growth defect or cell death. These genetic interactions can reveal functional relationships between genes, identify components of parallel pathways, and uncover buffering mechanisms within the cell.
These application notes provide a comprehensive overview of the use of SGA to analyze the genetic interactions of BUR1. The information is intended for researchers in academic and industrial settings who are interested in kinase signaling, transcription regulation, and drug target discovery.
Data Presentation: Known Genetic Interactors of BUR1
Protocol 1: Construction of a bur1 Query Strain for SGA Analysis
This protocol describes the generation of a bur1 query strain suitable for a Synthetic Genetic Array (SGA) screen. As BUR1 is an essential gene, a conditional allele, such as a temperature-sensitive (ts) allele, is required.
Materials:
S. cerevisiae strain with a suitable genetic background for SGA (e.g., MATα, can1Δ::STE2pr-SpHIS5, lyp1Δ, his3Δ1, leu2Δ0, ura3Δ0, met15Δ0)
Plasmid carrying a bur1-ts allele and a selectable marker (e.g., URA3)
Plasmid carrying the wild-type BUR1 gene and a different selectable marker (e.g., LEU2)
Selective media (e.g., SC-Ura, SC-Leu, SC complete)
5-Fluoroorotic acid (5-FOA) plates
Procedure:
Transformation: Transform the parental SGA strain with the plasmid carrying the wild-type BUR1 gene and select for transformants on the appropriate selective medium (e.g., SC-Leu).
Gene Deletion: In the strain now carrying the wild-type BUR1 plasmid, delete the endogenous BUR1 locus by homologous recombination using a selectable marker (e.g., kanMX).
Introduction of the ts allele: Transform the bur1Δ::kanMX strain carrying the wild-type BUR1 plasmid with the plasmid containing the bur1-ts allele and a different selectable marker (e.g., URA3). Select for transformants on medium lacking both leucine (B10760876) and uracil.
Plasmid Shuffling: To obtain a strain that relies solely on the bur1-ts allele, plate the transformants from the previous step on medium containing 5-FOA. 5-FOA is toxic to cells expressing the URA3 gene, thus selecting for cells that have lost the plasmid carrying the wild-type BUR1 gene.
Verification: Confirm the presence of the bur1-ts allele and the absence of the wild-type BUR1 gene by PCR and by testing for temperature sensitivity at the restrictive temperature (e.g., 37°C).
This protocol outlines the major steps for performing an SGA screen using a bur1-ts query strain and the yeast deletion mutant array. This process is typically automated using a robotic platform (e.g., Singer ROTOR HDA).[6]
Materials:
bur1-ts query strain (MATα)
Yeast deletion mutant array (MATa, ~5,000 strains, each with a gene deletion marked with kanMX)
YPD medium
YPD medium containing G418 (for selecting kanMX marker)
YPD medium containing Nourseothricin (Nat) (if the query strain has a natMX marker)
Minimal medium for selecting diploids
Sporulation medium (low nitrogen)
Selective medium for haploid double mutants (e.g., SD/MSG -His -Arg -Lys + G418 + Nat + Canavanine + Thialysine)
Robotic plate handler (e.g., Singer ROTOR)
High-resolution scanner or plate reader for imaging
Image analysis software
Procedure:
Array Preparation: Using the robotic platform, pin the bur1-ts query strain onto fresh YPD plates in a high-density format (e.g., 1536 colonies per plate). Similarly, pin the deletion mutant array onto separate YPD plates.
Mating: Replica-pin the query strain and the deletion array onto the same YPD plate to allow for mating and the formation of diploid cells.
Diploid Selection: Replica-pin the mated cells onto a medium that selects for diploid cells (e.g., YPD + G418 + Nat).
Sporulation: Replica-pin the diploid cells onto a low-nitrogen sporulation medium to induce meiosis and the formation of haploid spores.
Haploid Selection: Replica-pin the sporulated cells onto a series of selective media to select for haploid cells that are of the MATa mating type and contain both the query mutation and the deletion mutation.
Incubation and Imaging: Incubate the final selection plates at the permissive temperature for the bur1-ts allele (e.g., 30°C) and at a semi-permissive temperature to enhance the detection of synthetic sick interactions. Image the plates at regular intervals to monitor colony growth.
Data Analysis: Use image analysis software to measure the colony size for each double mutant. Normalize the data to account for plate-to-plate variation and row/column effects. Calculate a genetic interaction score (e.g., a z-score or a p-value) for each double mutant by comparing its colony size to the expected colony size based on the growth of the single mutants.
Visualizations
BUR1 Signaling Pathway
Caption: A simplified model of the BUR1 signaling pathway in S. cerevisiae.
Synthetic Genetic Array (SGA) Workflow
Caption: Overview of the Synthetic Genetic Array (SGA) experimental workflow.
Conclusion
Synthetic Genetic Array analysis is a powerful methodology for elucidating the functional network of the essential kinase Bur1. By identifying genes that show synthetic lethal or sick interactions with BUR1, researchers can uncover novel functional relationships, identify redundant pathways, and gain a deeper understanding of the mechanisms by which Bur1 regulates transcription, cell cycle progression, and genome stability. The protocols and information provided here serve as a guide for designing and executing SGA screens to explore the genetic landscape of BUR1, which can ultimately inform drug development efforts targeting this important cellular regulator.
Application Notes and Protocols for Quantitative PCR Analysis of BUR1 Target Genes
For Researchers, Scientists, and Drug Development Professionals Introduction The budding yeast Saccharomyces cerevisiae protein kinase Bur1, in conjunction with its cyclin partner Bur2, plays a critical role in the regul...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The budding yeast Saccharomyces cerevisiae protein kinase Bur1, in conjunction with its cyclin partner Bur2, plays a critical role in the regulation of transcription elongation. As a cyclin-dependent kinase (CDK), the Bur1-Bur2 complex is essential for cell viability and is involved in multiple phosphorylation events that facilitate the transition of RNA Polymerase II (Pol II) from initiation to productive elongation.[1][2] Bur1 has been shown to phosphorylate several key substrates, including the C-terminal domain (CTD) of the largest subunit of Pol II, Rpb1, the transcription elongation factor Spt5, and contributes to the monoubiquitination of histone H2B.[3][4] These phosphorylation events are crucial for the recruitment of other elongation factors, such as the PAF1 complex, and for maintaining chromatin architecture during transcription. Given its central role in gene expression, Bur1 is a potential target for therapeutic intervention, making the quantitative analysis of its target genes essential for both basic research and drug development.
These application notes provide a comprehensive guide to the quantitative analysis of BUR1 target genes using reverse transcription quantitative PCR (RT-qPCR). Included are detailed protocols for experimental execution, data analysis, and visualization of the relevant signaling pathways and workflows.
Signaling Pathway and Experimental Workflow
The Bur1 kinase is a central regulator of transcription elongation, influencing a cascade of events that ensure efficient mRNA synthesis. The following diagrams illustrate the key signaling pathway involving Bur1 and the general experimental workflow for analyzing the expression of its target genes.
Caption: The BUR1 signaling pathway in transcription elongation.
Caption: Experimental workflow for qPCR analysis of BUR1 target genes.
Quantitative Data Presentation
The following tables provide a template for presenting quantitative PCR data for BUR1 target genes. This structured format allows for easy comparison of gene expression levels between different experimental conditions.
Table 1: qPCR Primer Sequences for Selected BUR1 Target and Reference Genes
Gene Name
Forward Primer (5' to 3')
Reverse Primer (5' to 3')
Amplicon Size (bp)
ACT1 (Reference)
TGGATTCCGGTGATGGTGTTACT
TGGACCACTTTCGTCGTATTC TT
150
PMA1 (Reference)
GGTGGTATTGCCGCTTTATCTCT
CTTGGTGTTGGCACCATTCTTTA
120
SUC2
GCTTTGAACCTTTTTCCAAAGCC
TCGGCCAAAACAGAGAGAGAGAT
100
GAL1
TTACCTTTCCCGTTTTTGGCTTC
AGCCATTCCAGCCAGTTATTTCT
130
RPL25
AAGACCGTTGCTACCGCTGCTA
TCCGCTTCTTCTTCTTGGCTTC
110
Note: Primer sequences are examples and should be validated for specificity and efficiency before use. The selection of target genes can be based on published microarray or RNA-seq data from bur1 mutants. For instance, a study of the bur1-107 mutant identified 115 differentially expressed genes.[2][5]
Table 2: Relative Quantification of BUR1 Target Gene Expression
Experimental Condition
Target Gene
Average Ct
ΔCt (Target - Reference)
ΔΔCt (ΔCt Sample - ΔCt Control)
Fold Change (2-ΔΔCt)
Wild Type (Control)
SUC2
22.5
4.5
0.0
1.0
bur1 mutant
SUC2
24.0
6.0
1.5
0.35
Wild Type (Control)
GAL1
20.1
2.1
0.0
1.0
bur1 mutant
GAL1
21.8
3.8
1.7
0.31
Wild Type + Inhibitor
RPL25
19.3
1.3
0.0
1.0
Wild Type (DMSO)
RPL25
19.2
1.2
-0.1
1.07
Note: Data presented are hypothetical and for illustrative purposes. The reference gene used for normalization is ACT1 (hypothetical average Ct of 18.0 for all samples).
Experimental Protocols
The following protocols provide a detailed methodology for the quantitative analysis of BUR1 target genes.
Protocol 1: Yeast Culture and RNA Isolation
Yeast Strains and Growth Conditions:
Use a wild-type Saccharomyces cerevisiae strain (e.g., BY4741) and a corresponding bur1 mutant strain.
Grow yeast cultures in appropriate media (e.g., YPD or synthetic complete medium) at 30°C with shaking to mid-log phase (OD600 of 0.5-0.8).
For drug treatment studies, add the inhibitor or vehicle control (e.g., DMSO) to the cultures and incubate for the desired time.
Cell Harvesting:
Harvest 5-10 OD600 units of cells by centrifugation at 3,000 x g for 5 minutes at 4°C.
Decant the supernatant and flash-freeze the cell pellet in liquid nitrogen. Store at -80°C until RNA isolation.
Total RNA Isolation:
Isolate total RNA using a hot acid phenol-chloroform extraction method or a commercially available yeast RNA isolation kit.
Treat the isolated RNA with DNase I to remove any contaminating genomic DNA.
Assess RNA quality and quantity using a spectrophotometer (A260/A280 ratio should be ~2.0) and by gel electrophoresis to check for intact ribosomal RNA bands.
In a nuclease-free tube, combine 1-2 µg of total RNA with oligo(dT) primers and/or random hexamers.
Add nuclease-free water to a final volume of 10 µL.
Incubate at 65°C for 5 minutes to denature the RNA, then place on ice.
Reverse Transcription Reaction:
Prepare a master mix containing reverse transcriptase buffer, dNTPs, RNase inhibitor, and reverse transcriptase enzyme.
Add the master mix to the RNA/primer mixture.
Incubate the reaction according to the manufacturer's instructions (e.g., 25°C for 10 minutes, 42°C for 50 minutes, and 70°C for 15 minutes to inactivate the enzyme).
The resulting cDNA can be stored at -20°C.
Protocol 3: Quantitative PCR (qPCR)
Primer Design and Validation:
Design primers with a melting temperature (Tm) of 58-62°C, a GC content of 40-60%, and an amplicon size of 100-200 bp.
Validate primer efficiency by generating a standard curve with a serial dilution of cDNA. The efficiency should be between 90-110%.
Confirm primer specificity by melt curve analysis and by running the PCR product on an agarose (B213101) gel to ensure a single product of the correct size.
qPCR Reaction Setup:
Prepare a qPCR master mix containing SYBR Green master mix, forward and reverse primers (final concentration of 200-500 nM each), and nuclease-free water.
Add the master mix to a 96- or 384-well qPCR plate.
Add diluted cDNA (typically 1-5 µL) to each well. Include no-template controls (NTCs) for each primer set.
Run at least three technical replicates for each sample.
Thermocycling Conditions:
A typical qPCR program includes an initial denaturation step (e.g., 95°C for 3 minutes), followed by 40 cycles of denaturation (95°C for 15 seconds) and annealing/extension (60°C for 1 minute).
Include a melt curve analysis at the end of the run to verify the specificity of the amplified products.
Protocol 4: Data Analysis
Data Collection:
Collect the cycle threshold (Ct) values for each reaction from the qPCR instrument software. The Ct value is the cycle number at which the fluorescence signal crosses a predetermined threshold.
Relative Quantification (ΔΔCt Method):
Step 1: Normalize to a Reference Gene (ΔCt). For each sample, calculate the difference in Ct values between the target gene and a stably expressed reference gene (e.g., ACT1 or PMA1).
ΔCt = Ct(target gene) - Ct(reference gene)
Step 2: Normalize to the Control Condition (ΔΔCt). Calculate the difference between the ΔCt of your experimental sample and the ΔCt of your control sample (e.g., wild type or vehicle-treated).
Step 3: Calculate Fold Change. The fold change in gene expression is calculated as 2-ΔΔCt.
Conclusion
The protocols and guidelines presented here provide a robust framework for the quantitative analysis of BUR1 target genes. By employing these methods, researchers can accurately assess the impact of BUR1 activity on gene expression, providing valuable insights into the mechanisms of transcription elongation and aiding in the development of novel therapeutic strategies targeting this essential kinase.
Application Notes and Protocols for the Identification of BUR1 Phosphorylation Sites by Mass Spectrometry
For Researchers, Scientists, and Drug Development Professionals Introduction The cyclin-dependent kinase (CDK) Bur1, along with its cyclin partner Bur2, plays a crucial role in regulating transcription elongation in Sacc...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The cyclin-dependent kinase (CDK) Bur1, along with its cyclin partner Bur2, plays a crucial role in regulating transcription elongation in Saccharomyces cerevisiae.[1][2] It is known to phosphorylate the C-terminal domain (CTD) of RNA polymerase II and other key factors involved in this process.[1] Additionally, Bur1 has been implicated in cell cycle progression through its interaction with the TORC1 pathway, where it directly phosphorylates the kinase Sch9.[1][3][4] Understanding the specific phosphorylation events mediated by Bur1 is critical for elucidating its regulatory mechanisms and for the development of potential therapeutic interventions targeting these pathways.
Mass spectrometry-based phosphoproteomics has emerged as a powerful tool for the large-scale identification and quantification of protein phosphorylation sites.[5][6][7] This application note provides detailed protocols for the identification of BUR1 phosphorylation sites using mass spectrometry, covering experimental design, sample preparation, phosphopeptide enrichment, and data analysis.
Signaling Pathways Involving BUR1
BUR1 is involved in at least two major cellular processes: transcription elongation and cell cycle control in conjunction with the TORC1 pathway. The following diagrams illustrate these signaling pathways.
Caption: BUR1 in Transcription Elongation.
Caption: BUR1 in the TORC1 Signaling Pathway.
Experimental Workflow
The overall workflow for identifying BUR1 phosphorylation sites involves several key steps, from sample preparation to mass spectrometry analysis and data interpretation.
Caption: General phosphoproteomics workflow.
Detailed Experimental Protocols
The following protocols provide a detailed methodology for the identification of BUR1 phosphorylation sites.
Protocol 1: Yeast Cell Culture and Protein Extraction
Yeast Strains and Growth Conditions:
Use a wild-type Saccharomyces cerevisiae strain and a corresponding bur1 mutant strain (e.g., a temperature-sensitive allele or a kinase-dead analog-sensitive mutant).
Grow yeast cultures in appropriate media (e.g., YPD or synthetic complete media) to mid-log phase (OD600 ≈ 0.6-0.8).
For conditional mutants, shift the culture to the restrictive temperature or add the inhibitor for a specified time to inactivate Bur1 kinase activity.
Harvest cells by centrifugation at 4,000 x g for 5 minutes at 4°C.
Wash the cell pellet with ice-cold water.
Cell Lysis and Protein Extraction:
Resuspend the cell pellet in lysis buffer (e.g., 8 M urea (B33335), 50 mM Tris-HCl pH 8.0, 75 mM NaCl, supplemented with phosphatase and protease inhibitors).
Perform cell lysis by glass bead beating or cryogenic grinding.
Clarify the lysate by centrifugation at 16,000 x g for 10 minutes at 4°C.
Determine the protein concentration of the supernatant using a standard protein assay (e.g., Bradford or BCA).
Protocol 2: Protein Digestion and Desalting
Reduction and Alkylation:
To a known amount of protein lysate (e.g., 1-5 mg), add dithiothreitol (B142953) (DTT) to a final concentration of 5 mM and incubate for 30 minutes at 37°C.
Add iodoacetamide (B48618) to a final concentration of 15 mM and incubate for 30 minutes at room temperature in the dark.
Trypsin Digestion:
Dilute the urea concentration to less than 2 M with 50 mM Tris-HCl pH 8.0.
Add sequencing-grade modified trypsin at a 1:50 (w/w) ratio of trypsin to protein.
Incubate overnight at 37°C with gentle agitation.
Desalting:
Acidify the digest with trifluoroacetic acid (TFA) to a final concentration of 0.1%.
Desalt the peptides using a C18 solid-phase extraction (SPE) cartridge.
Enrichment of phosphopeptides is crucial due to their low stoichiometry.[8][9] Immobilized Metal Affinity Chromatography (IMAC) and Titanium Dioxide (TiO2) chromatography are commonly used methods.[10][11][12]
IMAC Enrichment:
Reconstitute the dried peptides in IMAC loading buffer (e.g., 80% acetonitrile, 0.1% TFA).
Equilibrate the IMAC resin (e.g., Fe-NTA) with loading buffer.
Incubate the peptide solution with the equilibrated IMAC resin for 30 minutes with gentle agitation.
Wash the resin with wash buffer (e.g., 50% acetonitrile, 0.1% TFA).
Elute the phosphopeptides with an elution buffer (e.g., 500 mM phosphate (B84403) buffer, pH 7.0).
TiO2 Enrichment:
Reconstitute the dried peptides in TiO2 loading buffer (e.g., 80% acetonitrile, 5% TFA).
Equilibrate the TiO2 spin tips or columns with loading buffer.
Load the peptide solution onto the TiO2 resin.
Wash the resin with wash buffer 1 (e.g., 30% acetonitrile, 3% TFA) followed by wash buffer 2 (e.g., 80% acetonitrile, 0.1% TFA).
Elute the phosphopeptides with elution buffer (e.g., 1.5% ammonium (B1175870) hydroxide).
Post-Enrichment Desalting:
Desalt the enriched phosphopeptides using a C18 StageTip or similar SPE method.
Dry the purified phosphopeptides in a vacuum centrifuge.
Protocol 4: LC-MS/MS Analysis
Instrumentation:
Use a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled to a nano-liquid chromatography (nanoLC) system.
LC Separation:
Reconstitute the dried phosphopeptides in a suitable solvent (e.g., 0.1% formic acid).
Load the sample onto a trap column followed by separation on an analytical column (e.g., 75 µm ID packed with C18 resin).
Elute the peptides using a gradient of increasing acetonitrile concentration in 0.1% formic acid.
Mass Spectrometry:
Operate the mass spectrometer in data-dependent acquisition (DDA) mode.
Acquire full MS scans in the Orbitrap or TOF analyzer.
Select the most intense precursor ions for fragmentation by collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD).
Detect the fragment ions in the ion trap or Orbitrap.
Protocol 5: Data Analysis
Database Search:
Use a search algorithm (e.g., Sequest, Mascot, or Andromeda) to search the acquired MS/MS spectra against a Saccharomyces cerevisiae protein database.[5][7]
Specify trypsin as the enzyme, allowing for up to two missed cleavages.
Set carbamidomethylation of cysteine as a fixed modification and oxidation of methionine and phosphorylation of serine, threonine, and tyrosine as variable modifications.
Phosphorylation Site Localization:
Utilize algorithms such as Ascore or PTM-Score to determine the probability of phosphorylation at specific residues within the identified phosphopeptides.[13]
Quantitative Analysis:
For label-free quantification, compare the peak intensities or spectral counts of phosphopeptides between the wild-type and bur1 mutant samples.
For stable isotope labeling approaches like SILAC, quantify the relative abundance of phosphopeptides based on the intensity ratios of heavy and light isotope-labeled peptide pairs.[14]
Perform statistical analysis to identify phosphosites with significant changes in abundance upon Bur1 inactivation.
Data Presentation
Quantitative phosphoproteomics data should be presented in a clear and structured format to facilitate comparison and interpretation. The following table provides an example of how to summarize quantitative data for BUR1-dependent phosphorylation sites identified on a known substrate, Sch9.
Table 1: Quantitative Analysis of Sch9 Phosphorylation Sites
Protein
Phosphosite
Peptide Sequence
Fold Change (WT/bur1 mutant)
p-value
Sch9
Thr570
...VGTT LSP...
3.2
0.001
Sch9
Thr723
...RGST VGT...
4.5
<0.001
Sch9
Ser726
...TGSS VGT...
4.1
<0.001
Sch9
Ser758
...NQLS PIK...
1.2
0.345
This table presents hypothetical data for illustrative purposes.
Conclusion
The protocols and workflows described in this application note provide a comprehensive guide for the identification and quantification of BUR1 phosphorylation sites using mass spectrometry. By applying these methods, researchers can gain valuable insights into the molecular mechanisms by which Bur1 regulates transcription, cell cycle, and other fundamental cellular processes. This knowledge is essential for a deeper understanding of yeast biology and may inform the development of novel therapeutic strategies targeting CDK-related pathways.
Application Notes and Protocols for Immunofluorescence Microscopy of BUR1 Localization
For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed guide for the localization of the BUR1 protein kinase using immunofluorescence microscopy. The protocols are inte...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a detailed guide for the localization of the BUR1 protein kinase using immunofluorescence microscopy. The protocols are intended for research scientists and professionals in drug development investigating the subcellular distribution of BUR1 and its role in various cellular processes.
Introduction
BUR1 is a conserved cyclin-dependent kinase (CDK) that plays a crucial role in regulating transcription elongation by RNA polymerase II.[1][2] It forms a complex with its cyclin partner, Bur2.[2] Beyond its well-established function in the nucleus, recent studies have revealed a cytoplasmic pool of BUR1 involved in the Target of Rapamycin Complex 1 (TORC1) signaling pathway, which is critical for cell cycle progression.[3][4][5] Understanding the precise subcellular localization of BUR1 is therefore essential for elucidating its diverse cellular functions. Immunofluorescence microscopy offers a powerful technique to visualize the spatial distribution of BUR1 within single cells.
Key Applications
Determination of the nucleocytoplasmic distribution of BUR1.
Investigation of changes in BUR1 localization in response to drug treatment or genetic mutations.
Co-localization studies with other proteins of interest to probe functional interactions.
Analysis of BUR1 localization throughout the cell cycle.
Quantitative Data Summary
The following table summarizes quantitative data on the subcellular localization of BUR1, as determined by the analysis of fluorescently tagged protein.
Data is based on the analysis of Bur1-mNeonGreen fusion proteins in yeast. The C-terminal truncation of BUR1 (BUR1-ΔC) shows a significant reduction in cytoplasmic localization compared to the wild-type protein.[3]
Signaling Pathway
The diagram below illustrates the role of BUR1 in the TORC1 signaling pathway, acting in parallel to regulate cell cycle progression through the phosphorylation of Sch9.
Caption: BUR1 in the TORC1 Signaling Pathway.
Experimental Protocols
This section provides a detailed protocol for immunofluorescence staining of BUR1 in cultured cells.
I. Reagents and Buffers
Phosphate-Buffered Saline (PBS), pH 7.4
Fixation Solution: 4% Paraformaldehyde (PFA) in PBS. Caution: PFA is toxic and should be handled in a fume hood.
Permeabilization Buffer: 0.1% Triton X-100 in PBS
Blocking Buffer: 1% Bovine Serum Albumin (BSA) and 5% Normal Goat Serum in PBS
Primary Antibody Dilution Buffer: 1% BSA in PBS
Secondary Antibody Dilution Buffer: 1% BSA in PBS
Primary Antibody: Anti-BUR1 antibody. Note: The selection of a highly specific and validated primary antibody is critical for successful immunofluorescence. It is recommended to thoroughly validate the chosen antibody for specificity (e.g., by Western blotting and/or using knockout/knockdown cell lines).
Secondary Antibody: Fluorophore-conjugated secondary antibody specific for the host species of the primary antibody (e.g., Goat anti-Rabbit Alexa Fluor 488).
Nuclear Counterstain: DAPI (4',6-diamidino-2-phenylindole) or Hoechst stain.
Mounting Medium: Anti-fade mounting medium.
II. Cell Culture and Preparation
Seed cells onto sterile glass coverslips in a multi-well plate at an appropriate density to achieve 60-70% confluency at the time of fixation.
Incubate cells under standard culture conditions.
If applicable, treat cells with drugs or other experimental stimuli for the desired duration before fixation.
III. Immunofluorescence Staining Procedure
Fixation:
Carefully aspirate the culture medium.
Gently wash the cells twice with PBS.
Add the Fixation Solution to cover the cells and incubate for 15 minutes at room temperature.[6]
Aspirate the Fixation Solution and wash the cells three times with PBS for 5 minutes each.
Permeabilization:
Add Permeabilization Buffer to the cells and incubate for 10 minutes at room temperature.[7]
Aspirate the Permeabilization Buffer and wash the cells three times with PBS for 5 minutes each.
Blocking:
Add Blocking Buffer to the cells and incubate for 1 hour at room temperature to minimize non-specific antibody binding.[6]
Primary Antibody Incubation:
Dilute the anti-BUR1 primary antibody to its predetermined optimal concentration in Primary Antibody Dilution Buffer.
Aspirate the Blocking Buffer and add the diluted primary antibody solution to the coverslips.
Incubate overnight at 4°C in a humidified chamber.
Washing:
Aspirate the primary antibody solution.
Wash the cells three times with PBS containing 0.05% Tween-20 (PBS-T) for 5 minutes each to remove unbound primary antibody.[7]
Secondary Antibody Incubation:
Dilute the fluorophore-conjugated secondary antibody in Secondary Antibody Dilution Buffer. Protect from light from this step onwards.
Aspirate the wash buffer and add the diluted secondary antibody solution.
Incubate for 1 hour at room temperature in the dark.[8]
Washing:
Aspirate the secondary antibody solution.
Wash the cells three times with PBS-T for 5 minutes each in the dark.
Counterstaining (Optional):
If nuclear staining is desired, incubate the cells with a DAPI or Hoechst solution (e.g., 1 µg/mL in PBS) for 5-10 minutes at room temperature in the dark.[7]
Wash the cells twice with PBS.
Mounting:
Carefully remove the coverslips from the wells.
Invert the coverslips onto a drop of anti-fade mounting medium on a clean microscope slide.
Gently press to remove any air bubbles.
Seal the edges of the coverslip with clear nail polish and allow it to dry.
IV. Imaging and Analysis
Store the slides at 4°C in the dark until imaging.
Visualize the stained cells using a fluorescence or confocal microscope with the appropriate filter sets for the chosen fluorophores.
Capture images using identical settings (e.g., exposure time, laser power) for all experimental conditions to allow for quantitative comparisons.
For quantitative analysis of BUR1 localization, image analysis software can be used to measure the fluorescence intensity in different cellular compartments (e.g., nucleus and cytoplasm).[9][10]
Experimental Workflow
The following diagram outlines the key steps in the immunofluorescence protocol for BUR1 localization.
troubleshooting low signal in BUR1 ChIP-qPCR experiments
This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues of low signal in BUR1 Chromatin Immunoprecipitation (ChI...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues of low signal in BUR1 Chromatin Immunoprecipitation (ChIP)-qPCR experiments.
Frequently Asked Questions (FAQs)
Q1: What is BUR1 and where is it expected to be found on the genome?
BUR1 is a cyclin-dependent kinase (CDK) that, along with its cyclin partner Bur2, plays a crucial role in regulating transcriptional elongation.[1][2] It functions by phosphorylating the C-terminal domain (CTD) of RNA polymerase II.[1] Therefore, BUR1 is expected to be found associated with the transcribed regions of actively expressed genes.[2] While BUR1 is primarily localized in the nucleus, a portion can also be found in the cytoplasm.[1]
Q2: I am observing a very weak or no signal in my BUR1 IP sample, but my input DNA amplifies well. What are the most likely causes?
Low signal in the immunoprecipitated (IP) sample despite a healthy input control points to issues within the ChIP workflow itself. The most common culprits include:
Ineffective Antibody: The antibody may not be validated for ChIP, may have low affinity, or the epitope could be masked. Using a polyclonal antibody might be advantageous as it can recognize multiple epitopes.
Insufficient Antibody: The amount of antibody used may be too low to capture the target protein effectively. Generally, 1-10 µg of antibody is recommended per ChIP reaction, but this requires optimization.[3]
Problems with Cross-linking: Over-fixation with formaldehyde (B43269) can mask the epitope your antibody is supposed to recognize, preventing binding.[3] Conversely, under-fixation will lead to weak protein-DNA complexes that are lost during the procedure.
Inefficient Immunoprecipitation: Incubation times for the antibody with the chromatin may be too short. An overnight incubation at 4°C can increase signal and specificity. Additionally, wash buffers that are too stringent (e.g., salt concentration >500 mM) can strip the antibody from its target.[3]
Low Protein Abundance: The target protein, BUR1, may be of low abundance in the cell type or condition being studied, requiring an increase in the amount of starting material.[4]
Q3: How can I determine the optimal amount of antibody for my BUR1 ChIP experiment?
The ideal antibody concentration is critical; too much can increase non-specific background binding, while too little results in a low signal. It is essential to perform an antibody titration. This involves setting up several ChIP reactions with a constant amount of chromatin while varying the amount of the BUR1 antibody (e.g., 1 µg, 2 µg, 5 µg, 10 µg). The optimal amount will yield the highest signal-to-noise ratio, which is determined by comparing the enrichment at a known positive target locus to a negative control locus.[5]
Q4: What is the recommended chromatin fragment size for ChIP, and how does it affect my signal?
The optimal size for chromatin fragments is between 200 and 1000 base pairs.[3][4]
Fragments are too large (>1000 bp): This indicates incomplete shearing and leads to low resolution, making it difficult to pinpoint the precise location of protein binding.
Fragments are too small (<200 bp): Over-sonication can damage epitopes, disrupt the integrity of the protein-DNA complexes, and displace nucleosomes, all of which can lead to a reduced signal.[3][6] It is crucial to optimize sonication time for each cell type.
Q5: How do I select and use controls to validate my BUR1 ChIP-qPCR results?
Proper controls are essential to distinguish a true biological signal from background noise.
Positive Locus Control: A gene region where BUR1 is expected to bind. Since BUR1 is involved in active transcription, the promoter or gene body of a constitutively expressed "housekeeping" gene (e.g., RPL30, ACT1) is a suitable positive control.
Negative Locus Control: A genomic region where BUR1 is not expected to bind, such as a gene desert or an untranscribed region.[5][7]
Negative Control (IgG): A mock IP performed with a non-specific IgG antibody from the same host species as your BUR1 antibody. This control helps determine the level of non-specific binding in your experiment. A true signal should show significantly higher enrichment in the BUR1 IP compared to the IgG control.[8]
Troubleshooting Guide
Data Presentation: Quantitative Summaries
Table 1: Quick Troubleshooting Guide for Low BUR1 ChIP Signal
Problem Observed
Potential Cause
Recommended Solution
Low signal in both IP and Input
Poor DNA recovery after reverse cross-linking and purification.
Use a commercial spin column kit for DNA purification to remove inhibitors.[9] Ensure reverse cross-linking is complete. Increase the starting number of cells.[4]
Good Input signal, low IP signal
Inefficient immunoprecipitation.
Use a ChIP-validated antibody. Optimize antibody concentration through titration. Increase antibody-chromatin incubation time (e.g., overnight at 4°C).
Over-crosslinking masking the epitope.
Reduce formaldehyde fixation time (e.g., 10-15 minutes).[3]
Chromatin shearing is suboptimal.
Optimize sonication to achieve fragments between 200-1000 bp.[3] Avoid over-sonication which can damage epitopes.[6]
Wash conditions are too harsh.
Ensure wash buffer salt concentration does not exceed 500 mM NaCl.[3]
High signal in IgG control
Non-specific binding to beads or antibody.
Pre-clear the chromatin with beads before the IP step.[3] Reduce the amount of antibody used. Increase the number of washes.[4]
No PCR amplification in any sample
PCR failure or inhibitors present.
Check primer design and efficiency (>95%).[10] Purify DNA using a column-based method to remove detergents and other inhibitors.[9] Run a dilution series of your input DNA to check for inhibition.[10]
Table 2: Example Data for Antibody Titration
This table shows hypothetical qPCR results from a BUR1 antibody titration experiment. The goal is to find the antibody concentration that maximizes the specific signal (% Input at a positive locus) while keeping the non-specific signal (% Input at a negative locus) low.
Antibody Amount (µg)
Ct (Input)
Ct (IP at Positive Locus)
% Input (Positive Locus)
Ct (IP at Negative Locus)
% Input (Negative Locus)
Signal/Noise Ratio
1.0
24.0
31.5
0.05%
34.0
0.01%
5.0
2.0
24.0
30.0
0.16%
33.8
0.01%
16.0
5.0
24.0
28.5
0.47%
33.5
0.02%
23.5
10.0
24.0
28.3
0.55%
32.5
0.04%
13.8
Calculation: % Input = 2^((Ct_Input - log2(DilutionFactor)) - Ct_IP) * 100. Here, a 1:100 input dilution is assumed (DilutionFactor=100, log2(100)≈6.64).
Conclusion: 5.0 µg of antibody provides the best signal-to-noise ratio in this example.
Table 3: Interpreting Good vs. Low Signal Scenarios
This table contrasts hypothetical qPCR data from a successful experiment with one showing a low signal.
Scenario
Sample
Ct (Positive Locus)
Ct (Negative Locus)
% Input (Positive Locus)
Fold Enrichment vs. IgG (Positive Locus)
Good Signal
Input (1% of IP)
26.0
26.5
100% (Reference)
-
BUR1 IP
30.0
35.0
0.78%
39.0
IgG IP
35.0
35.5
0.02%
1.0 (Reference)
Low Signal
Input (1% of IP)
26.0
26.5
100% (Reference)
-
BUR1 IP
34.5
35.2
0.03%
1.5
IgG IP
35.0
35.5
0.02%
1.0 (Reference)
Calculations are based on the percent of input method. Fold enrichment is calculated as (% Input of BUR1 IP) / (% Input of IgG IP).
Experimental Protocols
Detailed Protocol: ChIP for a Transcription Factor (BUR1)
This protocol is a general guideline and may require optimization for specific cell types and experimental conditions.[11][12][13]
1. Cell Cross-linking and Harvesting
Culture cells to ~80-90% confluency.
Add formaldehyde directly to the culture medium to a final concentration of 1%. Incubate for 10-15 minutes at room temperature with gentle agitation.
Quench the cross-linking reaction by adding glycine (B1666218) to a final concentration of 125 mM. Incubate for 5 minutes at room temperature.
Scrape the cells and transfer to a conical tube. Pellet cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C).
Wash the cell pellet twice with ice-cold PBS containing protease inhibitors.
2. Chromatin Preparation: Lysis and Sonication
Resuspend the cell pellet in a lysis buffer (e.g., RIPA buffer or a buffer containing SDS) with protease inhibitors. Incubate on ice for 10 minutes.[12]
Sonicate the lysate on ice to shear the chromatin. Use short pulses to avoid overheating and foaming. The goal is to obtain fragments predominantly between 200 and 1000 bp.
After sonication, centrifuge the lysate at high speed (e.g., 12,000 x g for 10 minutes at 4°C) to pellet cell debris.[12]
Transfer the supernatant (containing the sheared chromatin) to a new tube. This is your chromatin preparation.
Remove a small aliquot (e.g., 1-2%) to serve as your "Input" control. Store at -20°C until the reverse cross-linking step.
3. Immunoprecipitation (IP)
Dilute the chromatin in a ChIP dilution buffer.
Optional but recommended: Pre-clear the chromatin by adding Protein A/G beads and incubating for 1 hour at 4°C on a rotator. Pellet the beads and transfer the supernatant to a new tube.
Add the BUR1 antibody (or IgG for the negative control) to the pre-cleared chromatin. Incubate overnight at 4°C with rotation.
Add pre-blocked Protein A/G beads to capture the antibody-protein-DNA complexes. Incubate for 2-4 hours at 4°C with rotation.[11]
4. Washes and Elution
Pellet the beads by gentle centrifugation and discard the supernatant.
Perform a series of washes to remove non-specifically bound proteins and DNA. This typically involves sequential washes with low salt, high salt, and LiCl wash buffers. Keep buffers ice-cold.
After the final wash, elute the complexes from the beads using a freshly prepared elution buffer (e.g., containing SDS and NaHCO3). Incubate at 65°C with agitation.
Pellet the beads and transfer the supernatant (your eluate) to a new tube.
5. Reverse Cross-linking and DNA Purification
Add NaCl to the eluates and the stored "Input" sample to reverse the formaldehyde cross-links. Incubate at 65°C for at least 4-6 hours (or overnight).
Add Proteinase K to digest proteins. Incubate for 1-2 hours at 45-55°C.
Purify the DNA using a PCR purification spin column kit or phenol:chloroform extraction followed by ethanol (B145695) precipitation.[9][14] Elute the final DNA in a small volume of elution buffer or water.
6. qPCR Analysis
Set up qPCR reactions using SYBR Green or a probe-based method.[10]
For each sample (Input, BUR1 IP, IgG IP), run reactions for your positive and negative locus primers.
Analyze the data using the "percent of input" method or by calculating "fold enrichment" over the IgG control.[9][10]
Visualizations
Caption: Overview of the Chromatin Immunoprecipitation (ChIP)-qPCR experimental workflow.
optimizing BUR1 kinase assay conditions for specific substrates
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers optimizing BUR1 kinase assays for specific substrates. The information is tailored for researchers, scie...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers optimizing BUR1 kinase assays for specific substrates. The information is tailored for researchers, scientists, and drug development professionals.
Frequently Asked Questions (FAQs)
Q1: What is BUR1 kinase and what are its primary substrates?
A1: BUR1 is a cyclin-dependent kinase (CDK) in Saccharomyces cerevisiae, homologous to mammalian Cdk9. It plays a crucial role in the regulation of transcription elongation.[1][2] The BUR1 kinase, in complex with its cyclin Bur2, phosphorylates several key substrates involved in this process.[2][3] Known substrates include:
Rpb1 CTD: The C-terminal domain of the largest subunit of RNA Polymerase II.[1][2]
Sch9: A kinase involved in nutrient signaling and cell cycle progression.[6][7][8]
Rpb1 Linker Region: A domain connecting the core of Rpb1 to the CTD.[9][10]
Q2: What are the key components of a BUR1 kinase assay buffer?
A2: A typical in vitro BUR1 kinase assay buffer contains a buffering agent to maintain pH, a magnesium source as a cofactor for ATP, a reducing agent to maintain enzyme stability, and phosphatase inhibitors. While optimal conditions should be determined empirically, a good starting point for a 1X kinase buffer is:
0.1 mM Sodium Orthovanadate (Na₃VO₄) (phosphatase inhibitor)[11]
ATP (concentration to be optimized)
Q3: How should I optimize the substrate concentration for my BUR1 kinase assay?
A3: Substrate concentration should be titrated to determine the optimal level that provides a good signal-to-noise ratio without causing substrate inhibition. A common starting point is a concentration around the Michaelis constant (Km) for the substrate, if known. If the Km is unknown, a substrate titration experiment should be performed. This involves testing a range of substrate concentrations while keeping the BUR1 kinase and ATP concentrations constant. The optimal concentration is typically the lowest concentration that gives the largest dynamic range in the linear portion of the titration curve.
Q4: What concentration of ATP should I use in my BUR1 kinase assay?
A4: The ATP concentration is a critical parameter that can significantly influence assay results. For inhibitor screening, using an ATP concentration close to the Km of the kinase for ATP allows for the sensitive detection of competitive inhibitors. For physiological studies, it may be desirable to use ATP concentrations that mimic cellular levels (typically in the low millimolar range). It is recommended to perform an ATP titration to determine the optimal concentration for your specific assay.
Troubleshooting Guide
This guide addresses common issues encountered during BUR1 kinase assays.
Problem
Potential Cause
Recommended Solution
High Background Signal
Contaminated reagents (ATP, buffer, or kinase preparation with other kinases or ATPases).
Use fresh, high-purity reagents. Prepare fresh ATP and buffer solutions for each experiment. Ensure the purity of the recombinant BUR1 kinase.[7]
Sub-optimal reagent concentrations (ATP, substrate, or detection reagent too high).
Titrate each reagent to determine the optimal concentration that provides a good signal window without elevating the background.[7]
Assay plate issues (certain plate types can contribute to high background).
Test different types of microplates (e.g., low-binding plates).
Inconsistent Results/High Variability
Pipetting inaccuracies, especially with small volumes.
Ensure pipettes are calibrated and use appropriate pipetting techniques. Prepare master mixes to minimize pipetting errors.[6]
Inadequate mixing of reagents.
Thoroughly mix all components before and after addition to the assay plate.[6]
Edge effects due to evaporation in microplates.
Avoid using the outermost wells of the plate or fill them with buffer or water to create a humidity barrier.[6]
Inconsistent incubation times or temperature fluctuations.
Use a calibrated incubator and ensure consistent timing for all steps of the assay.[6]
No or Low Kinase Activity
Inactive BUR1 kinase.
Ensure the kinase is stored correctly at -80°C in small aliquots to avoid repeated freeze-thaw cycles. Test the activity of a new batch of enzyme.
Sub-optimal buffer conditions (pH, salt concentration).
Optimize the buffer composition. Test a range of pH values (e.g., 7.0-8.0) and salt concentrations.
Incorrect substrate or poor substrate quality.
Verify the sequence and purity of your peptide or protein substrate. Test a known positive control substrate if available.[6]
Insufficient ATP or Mg²⁺ concentration.
Ensure ATP and Mg²⁺ are present at optimal concentrations.
Experimental Protocols
General In Vitro BUR1 Kinase Assay Protocol (Radiometric)
This protocol provides a general framework for a radiometric BUR1 kinase assay using a peptide or protein substrate.
Materials:
Recombinant BUR1/Bur2 complex
Substrate of interest (e.g., GST-Rpb1 CTD, Spt5 peptide)
10X Kinase Assay Buffer: 250 mM Tris-HCl (pH 7.5), 100 mM MgCl₂, 50 mM β-glycerophosphate, 20 mM DTT, 1 mM Na₃VO₄
ATP solution (10X working stock)
[γ-³²P]ATP
P81 phosphocellulose paper
0.75% Phosphoric acid
Scintillation fluid
Scintillation counter
Procedure:
Prepare a 1X kinase reaction mix by diluting the 10X Kinase Assay Buffer and adding the substrate to the desired final concentration.
Add the recombinant BUR1/Bur2 kinase to the reaction mix.
Initiate the reaction by adding the 10X ATP solution containing a known amount of [γ-³²P]ATP. A typical final ATP concentration to start with is 25 µM.[2]
Incubate the reaction at 30°C for a predetermined time (e.g., 20-30 minutes). The optimal time should be determined through a time-course experiment to ensure the reaction is in the linear range.
Stop the reaction by spotting a portion of the reaction mixture onto P81 phosphocellulose paper.
Wash the P81 paper three times with 0.75% phosphoric acid for 5 minutes each to remove unincorporated [γ-³²P]ATP.
Place the dried paper in a scintillation vial with scintillation fluid.
Quantify the incorporated radioactivity using a scintillation counter.
Substrate Concentration Optimization
To determine the optimal substrate concentration, perform the kinase assay as described above with varying concentrations of the substrate while keeping the BUR1 kinase and ATP concentrations constant.
Substrate Concentration
Kinase Activity (CPM)
0 µM
Value
1 µM
Value
5 µM
Value
10 µM
Value
25 µM
Value
50 µM
Value
100 µM
Value
Note: Replace "Value" with experimentally determined counts per minute (CPM).
Visualizations
BUR1 Signaling Pathway
Caption: BUR1 kinase signaling pathways in transcription and cell cycle.
Experimental Workflow for BUR1 Kinase Assay Optimization
Technical Support Center: Working with BUR1 Temperature-Sensitive Alleles
Welcome to the technical support center for researchers working with BUR1 temperature-sensitive (ts) alleles. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to he...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers working with BUR1 temperature-sensitive (ts) alleles. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate the challenges of your experiments.
Troubleshooting Guide
This guide addresses specific issues you may encounter when using bur1-ts strains.
Question/Issue
Possible Cause & Troubleshooting Steps
My bur1-ts strain grows poorly or not at all, even at the permissive temperature.
1. Allele-Specific Hypomorphism: Some bur1-ts alleles may not be fully functional even at permissive temperatures, leading to a slow-growth phenotype.[1] ▸ Solution: Use supplemented rich media (e.g., YPD) for routine growth. Verify the expected growth rate against the original characterization data for your specific allele. 2. Genetic Background Effects: The phenotype of a ts allele can be sensitive to the genetic background of the yeast strain. ▸ Solution: Ensure your strain background is compatible. If you have crossed the allele into a new background, verify the phenotype in multiple independent segregants.
I'm not seeing a clear phenotype at the restrictive temperature.
1. Incorrect Restrictive Temperature: The restrictive temperature can be allele-specific and may require precise control. A slight deviation in incubator temperature can lead to a "leaky" or partial phenotype.[2][3] ▸ Solution: Verify your incubator's temperature with a calibrated thermometer. Test a range of temperatures (e.g., 34°C, 37°C, 38°C) to determine the optimal restrictive temperature for your specific allele and experimental conditions.[2][3] 2. Rapid Reversion or Suppression: Spontaneous mutations may arise that suppress the temperature-sensitive phenotype, especially during prolonged incubation. ▸ Solution: Perform experiments over the shortest effective time course. When starting a liquid culture for a temperature shift, always begin from a freshly grown colony from the permissive temperature.
My experiment shows high variability between replicates.
1. Inconsistent Cell State: The physiological state of the cells at the time of the temperature shift is critical. Cells should be in a consistent phase of growth (e.g., mid-log phase). ▸ Solution: Follow a strict protocol for overnight cultures and dilutions to ensure cells are in the exponential growth phase before shifting to the restrictive temperature.[4] 2. Temperature Shift Inefficiency: A slow shift in temperature for liquid cultures can allow cells to adapt, leading to inconsistent results. ▸ Solution: For liquid cultures, rapidly shift the temperature by adding pre-warmed media or transferring the flask to a shaking water bath set to the restrictive temperature.
My bur1-ts mutant shows sensitivity to 6-Azauracil (6AU) or Mycophenolic Acid (MPA) even at the permissive temperature.
This is an expected phenotype. Bur1 kinase is involved in transcription elongation, and mutants are often sensitive to drugs that impact nucleotide pools and transcription.[5][6][7] This sensitivity indicates a partial loss of function and can be used as a convenient phenotypic marker.
Frequently Asked Questions (FAQs)
Q1: What is the primary function of the Bur1 kinase?
A1: Bur1 is a cyclin-dependent kinase (CDK) in Saccharomyces cerevisiae that plays a crucial role in the elongation phase of transcription by RNA Polymerase II (Pol II).[5][6][8] It forms a complex with its cyclin partner, Bur2.[9][10] This complex is recruited to actively transcribing genes and is thought to promote elongation efficiency, particularly on long genes.[5][7]
Q2: What are the known substrates of the Bur1-Bur2 complex?
A2: The Bur1-Bur2 complex has several known substrates. While it can phosphorylate the C-terminal domain (CTD) of the largest subunit of Pol II (Rpb1) in vitro, its primary role in vivo appears to be the phosphorylation of other factors.[5][8] Key substrates include:
Spt5: A transcription elongation factor. Phosphorylation of Spt5 by Bur1 helps recruit the Paf1 complex to elongating Pol II.[11]
Rpb1 Linker Region: Bur1 phosphorylates the linker region of Rpb1, which enhances the binding of the elongation factor Spt6.[11]
Histone H3: Bur1 is required for the transcription-associated trimethylation of Histone H3 at lysine (B10760008) 36 (H3K36me3) by the methylase Set2.[9]
Q3: How does a temperature-sensitive mutation in BUR1 affect the cell?
A3: A temperature-sensitive mutation is typically a missense mutation that allows the Bur1 protein to fold and function correctly at a lower, permissive temperature (e.g., 25°C) but causes it to misfold and lose function at a higher, restrictive temperature (e.g., 37°C).[1][12] Shifting a bur1-ts strain to the restrictive temperature leads to a rapid loss of Bur1 kinase activity. This results in defects in transcription elongation, altered histone modification patterns, and cell cycle arrest, typically in the G1 phase.[7][13][14]
Q4: What are some common phenotypes observed in bur1-ts mutants at the restrictive temperature?
A4: Besides temperature-sensitive growth, bur1 mutants exhibit several other phenotypes:
Sensitivity to drugs: Increased sensitivity to 6-Azauracil (6AU) and Mycophenolic Acid (MPA).[5][7]
Genetic Interactions: Synthetic lethality or sickness when combined with mutations in other transcription elongation factors like CTK1, SPT4, and SPT5.[7][9]
Cell Cycle Defects: A delay or arrest in the G1/S phase transition of the cell cycle.[13][14]
Cryptic Transcription: Loss of Bur1 function can lead to inappropriate transcription initiation within gene bodies.[10]
Data Summary: Phenotypes of bur1 Alleles
The following table summarizes the reported phenotypes for various temperature-sensitive alleles of BUR1. Note that permissive and restrictive temperatures can vary slightly based on strain background and media conditions.
This protocol is used to assess the temperature sensitivity of a strain on solid media.
Culture Preparation: Grow the bur1-ts mutant and a wild-type control strain overnight in liquid YPD media at the permissive temperature (e.g., 25°C).
Normalization: The next day, measure the optical density (OD₆₀₀) of each culture and dilute them to a starting OD₆₀₀ of 1.0 in sterile water.
Serial Dilution: Create a 5- or 10-fold serial dilution series for each strain (e.g., 10⁰, 10⁻¹, 10⁻², 10⁻³, 10⁻⁴) in a 96-well plate.
Spotting: Using a multichannel pipette or a pinning tool, spot 3-5 µL of each dilution onto two sets of YPD plates.
Incubation: Incubate one plate at the permissive temperature (e.g., 25°C) and the other at the restrictive temperature (e.g., 37°C). It is recommended to pre-warm the restrictive plate before spotting.[2]
Analysis: Document the growth by photographing the plates after 2-3 days. The bur1-ts strain should show robust growth at the permissive temperature and reduced or no growth at the restrictive temperature compared to the wild-type control.
Protocol 2: Analysis of Phenotype in Liquid Culture
This protocol is for observing the effects of Bur1 inactivation on processes like gene expression or cell cycle progression.
Log-Phase Culture: Grow a starter culture of the bur1-ts strain overnight at the permissive temperature (25°C). The next morning, dilute the culture into a larger volume of fresh, pre-warmed media (25°C) to an OD₆₀₀ of ~0.2 and allow it to grow into mid-log phase (OD₆₀₀ 0.5-0.8).
Pre-Shift Sample: Once the culture reaches mid-log phase, remove an aliquot to serve as the time-zero (T=0) or permissive temperature control.
Temperature Shift: Rapidly shift the remaining culture to the restrictive temperature (37°C). This can be done by transferring the flask to a shaking water bath or an incubator set to 37°C.
Time-Course Collection: Collect samples at various time points after the shift (e.g., 15, 30, 60, 90, 120 minutes).
Cell Processing: Immediately process the collected samples as required for your downstream analysis (e.g., flash-freeze cell pellets for RNA/protein extraction, fix cells for microscopy or flow cytometry).
Visualizations
Signaling and Functional Pathways
Caption: Functional relationships of the Bur1-Bur2 kinase complex in transcription.
Experimental Workflow
Caption: Workflow for a liquid culture temperature-shift experiment.
A Technical Support Center for the Validation of BUR1-Specific Antibodies Welcome to the technical support center for your BUR1-specific antibody. This resource provides comprehensive troubleshooting guides, frequently a...
Author: BenchChem Technical Support Team. Date: December 2025
A Technical Support Center for the Validation of BUR1-Specific Antibodies
Welcome to the technical support center for your BUR1-specific antibody. This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful validation and application of your antibody.
Troubleshooting Guides and FAQs
This section addresses common issues you may encounter during the validation of your BUR1-specific antibody.
Western Blotting (WB)
Q1: Why am I observing multiple bands in my Western blot?
A1: Multiple bands can arise from several factors. Consider the following possibilities:
Protein Isoforms or Splice Variants: BUR1 may have different isoforms or splice variants that result in bands of different molecular weights.
Post-Translational Modifications (PTMs): As a kinase, BUR1 itself can be phosphorylated, which can alter its apparent molecular weight.[1]
Protein Degradation: If samples are not handled properly, proteases can degrade BUR1, leading to lower molecular weight bands. Always use fresh samples and protease inhibitors.
Antibody Cross-Reactivity: The antibody may be cross-reacting with other proteins that share similar epitopes. To confirm specificity, test your antibody on a BUR1 knockout (KO) cell lysate, which should show no signal.[2]
Antibody Concentration Too High: An excessively high concentration of the primary antibody can lead to non-specific binding. Titrate your antibody to find the optimal concentration.[3]
Q2: Why is there no signal or a very weak signal in my Western blot?
A2: A lack of signal can be due to several reasons. Here's a checklist to troubleshoot this issue:
Low BUR1 Expression: The cell line or tissue you are using may have low endogenous expression of BUR1. Use a positive control, such as a cell line known to express BUR1 or a lysate from cells overexpressing tagged BUR1.
Inefficient Protein Transfer: Ensure that the protein transfer from the gel to the membrane was successful. You can check this by staining the membrane with Ponceau S after transfer.[4]
Incorrect Antibody Dilution: The primary or secondary antibody may be too dilute. Refer to the antibody datasheet for the recommended starting dilution and optimize from there.[5][6]
Inactive Secondary Antibody: Ensure your secondary antibody is active and correctly matched to the primary antibody's host species.
Issues with Detection Reagents: Check that your chemiluminescent substrate has not expired and is properly prepared.
Immunofluorescence (IF)
Q3: Why am I not observing a clear nuclear signal for BUR1?
A3: BUR1 is predominantly a nuclear protein.[7] If you are not seeing a distinct nuclear localization, consider these points:
Improper Permeabilization: The cell membrane must be adequately permeabilized for the antibody to reach the nuclear antigens. Try increasing the concentration of the permeabilization agent (e.g., Triton X-100) or the incubation time.[8]
Suboptimal Fixation: The fixation method can affect epitope accessibility. If you are using paraformaldehyde, ensure it is freshly prepared. You might also try other fixation methods, such as methanol (B129727) fixation.
Antibody Inability to Recognize Native Protein: Some antibodies only recognize denatured proteins and may not be suitable for IF. Check the antibody datasheet to confirm it has been validated for this application.
Cell Health: Ensure the cells are healthy and not overly confluent, as this can affect protein localization and antibody penetration.
Q4: I am seeing high background staining in my immunofluorescence images.
A4: High background can obscure the specific signal. Here are some common causes and solutions:
Primary Antibody Concentration Too High: As with Western blotting, an overly concentrated primary antibody can lead to non-specific binding. Perform a titration to find the optimal dilution.
Inadequate Blocking: Ensure you are using an appropriate blocking solution (e.g., 5% normal serum from the same species as the secondary antibody) and that you are blocking for a sufficient amount of time.
Insufficient Washing: Increase the number and duration of wash steps after primary and secondary antibody incubations to remove unbound antibodies.
Secondary Antibody Non-specificity: Run a control where you omit the primary antibody. If you still see staining, your secondary antibody may be binding non-specifically.
Immunoprecipitation (IP)
Q5: Why am I unable to immunoprecipitate BUR1 effectively?
A5: Low IP yield can be frustrating. Here are some potential reasons:
Antibody Not Suitable for IP: The antibody's epitope may be masked in the native protein conformation, making it unsuitable for IP. Check the antibody's datasheet for IP validation.
Harsh Lysis Conditions: The lysis buffer may be denaturing the protein and disrupting the antibody-antigen interaction. Consider using a milder lysis buffer.
Low Protein Abundance: BUR1 may be a low-abundance protein in your sample. You may need to start with a larger amount of cell lysate.
Inefficient Antibody-Bead Conjugation: Ensure your Protein A/G beads are not expired and are properly washed and incubated with the antibody.
Quantitative Data Summary
The following tables provide general guidelines for using a BUR1-specific antibody. Note that optimal conditions should be determined empirically for your specific experimental setup.
Table 1: Recommended Starting Dilutions for a BUR1-Specific Antibody
overcoming transient inhibition of analog-sensitive BUR1 kinases
Welcome to the technical support center for researchers utilizing analog-sensitive (AS) BUR1 kinase technology. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers utilizing analog-sensitive (AS) BUR1 kinase technology. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you overcome common challenges during your experiments, with a focus on addressing the transient nature of kinase inhibition.
Frequently Asked Questions (FAQs)
Q1: What is the analog-sensitive (AS) BUR1 kinase system and how does it work?
A: The analog-sensitive (AS) kinase system is a chemical-genetic technique that allows for the highly specific and rapid inhibition of a single kinase in a cellular context.[1] The strategy involves engineering the kinase of interest, in this case, BUR1, by mutating a critical "gatekeeper" residue in its ATP-binding pocket.[2] This mutation, typically to a smaller amino acid like glycine (B1666218) or alanine, creates an enlarged pocket that can accommodate a bulky, modified ATP analog inhibitor (e.g., 1-NM-PP1, CMK). This bulky inhibitor is unable to bind to wild-type kinases, ensuring high specificity.[2][3] This "bump-hole" approach enables researchers to control the activity of BUR1 with high temporal resolution.[4]
Technical Support Center: Controlling for Off-Target Effects of BUR1 Inhibitors
Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals working with BUR1 inhibitors.
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals working with BUR1 inhibitors. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you identify, understand, and control for off-target effects in your experiments.
Frequently Asked Questions (FAQs)
Q1: What are BUR1 inhibitors and what are their primary functions?
A1: BUR1 is an essential cyclin-dependent kinase (CDK) in yeast (Saccharomyces cerevisiae) that plays a critical role in regulating transcriptional elongation.[1][2][3] It functions as a complex with its cyclin partner, Bur2.[2] The Bur1-Bur2 complex phosphorylates the C-terminal domain (CTD) of RNA polymerase II, which is crucial for efficient transcription.[2][3] BUR1 is the yeast homolog of human CDK9.[1] Recent research also indicates that BUR1 cooperates with the TORC1 signaling pathway to regulate cell cycle progression from the G1 phase.[2][4][5]
Q2: What are off-target effects and why are they a concern with kinase inhibitors?
A2: Off-target effects are unintended interactions of a drug or inhibitor with proteins other than the intended target.[6][7] For kinase inhibitors, which are often designed to fit into the highly conserved ATP-binding pocket of a specific kinase, there is a significant risk of them binding to and inhibiting other kinases as well.[8] These off-target interactions can lead to a variety of issues, including cellular toxicity, misleading experimental results, and adverse side effects in clinical applications.[6] It is crucial to identify and control for these effects to ensure that the observed phenotype is a true result of inhibiting the intended target.[9][10]
Q3: How can I determine if the phenotype I'm observing is due to an off-target effect of my BUR1 inhibitor?
A3: Distinguishing on-target from off-target effects is a critical step in kinase inhibitor research. Several experimental strategies can be employed:
Use of Structurally Different Inhibitors: Test multiple inhibitors with different chemical scaffolds that are known to target BUR1. If the same phenotype is observed with different inhibitors, it is more likely to be an on-target effect.[6]
Rescue Experiments: A powerful method to confirm on-target activity is to perform a rescue experiment. This involves overexpressing a drug-resistant mutant of BUR1 in your cells. If the inhibitor's effect is reversed in these cells, it strongly suggests the phenotype is due to the inhibition of BUR1.[6][8]
Kinase Profiling: A kinome-wide selectivity screen will test your inhibitor against a large panel of kinases.[6] This can identify other kinases that are inhibited by your compound, providing a clearer picture of its selectivity.[9][10]
Western Blotting: Analyze the phosphorylation status of known downstream targets of BUR1. Additionally, examining key proteins in related pathways that are not expected to be affected can help identify unexpected changes indicative of off-target activity.[6]
Troubleshooting Guides
Issue 1: High levels of cytotoxicity are observed at the effective concentration of the BUR1 inhibitor.
Possible Cause
Troubleshooting Step
Expected Outcome
Off-target kinase inhibition
1. Perform a kinome-wide selectivity screen to identify unintended kinase targets.[6]2. Test other BUR1 inhibitors with different chemical structures.[6]
1. Identification of other kinases that may be responsible for the cytotoxicity.2. If cytotoxicity is still present with different inhibitors, it may be an on-target effect.
Inappropriate dosage
1. Perform a dose-response curve to find the lowest effective concentration.2. Consider reducing the dosage or using intermittent dosing in your experimental design.[6]
A reduction in cytotoxicity while still observing the desired on-target effect.
Compound solubility issues
1. Verify the solubility of your inhibitor in your cell culture medium.2. Use a vehicle control (e.g., DMSO) to ensure the solvent is not contributing to the toxicity.[6]
Prevention of compound precipitation, which can cause non-specific cellular stress and toxicity.
Issue 2: Inconsistent or unexpected experimental results.
Possible Cause
Troubleshooting Step
Expected Outcome
Activation of compensatory signaling pathways
1. Use western blotting or other proteomic techniques to check for the activation of known compensatory pathways.2. Consider using a combination of inhibitors to block both the primary and compensatory pathways.[6]
A better understanding of the cellular response to your inhibitor and more consistent results.
Inhibitor instability
1. Check the stability of your inhibitor under your experimental conditions (e.g., in media at 37°C over time).
Ensures that the observed effects are from the inhibitor and not its degradation products.[6]
Cell line-specific effects
1. Test your inhibitor in multiple cell lines to determine if the unexpected results are consistent.
Helps to differentiate between general off-target effects and those that are specific to a particular cellular context.[6]
Quantitative Data Summary
The half-maximal inhibitory concentration (IC50) is a measure of the potency of an inhibitor.[11] A lower IC50 value indicates a more potent inhibitor.[12] When evaluating off-target effects, it is important to compare the IC50 of the inhibitor for the intended target (BUR1) with its IC50 for other kinases. A large difference between the on-target and off-target IC50 values suggests higher selectivity.[6]
Table 1: Example IC50 Values for a Hypothetical BUR1 Inhibitor
Kinase
IC50 (nM)
BUR1 (On-Target)
15
Kinase A (Off-Target)
250
Kinase B (Off-Target)
1,500
Kinase C (Off-Target)
>10,000
Note: This table is for illustrative purposes. Researchers should consult specific literature for the IC50 values of the BUR1 inhibitors they are using.
Key Experimental Protocols
Kinase Selectivity Profiling
Kinase selectivity profiling is essential for understanding the specificity of an inhibitor by testing it against a large number of kinases.[9][10]
Methodology:
Compound Preparation: Prepare the BUR1 inhibitor at a range of concentrations.
Kinase Panel: Utilize a commercial service or an in-house platform that offers a broad panel of purified, active kinases.
Assay Performance: The inhibitor is incubated with each kinase in the presence of ATP and a suitable substrate.
Activity Measurement: Kinase activity is measured, often through the quantification of substrate phosphorylation. This can be done using various methods, including radiometric assays or fluorescence-based assays.[10]
Data Analysis: The percentage of inhibition for each kinase at each inhibitor concentration is calculated. IC50 values are then determined for the on-target kinase (BUR1) and any significantly inhibited off-target kinases.[9]
Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful technique to verify that an inhibitor binds to its target protein within intact cells.[13][14] The principle is that a protein becomes more thermally stable when it is bound to a ligand.[13]
Methodology:
Cell Treatment: Treat cultured cells with the BUR1 inhibitor or a vehicle control (e.g., DMSO) and incubate to allow for compound uptake.[13]
Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures using a thermal cycler.[13]
Cell Lysis: After the heat treatment, lyse the cells.
Separation of Soluble and Aggregated Proteins: Centrifuge the cell lysates to separate the soluble proteins (supernatant) from the precipitated, aggregated proteins (pellet).
Protein Detection: Analyze the amount of soluble BUR1 protein in the supernatant at each temperature using Western blotting.[13]
Data Analysis: A positive result is indicated by a shift in the melting curve to a higher temperature for the inhibitor-treated cells compared to the control cells, signifying that the inhibitor has bound to and stabilized BUR1.
Genetic Rescue Experiment
A genetic rescue experiment is a definitive way to confirm that the observed cellular phenotype is a direct result of inhibiting the intended target.[8]
Methodology:
Generate a Drug-Resistant Mutant: Introduce a mutation into the BUR1 gene that confers resistance to the inhibitor without affecting the kinase's normal function. This is often a mutation in the ATP-binding pocket.
Create Rescue Cell Line: Introduce the drug-resistant BUR1 mutant into the cells you are studying. This can be done through transfection or viral transduction.[15]
Inhibitor Treatment: Treat both the wild-type cells and the rescue cell line with the BUR1 inhibitor.
Phenotypic Analysis: Observe the cellular phenotype of interest.
Data Interpretation: If the phenotype is rescued (i.e., reversed or prevented) in the cells expressing the drug-resistant BUR1 mutant, it provides strong evidence that the phenotype is an on-target effect of the inhibitor.[6][8]
Visualizations
Caption: Simplified signaling pathway of the BUR1-Bur2 complex.
Caption: Experimental workflow for validating on-target effects.
Caption: Troubleshooting logic for unexpected phenotypes.
Technical Support Center: Managing BUR1 Overexpression Experiments
Welcome to the technical support center for researchers working with BUR1 overexpression. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you nav...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers working with BUR1 overexpression. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate potential challenges and ensure the success of your experiments.
Frequently Asked Questions (FAQs)
Q1: What is BUR1 and what is its primary function in Saccharomyces cerevisiae?
A1: BUR1 is a cyclin-dependent kinase (CDK) in Saccharomyces cerevisiae. It forms a complex with its cyclin partner, Bur2, to create the BUR kinase complex. This complex plays a crucial role in the regulation of transcription elongation by RNA Polymerase II. It is involved in the phosphorylation of the C-terminal region (CTR) of the transcription elongation factor Spt5 and the linker region of the largest subunit of RNA Polymerase II, Rpb1. These phosphorylation events are important for efficient transcription and for coupling transcription to other processes like histone modification.
Q2: Is overexpressing BUR1 expected to be toxic to yeast cells?
A2: While there is limited direct literature on the toxicity of BUR1 overexpression, it is plausible that high levels of BUR1 could be detrimental. This is based on the "gene balance hypothesis," which suggests that the overexpression of a component of a multi-subunit protein complex can lead to a stoichiometric imbalance, resulting in cellular stress. An excess of BUR1 without a proportional increase in its cyclin partner, Bur2, might lead to the accumulation of non-functional BUR1 monomers or promiscuous, off-target kinase activity.
Q3: My yeast cells are growing very slowly after inducing BUR1 overexpression. What are the possible causes?
A3: Slow growth is a common phenotype when a protein is overexpressed at toxic levels. For BUR1, this could be due to several factors:
Stoichiometric Imbalance: As mentioned, an excess of BUR1 relative to Bur2 could disrupt the formation of the functional BUR kinase complex.
Cell Cycle Dysregulation: BUR1 has been implicated in cell cycle progression, particularly the G1/S transition. Overexpression might lead to a deregulation of this process, causing a growth delay.
Transcriptional Squandering: Overactive BUR1 could lead to widespread and inappropriate transcription, depleting cellular resources and leading to stress.
Off-Target Effects: At high concentrations, BUR1 might phosphorylate substrates it doesn't normally interact with, leading to unforeseen cellular consequences.
Q4: I am observing a significant increase in cell death in my BUR1 overexpression experiments. Why might this be happening?
A4: Increased cell death could be a more severe outcome of the issues causing slow growth. In particular, a recent study has shown that normal BUR1 activity can become detrimental in cells with compromised DNA damage checkpoints. Overexpression of BUR1 might exacerbate underlying replication stress, leading to increased DNA damage and subsequent cell death.
Q5: Can I co-overexpress Bur2 to mitigate the toxic effects of BUR1 overexpression?
A5: Co-overexpressing Bur2 is a logical strategy to try and maintain the stoichiometric balance of the BUR kinase complex. This could potentially rescue some of the toxic effects by ensuring that the overexpressed BUR1 is incorporated into a functional complex. However, the overall level of the active kinase complex will still be high and could lead to other issues if its activity is not tightly regulated.
Troubleshooting Guides
Issue 1: Poor or no expression of the BUR1 construct.
Possible Cause
Recommendation
Promoter Leakiness/Toxicity
If using a strong inducible promoter like GAL1, leaky expression prior to induction might be causing toxicity and loss of the plasmid. Try switching to a more tightly regulated or weaker promoter.
Codon Usage
If expressing a BUR1 homolog from another species, ensure the codons are optimized for S. cerevisiae.
Plasmid Instability
Verify plasmid retention by plating on selective and non-selective media.
Inefficient Induction
Ensure the inducing agent (e.g., galactose) is at the correct concentration and that the carbon source used for repression (e.g., glucose) has been thoroughly washed out.
Issue 2: Severe growth defect or cell death upon induction.
Possible Cause
Recommendation
Excessive Protein Level
Use a titratable promoter system to express BUR1 at lower levels. Perform a dose-response experiment to find an expression level that allows for functional studies without severe toxicity.
Stoichiometric Imbalance
Co-express BUR1 with its cyclin partner, Bur2, from the same or a different plasmid to maintain the complex integrity.
Cell Cycle Arrest
Analyze the cell cycle profile of the cells using flow cytometry to determine if they are arresting at a specific phase.
Activation of DNA Damage Response
Check for markers of DNA damage, such as Rad53 phosphorylation or γ-H2A foci, to see if the toxicity is related to genome instability.
Data Presentation
Table 1: Key Interactors of the BUR Kinase Complex
Interacting Protein
Function
Implications for Overexpression
Bur2
Cyclin partner, essential for BUR1 kinase activity.
Overexpression of BUR1 without Bur2 may lead to inactive or misregulated kinase.
Spt5
Transcription elongation factor, a key substrate of BUR1.
Overexpression of BUR1 could lead to hyperphosphorylation of Spt5, altering its function.
Rpb1 (RNA Pol II)
Largest subunit of RNA Polymerase II. The linker region is a BUR1 substrate.
Hyperphosphorylation of the Rpb1 linker could affect the recruitment of other factors to the elongating polymerase.
Histone H3
BUR1 is involved in regulating H3K4 and H3K36 methylation.
Overexpression could lead to aberrant histone modification patterns and widespread changes in gene expression.
Experimental Protocols
Inducible Expression of BUR1 using the GAL1 Promoter
This protocol describes a standard method for inducing protein expression from a GAL1 promoter-driven plasmid in S. cerevisiae.
Materials:
Yeast strain transformed with a pYES2-BUR1 plasmid (or similar GAL1-inducible vector).
Synthetic Complete (SC) medium lacking the appropriate nutrient for plasmid selection (e.g., SC-Ura).
Pre-culture (Repression): Inoculate a single colony of your yeast strain into 5 mL of SC medium containing 2% glucose. Grow overnight at 30°C with shaking.
Raffinose Culture (De-repression): The next morning, dilute the overnight culture into 50 mL of SC medium containing 2% raffinose to an OD600 of ~0.2. Grow for 4-6 hours at 30°C with shaking until the OD600 reaches 0.5-0.8.
Induction: Add sterile galactose to a final concentration of 2%.
Time Course: Take samples at various time points post-induction (e.g., 0, 2, 4, 6, 8 hours) for downstream analysis (e.g., Western blotting to check protein levels, growth assays).
Harvesting: Centrifuge the cells at 3,000 x g for 5 minutes, wash with sterile water, and store the pellet at -80°C or proceed with downstream applications.
Chromatin Immunoprecipitation (ChIP)
This protocol provides a general workflow for performing ChIP in yeast to determine the genomic localization of overexpressed, epitope-tagged BUR1.
Cross-linking: To a 50 mL yeast culture (OD600 ~0.8), add formaldehyde to a final concentration of 1% and incubate for 15 minutes at room temperature with gentle shaking. Quench the reaction by adding glycine to a final concentration of 125 mM and incubate for 5 minutes.
Cell Lysis: Harvest cells by centrifugation, wash with ice-cold PBS, and resuspend in lysis buffer. Lyse the cells using glass beads or a bead beater.
Chromatin Shearing: Shear the chromatin to an average size of 200-500 bp using a sonicator. Centrifuge to pellet cell debris.
Immunoprecipitation: Pre-clear the chromatin with protein A/G beads. Incubate a fraction of the chromatin with the anti-HA antibody overnight at 4°C. Add protein A/G beads to pull down the antibody-protein-DNA complexes.
Washes: Wash the beads sequentially with low salt buffer, high salt buffer, LiCl buffer, and TE buffer to remove non-specific binding.
Elution and Reverse Cross-linking: Elute the complexes from the beads and reverse the cross-links by incubating at 65°C overnight in the presence of proteinase K.
DNA Purification: Purify the DNA using a PCR purification kit.
Analysis: Analyze the enrichment of specific DNA sequences by qPCR.
Yeast Spot Assay for Viability
This is a simple qualitative assay to assess the effect of BUR1 overexpression on cell viability.
Normalize the cultures to an OD600 of 1.0 in a 96-well plate.
Perform a 10-fold serial dilution in sterile water or media across the wells of the plate (e.g., 10^0, 10^-1, 10^-2, 10^-3, 10^-4).
Spot 5 µL of each dilution onto the appropriate agar plates (e.g., a plate with glucose for the uninduced control and a plate with galactose for the induced sample).
Allow the spots to dry completely before inverting the plates.
Incubate the plates at 30°C for 2-3 days and document the growth.
Visualizations
Caption: The BUR1 signaling pathway in transcription elongation.
Caption: Experimental workflow for analyzing BUR1 overexpression.
Caption: Troubleshooting decision tree for BUR1 overexpression.
Optimization
Technical Support Center: Optimizing BUR1 Co-Immunoprecipitation
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers minimize background and achieve high-quality results in BUR1 co-immunoprecipitation (Co-IP) experime...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers minimize background and achieve high-quality results in BUR1 co-immunoprecipitation (Co-IP) experiments.
Frequently Asked Questions (FAQs)
Q1: What are the primary sources of high background in a BUR1 Co-IP experiment?
High background in Co-IP experiments can originate from several sources, leading to the presence of non-specific proteins in the final eluate. For BUR1, a nuclear protein involved in transcription, common sources of background include:
Non-specific binding to beads: Proteins can adhere non-specifically to the agarose (B213101) or magnetic beads used for immunoprecipitation.
Non-specific binding to the antibody: The immunoprecipitating antibody may bind to proteins other than BUR1, or cellular proteins may bind non-specifically to the antibody's Fc region.
Abundant cellular proteins: Highly abundant proteins, such as ribosomal or heat shock proteins, can be common contaminants.
Improper lysis and washing: Harsh lysis conditions can denature proteins and expose hydrophobic regions that lead to non-specific interactions. Insufficient washing can fail to remove loosely bound contaminants.
Q2: What are the essential controls to include in a BUR1 Co-IP experiment to identify the source of background?
To diagnose the source of high background, it is crucial to include the following controls:
Isotype Control: An antibody of the same isotype and from the same host species as the anti-BUR1 antibody, but not specific to any cellular protein, is used. This helps determine if the background is due to non-specific binding to the immunoglobulin itself.[1]
Beads-only Control: The cell lysate is incubated with the beads without the primary antibody. This control identifies proteins that are binding non-specifically to the beads.[1]
Negative Control Lysate: If using a tagged version of BUR1, a lysate from cells not expressing the tagged protein can be used to check for non-specific binding to the antibody or beads.
Q3: What are some known interacting partners of BUR1 that I should expect to see in my Co-IP?
BUR1 is a cyclin-dependent kinase that functions in a complex and has several known interacting partners involved in transcription elongation and other cellular processes. Depending on the experimental conditions, you might expect to co-immunoprecipitate:
Bur2: The cyclin partner of BUR1, forming the active kinase complex.[2]
Rpb1: The largest subunit of RNA Polymerase II. BUR1 phosphorylates the C-terminal domain (CTD) and linker region of Rpb1.
Spt5: A transcription elongation factor that is a substrate of BUR1.[1]
Sch9: A kinase involved in the TORC1 signaling pathway.[2][3]
Rfa1: A subunit of the Replication Protein A (RPA) complex.[2][3]
Troubleshooting Guides
Issue 1: High Background Due to Non-Specific Binding to Beads
If your beads-only control shows significant background, the following strategies can help mitigate this issue.
Solutions:
Pre-clearing the Lysate: This is a highly recommended step to remove proteins that non-specifically bind to the beads.[4][5] Before adding your anti-BUR1 antibody, incubate the cell lysate with beads for 30-60 minutes at 4°C.[1][6] The beads are then discarded, and the "pre-cleared" lysate is used for the actual immunoprecipitation.
Blocking the Beads: Before adding the lysate, incubate the beads with a blocking agent like Bovine Serum Albumin (BSA) or non-fat dry milk to saturate non-specific binding sites.[3]
Issue 2: High Background Due to Non-Specific Binding to the Antibody
If your isotype control shows significant background, the issue may lie with the antibody.
Solutions:
Optimize Antibody Concentration: Using too much antibody can increase non-specific binding.[3] Perform a titration experiment to determine the minimal amount of antibody needed to efficiently immunoprecipitate BUR1.
Use a High-Quality Antibody: Opt for affinity-purified polyclonal or monoclonal antibodies that have been validated for immunoprecipitation.[3][5]
Issue 3: High Background Due to Ineffective Washing
Insufficient or improper washing is a common cause of high background. The goal is to remove non-specific interactors without disrupting the specific interaction between BUR1 and its partners.
Solutions:
Increase the Number and Duration of Washes: Perform at least 3-5 washes with cold lysis buffer or PBS.[4]
Increase Wash Buffer Stringency: If background persists, you can modify the wash buffer by increasing the salt concentration (e.g., up to 500 mM NaCl) or adding a low concentration of a non-ionic detergent (e.g., 0.1% NP-40 or Triton X-100).[7] Be cautious, as overly stringent conditions can disrupt weaker, physiologically relevant interactions.
Experimental Protocols
Recommended Lysis and Wash Buffer Compositions
The choice of lysis and wash buffers is critical for preserving the interaction between BUR1 and its partners while minimizing non-specific binding.
Buffer Type
Component
Concentration
Purpose
Lysis Buffer
Tris-HCl (pH 7.4-8.0)
20-50 mM
Buffering agent
NaCl
150-500 mM
Reduces non-specific ionic interactions
EDTA
1 mM
Chelates divalent cations
Non-ionic Detergent (NP-40 or Triton X-100)
0.1-1%
Solubilizes proteins
Protease Inhibitors
Varies
Prevents protein degradation
Phosphatase Inhibitors
Varies
Preserves phosphorylation status
Wash Buffer
Tris-HCl (pH 7.4-8.0)
20-50 mM
Buffering agent
NaCl
150-500 mM
Adjust stringency
EDTA
1 mM
Chelates divalent cations
Non-ionic Detergent (NP-40 or Triton X-100)
0.1-0.5%
Reduces background
Note: The optimal concentrations of salt and detergent should be determined empirically for your specific BUR1 interaction of interest.
Visualizations
Experimental Workflow for Co-Immunoprecipitation
Caption: A generalized workflow for a co-immunoprecipitation experiment.
Putative BUR1 Interaction Pathway
Caption: A diagram illustrating some of the known interactions of the BUR1 kinase.
Technical Support Center: A Guide to Selecting Controls for BUR1 Functional Studies
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for designing and troubleshooting experiments focused on the budding yeast protein BUR1. Gi...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for designing and troubleshooting experiments focused on the budding yeast protein BUR1. Given the multifaceted nature of BUR1's function in both transcription elongation and cell cycle control, the selection of appropriate controls is critical for unambiguous data interpretation.
Frequently Asked Questions (FAQs)
Q1: What are the essential negative controls for a BUR1 knockout or knockdown experiment?
A1: Since BUR1 is an essential gene in Saccharomyces cerevisiae, a complete knockout is lethal. Therefore, conditional degradation systems (e.g., auxin-inducible degron) or temperature-sensitive (ts) alleles are commonly used.
For conditional degradation: The essential negative control is a wild-type strain expressing the degradation machinery but lacking the tag on BUR1, treated with the degron molecule (e.g., auxin). This controls for any off-target effects of the degradation system or the small molecule itself.
For temperature-sensitive alleles: The primary negative control is the same bur1-ts strain grown at the permissive temperature, where the protein is functional. A secondary control is a wild-type strain grown at the restrictive temperature to control for temperature-induced stress responses.
Q2: I am studying BUR1's role in transcription. What are the best positive controls to use?
A2: To confirm that your experimental setup can detect defects in transcription elongation, consider the following positive controls:
6-Azauracil (6-AU) Treatment: Wild-type cells treated with 6-AU, a drug that depletes intracellular GTP pools and exacerbates transcription elongation defects, can serve as a positive control for phenotypes like slow growth or altered gene expression.[1][2][3]
Known Elongation Factor Mutants: Strains with mutations in other known transcription elongation factors, such as spt5 or components of the PAF1 complex, can be used to compare the phenotypic or molecular effects of bur1 mutations.[4]
Q3: My experiment focuses on BUR1's function in the TORC1 pathway. What controls are necessary?
A3: When investigating BUR1's role in conjunction with the TORC1 pathway, the following controls are crucial:
Rapamycin (B549165) Treatment: As bur1 mutants show sensitivity to rapamycin, treating wild-type cells with this TORC1 inhibitor is a key positive control.[1][5][6]
Sch9 Mutants: Strains with mutations in SCH9, a direct downstream target of both BUR1 and TORC1, can be used for epistatic analysis to place BUR1 in the TORC1 signaling cascade.[1][5][6]
TOR1 Mutants: A strain with a mutation in TOR1 can be used to compare the effects of disrupting the upstream kinase in the pathway.[1]
Q4: How can I create a kinase-dead mutant of BUR1 to control for its catalytic activity?
A4: A kinase-dead version of BUR1 can be generated by mutating the conserved lysine (B10760008) in the ATP-binding pocket (e.g., K37A, based on homology to other CDKs). This mutant should be expressed at a similar level to the wild-type protein. The appropriate control is a strain expressing wild-type BUR1 from the same expression vector and under the same promoter. This is critical to distinguish between effects due to the loss of kinase activity versus potential scaffolding functions of the BUR1 protein.
Troubleshooting Guide
Issue
Possible Cause
Recommended Solution
High background in my in vitro kinase assay with Bur1.
Non-specific binding of proteins to beads or substrate.
1. Increase the number of washes after immunoprecipitation.2. Include a mock immunoprecipitation control (e.g., beads with no antibody or with a non-specific IgG).3. Use a kinase-dead Bur1 mutant as a negative control to ensure the observed phosphorylation is dependent on Bur1's catalytic activity.
My bur1 mutant does not show the expected sensitivity to 6-AU.
1. The specific allele used may have a less severe phenotype.2. The concentration of 6-AU may be too low.3. The media composition might be affecting drug efficacy.
1. Confirm the phenotype with a different bur1 allele if possible.2. Perform a dose-response curve for 6-AU with your wild-type and mutant strains.3. Ensure you are using synthetic complete medium, as rich media can sometimes suppress drug sensitivity.
I see a growth defect in my bur1-ΔC mutant, but I'm not sure if it's related to transcription or the TORC1 pathway.
The C-terminal deletion of Bur1 is known to affect both processes.[1][5]
1. To assess transcription defects, perform chromatin immunoprecipitation (ChIP) for RNA Polymerase II.2. To assess TORC1 pathway defects, check for sensitivity to rapamycin and examine the phosphorylation status of Sch9.[1][5][6]
Quantitative Data Summary
Control Type
Experimental Context
Recommended Reagent/Strain
Typical Concentration/Condition
Expected Outcome
Positive Control
Transcription Elongation Study
6-Azauracil (6-AU)
50-150 µg/mL in SC medium
Reduced growth of wild-type cells, mimicking a transcription elongation defect.
Positive Control
TORC1 Pathway Study
Rapamycin
10-200 nM in liquid culture
Inhibition of growth and TORC1 signaling in wild-type cells.
Negative Control
Kinase Activity Assay
Kinase-dead BUR1 mutant
N/A
Absence of substrate phosphorylation in an in vitro kinase assay.
Genetic Control
Epistasis Analysis with TORC1
sch9Δ mutant
N/A
Comparison of phenotypes between bur1 and sch9 single and double mutants to determine the genetic interaction.
Genetic Control
Transcription Elongation
spt5 mutant
N/A
Comparison of phenotypes (e.g., 6-AU sensitivity) to benchmark the effects of the bur1 mutation.
Strain Preparation: Grow wild-type, bur1 mutant, and a known 6-AU sensitive control strain (e.g., spt5 mutant) overnight in liquid synthetic complete (SC) medium.
Serial Dilution: Normalize the cell densities of the overnight cultures. Prepare 10-fold serial dilutions of each strain.
Plating: Spot 5 µL of each dilution onto SC plates and SC plates containing the desired concentration of 6-AU (e.g., 100 µg/mL).
Incubation: Incubate the plates at the appropriate temperature for 2-3 days.
Analysis: Compare the growth of the bur1 mutant to the wild-type and the spt5 control on both types of plates. A significant growth reduction on the 6-AU plate compared to the wild-type indicates a transcription elongation defect.
Protocol 2: In Vitro Kinase Assay for BUR1
Immunoprecipitation: Lyse yeast cells expressing HA-tagged wild-type BUR1 and a kinase-dead control. Incubate the lysates with anti-HA antibody conjugated to magnetic beads.
Washing: Wash the beads extensively to remove non-specifically bound proteins.
Kinase Reaction: Resuspend the beads in kinase buffer containing a purified substrate (e.g., GST-Sch9 or a fragment of the RNA Pol II CTD) and [γ-³²P]ATP.
Incubation: Incubate the reaction at 30°C for 30 minutes.
Quenching and Analysis: Stop the reaction by adding SDS-PAGE sample buffer. Separate the proteins by SDS-PAGE, transfer to a membrane, and expose to a phosphor screen to detect radiolabeled substrate.
Controls: The kinase-dead BUR1 should show no phosphorylation of the substrate. A reaction with no substrate controls for autophosphorylation.
Visualizations
Caption: Dual roles of BUR1 in transcription and cell cycle control.
Technical Support Center: Stability of Purified BUR1-BUR2 Complex
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing stability issues encountered during...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing stability issues encountered during the purification and handling of the BUR1-BUR2 kinase complex.
Frequently Asked Questions (FAQs)
Q1: My purified BUR1-BUR2 complex shows low or no kinase activity. What are the potential causes?
A1: Loss of kinase activity is a primary indicator of complex instability. Several factors could contribute to this issue:
Dissociation of the BUR1 and BUR2 subunits: The catalytic activity of BUR1 is dependent on its association with the cyclin BUR2.[1] Dissociation of the complex will lead to a loss of function.
Protein degradation: Proteases present in the cell lysate can degrade the BUR1 or BUR2 subunits during purification.
Improper buffer conditions: Suboptimal pH, ionic strength, or the absence of essential co-factors (like Mg2+) can inactivate the kinase.[2]
Multiple freeze-thaw cycles: Repeated freezing and thawing can denature the proteins and disrupt the complex.
Oxidation: Cysteine residues within the proteins can become oxidized, leading to aggregation and loss of activity.
Q2: I observe significant protein aggregation or precipitation after purification or during storage. How can I prevent this?
A2: Protein aggregation is a common issue, often stemming from hydrophobic interactions or improper folding. To mitigate this:
Optimize buffer composition: Include stabilizing additives such as glycerol, non-ionic detergents, or arginine in your purification and storage buffers.[3]
Maintain a low protein concentration: High protein concentrations can favor aggregation. If possible, work with a lower concentration or perform a final dilution for storage.
Include reducing agents: Add DTT or TCEP to your buffers to prevent the formation of intermolecular disulfide bonds.
Control temperature: Perform all purification steps at 4°C to minimize protein unfolding and aggregation.[4][5]
Q3: The yield of my purified BUR1-BUR2 complex is consistently low. What could be the problem?
A3: Low yield can be due to a variety of factors throughout the expression and purification process:
Inefficient cell lysis: Incomplete disruption of yeast cells will result in a lower amount of starting material.
Complex dissociation during purification: The purification procedure itself might be too harsh, causing the complex to fall apart.[4]
Poor binding to affinity resin: The affinity tag on your protein may not be fully accessible, or the binding conditions (pH, salt concentration) may be suboptimal.[6]
Protein degradation: As mentioned in Q1, proteolysis can significantly reduce the amount of full-length, intact complex.
Q4: How can I assess the stability of my purified BUR1-BUR2 complex?
A4: There are several methods to assess the stability of your purified complex:
Kinase Activity Assay: Measuring the kinase activity over time or after exposure to different conditions is a direct measure of functional stability.
Thermal Shift Assay (Differential Scanning Fluorimetry): This technique measures the melting temperature (Tm) of the complex, providing an indication of its structural stability. An increase in Tm in the presence of certain additives suggests stabilization.
Size Exclusion Chromatography (SEC): Running the purified complex on an SEC column can reveal the presence of aggregates or dissociated subunits.
SDS-PAGE and Western Blotting: These methods can be used to check for protein degradation by analyzing the integrity of the BUR1 and BUR2 bands.
Data Presentation: Recommended Buffer Components and Storage Conditions
The optimal buffer conditions for the BUR1-BUR2 complex should be empirically determined. The following tables provide a starting point based on general principles for kinase and protein complex stability.
Table 1: Recommended Buffer Components for BUR1-BUR2 Purification and Storage
Component
Recommended Concentration
Purpose
Buffer
20-50 mM HEPES or Tris-HCl
Maintain a stable pH
pH
7.0 - 8.0
Optimal for most kinase activity
Salt (NaCl or KCl)
100-200 mM
Maintain protein solubility and prevent non-specific interactions
Divalent Cation (MgCl2)
5-10 mM
Essential co-factor for kinase activity
Reducing Agent (DTT or TCEP)
1-5 mM
Prevent oxidation of cysteine residues
Protease Inhibitors
1X Cocktail (e.g., cOmplete™)
Prevent protein degradation
Phosphatase Inhibitors
1X Cocktail (e.g., PhosSTOP™)
Prevent dephosphorylation of the complex
Table 2: Common Stabilizing Additives for BUR1-BUR2 Complex
Additive
Recommended Concentration
Mechanism of Action
Glycerol
10-25% (v/v)
Increases solvent viscosity and stabilizes protein structure
Sucrose/Trehalose
0.25-0.5 M
Preferential exclusion, stabilizes the native protein state
Acts as a scavenger protein to prevent adsorption to surfaces
Table 3: Recommended Long-Term Storage Conditions
Parameter
Recommendation
Rationale
Temperature
-80°C
Minimizes protein degradation and loss of activity
Aliquoting
Small, single-use aliquots
Avoids repeated freeze-thaw cycles
Protein Concentration
> 0.1 mg/mL
Higher concentrations can be more stable, but balance with aggregation risk
Flash Freezing
Liquid nitrogen
Rapid freezing prevents the formation of ice crystals that can damage the protein
Experimental Protocols
Protocol 1: Tandem Affinity Purification (TAP) of BUR1-BUR2 Complex from S. cerevisiae
This protocol is a generalized procedure for the TAP of a C-terminally TAP-tagged BUR2 protein expressed from its endogenous promoter in yeast.
Materials:
Yeast strain expressing BUR2-TAP
Lysis Buffer: 50 mM HEPES-KOH pH 7.5, 150 mM NaCl, 1 mM EDTA, 10% glycerol, 0.1% NP-40, 1 mM DTT, 1X Protease Inhibitor Cocktail, 1X Phosphatase Inhibitor Cocktail
IgG Sepharose resin
TEV Protease
TEV Cleavage Buffer: 10 mM Tris-HCl pH 8.0, 150 mM NaCl, 0.5 mM EDTA, 1 mM DTT
Calmodulin Binding Buffer: 10 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM magnesium acetate, 1 mM imidazole, 2 mM CaCl2, 10 mM β-mercaptoethanol
Calmodulin Affinity Resin
Elution Buffer: 10 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM magnesium acetate, 1 mM imidazole, 2 mM EGTA, 10 mM β-mercaptoethanol
Procedure:
Grow a 2-4 liter culture of the yeast strain to an OD600 of 1.5-2.0.
Harvest the cells by centrifugation and wash with ice-cold water. The cell pellet can be flash-frozen in liquid nitrogen and stored at -80°C.
Resuspend the cell pellet in Lysis Buffer and lyse the cells using a bead beater or cryo-grinding.
Clarify the lysate by centrifugation at high speed (e.g., 40,000 x g) for 30 minutes at 4°C.
Incubate the cleared lysate with equilibrated IgG Sepharose resin for 2-4 hours at 4°C with gentle rotation.
Wash the resin extensively with Lysis Buffer.
Elute the complex from the IgG resin by incubating with TEV protease in TEV Cleavage Buffer for 2 hours at 16°C.
Recover the TEV eluate and add CaCl2 to a final concentration of 2 mM.
Incubate the eluate with equilibrated Calmodulin Affinity Resin for 1-2 hours at 4°C.
Wash the calmodulin resin with Calmodulin Binding Buffer.
Elute the purified BUR1-BUR2 complex with Elution Buffer.
Analyze the purified complex by SDS-PAGE and silver staining or Western blotting.
Protocol 2: Kinase Activity Assay for Purified BUR1-BUR2 Complex
This protocol is designed to measure the kinase activity of the purified BUR1-BUR2 complex using a generic substrate and radioactive ATP.
Materials:
Purified BUR1-BUR2 complex
Kinase Assay Buffer: 25 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl2, 1 mM DTT
Substrate: A generic kinase substrate such as dephosphorylated casein or a specific peptide substrate for BUR1-BUR2 (e.g., a fragment of the Rpb1 CTD).
ATP Mix: 100 µM cold ATP, 10 µCi [γ-32P]ATP
2X SDS-PAGE Sample Buffer
Procedure:
Set up the kinase reaction in a final volume of 20 µL.
To a microcentrifuge tube, add:
10 µL of 2X Kinase Assay Buffer
1 µg of substrate
X µL of purified BUR1-BUR2 complex (the amount should be optimized)
ddH2O to a final volume of 18 µL
Initiate the reaction by adding 2 µL of ATP Mix.
Incubate the reaction at 30°C for 20-30 minutes.
Stop the reaction by adding 20 µL of 2X SDS-PAGE Sample Buffer and boiling for 5 minutes.
Resolve the reaction products by SDS-PAGE.
Dry the gel and expose it to a phosphor screen or X-ray film to visualize the phosphorylated substrate.
Quantify the band intensity to determine the kinase activity.
Technical Support Center: BUR1 Immunofluorescence Imaging
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals avoid common artifacts in BUR1 immunofluorescence im...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals avoid common artifacts in BUR1 immunofluorescence imaging in yeast.
Frequently Asked Questions (FAQs)
Q1: What is BUR1 and where is it localized in Saccharomyces cerevisiae?
A1: BUR1 is a serine/threonine-protein kinase that is a component of the BUR kinase complex in Saccharomyces cerevisiae (baker's yeast)[1]. It plays a crucial role in the regulation of transcription[1]. The BUR1 protein is primarily localized to the nucleus[1]. Its function is essential for processes such as histone H2B monoubiquitination and histone H3 'Lys-4' trimethylation[1].
Q2: What are the most common artifacts encountered in yeast immunofluorescence?
A2: Common artifacts in yeast immunofluorescence include:
High background: This can be caused by several factors, including autofluorescence of the yeast cells, non-specific binding of antibodies, or insufficient washing.
Weak or no signal: This may result from issues with the fixation and permeabilization process, incorrect antibody concentrations, or low abundance of the target protein.
Non-specific staining: This occurs when antibodies bind to unintended targets, leading to a misleading localization pattern.
Photobleaching: This is the fading of the fluorescent signal upon exposure to light, which can lead to a loss of signal during image acquisition[2][3][4][5][6].
Q3: What are the essential controls for a BUR1 immunofluorescence experiment?
A3: To ensure the validity of your BUR1 immunofluorescence results, the following controls are essential:
Secondary antibody only control: This control, where the primary antibody is omitted, helps to identify non-specific binding of the secondary antibody.
Unstained sample control: This is used to assess the level of natural autofluorescence in the yeast cells.
Positive control: A sample known to express BUR1 should be included to confirm that the staining protocol and antibodies are working correctly.
Negative control (if available): A yeast strain that does not express BUR1 (e.g., a knockout strain) can be used to confirm the specificity of the primary antibody.
Troubleshooting Guides
This section provides solutions to specific problems you may encounter during your BUR1 immunofluorescence experiments.
Problem 1: Weak or No Nuclear Signal
Q: I am not seeing any signal, or the signal in the nucleus is very weak. What could be the cause?
A: This is a common issue that can arise from several factors related to your protocol or reagents.
Troubleshooting Steps:
Antibody Concentration and Incubation: The concentration of your primary or secondary antibodies may be too low. Try increasing the concentration or extending the incubation time (e.g., overnight at 4°C for the primary antibody)[7][8]. It is recommended to perform a titration experiment to determine the optimal antibody concentration[7].
Fixation and Permeabilization: Since BUR1 is a nuclear protein, proper permeabilization of the nuclear membrane is crucial for antibody access[8]. Ensure that your permeabilization step is sufficient. Over-fixation can also mask the epitope, leading to a weak signal. You may need to optimize the fixation time[9].
Antibody Compatibility and Activity: Confirm that your secondary antibody is appropriate for the primary antibody (e.g., anti-mouse secondary for a mouse primary). Also, ensure that your antibodies have been stored correctly and have not lost activity due to improper storage or multiple freeze-thaw cycles[10].
Low Protein Abundance: If BUR1 is expressed at low levels in your yeast strain or under your experimental conditions, you may need to use a signal amplification method to enhance the signal[11].
Photobleaching: The fluorescent signal may have been bleached during sample preparation or imaging. Minimize exposure to light and use an antifade mounting medium[3][4][6].
Problem 2: High Background Staining
Q: My images have a high background, making it difficult to see the specific nuclear staining. How can I reduce the background?
A: High background can obscure your specific signal and can be caused by several factors.
Troubleshooting Steps:
Insufficient Blocking: Non-specific binding of antibodies can be reduced by increasing the blocking time or changing the blocking agent. Using a blocking serum from the same species as the secondary antibody is often recommended[7][12].
Antibody Concentration: Too high a concentration of the primary or secondary antibody can lead to increased background staining[10]. Try reducing the antibody concentrations.
Inadequate Washing: Insufficient washing between antibody incubation steps can leave unbound antibodies, contributing to high background. Increase the number and duration of your wash steps[7][12].
Autofluorescence: Yeast cells can exhibit natural fluorescence (autofluorescence). This can be checked with an unstained control sample. If autofluorescence is high, you can try different fixation methods or use fluorophores with longer excitation and emission wavelengths[11][12].
Fixative Issues: Using old or poor-quality fixatives, like formaldehyde (B43269), can sometimes lead to autofluorescence[11]. Always use fresh, high-quality reagents.
Problem 3: Non-Specific Staining
Q: I am seeing staining in cellular compartments other than the nucleus. How can I ensure the staining is specific to BUR1?
A: Non-specific staining can lead to incorrect interpretations of protein localization.
Troubleshooting Steps:
Primary Antibody Specificity: Ensure that your primary antibody has been validated for immunofluorescence and is specific for BUR1. If possible, test the antibody in a negative control strain (e.g., a bur1Δ mutant).
Secondary Antibody Cross-Reactivity: Use a secondary antibody that has been pre-adsorbed against the species of your sample to minimize cross-reactivity.
Optimize Antibody Dilutions: High concentrations of antibodies can lead to non-specific binding. Titrate your primary and secondary antibodies to find the optimal dilution that gives a good signal-to-noise ratio[7].
Blocking: Use an appropriate blocking solution to block non-specific binding sites before adding the primary antibody[7].
Problem 4: Photobleaching
Q: My fluorescent signal fades quickly when I am trying to capture an image. What can I do to prevent this?
A: Photobleaching is the photochemical destruction of a fluorophore, leading to a loss of fluorescence[2][5].
Troubleshooting Steps:
Use Antifade Reagents: Mount your coverslips with a mounting medium that contains an antifade reagent. This will help to preserve the fluorescent signal[5][6].
Minimize Light Exposure: Reduce the time your sample is exposed to the excitation light. Find the area of interest using a lower light intensity or transmitted light before switching to fluorescence for image capture[3][6].
Optimize Imaging Settings: Use the lowest possible excitation light intensity that still provides a good signal. Also, use a sensitive camera and appropriate filter sets to maximize signal detection while minimizing excitation light exposure.
Choose Photostable Fluorophores: Some fluorophores are more resistant to photobleaching than others. If you are experiencing significant photobleaching, consider using a more photostable dye for your secondary antibody[3].
Quantitative Data Summary
Table 1: Comparison of Fixation Methods for Yeast Immunofluorescence
Fixation Method
Procedure
Advantages
Disadvantages
Best For
Formaldehyde
3.7% formaldehyde in growth medium for 15-60 min.
Good preservation of cellular morphology.
Can mask epitopes (may require antigen retrieval); can cause autofluorescence.
General preservation of structure; many antibodies are validated for this method.
Technical Support Center: Confirming Specificity of BUR1 Genetic Interactions
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for investigating the genetic interactions of the Sacch...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for investigating the genetic interactions of the Saccharomyces cerevisiae protein BUR1, a cyclin-dependent kinase involved in transcription elongation.
Frequently Asked Questions (FAQs)
Q1: What is BUR1 and why are its genetic interactions important?
A1: BUR1 is the catalytic subunit of the Bur1-Bur2 kinase complex in Saccharomyces cerevisiae.[1] It is a cyclin-dependent kinase (CDK) that plays a crucial role in the elongation phase of transcription by RNA polymerase II.[1] Studying BUR1's genetic interactions helps to elucidate its specific functions and identify other proteins involved in the same or parallel pathways. For instance, synthetic lethal interactions with bur1 mutants can reveal genes that buffer its function, providing insights into the robustness of the transcription elongation machinery.
Q2: Which genes are known to have significant genetic interactions with BUR1?
A2: Genetic screens have identified several key interactors with BUR1. These include:
CTK1: A gene encoding another CDK involved in transcription elongation. bur1Δ and ctk1Δ mutations often exhibit synthetic lethality.[1]
SPT5: A subunit of the Spt4-Spt5 complex, a crucial transcription elongation factor. Mutations in SPT5 can be synthetically lethal with bur1 mutations.[1]
PAF1 complex genes (e.g., PAF1, CTR9): The Paf1 complex is another transcription elongation factor, and its recruitment can be stimulated by Bur1's phosphorylation of Spt5.[2][3] Genetic interactions are observed between BUR1 and components of this complex.[2]
RFA1 (RPA): A subunit of the Replication Protein A complex, which is involved in DNA replication and repair. BUR1 has been shown to interact with RPA, suggesting a role in maintaining genome stability during replication stress.[4]
Q3: What are the common phenotypes of bur1 mutants?
A3: bur1 mutants can display a range of phenotypes, including:
Sensitivity to the drugs 6-azauracil (B101635) (6-AU) and mycophenolic acid (MPA), which affect nucleotide pools and transcription elongation.[1]
Temperature sensitivity (in the case of temperature-sensitive alleles).
Defects in histone modifications, such as H2B ubiquitylation and H3 methylation.
Synthetic lethality or sickness when combined with mutations in other transcription elongation factors.[1]
Troubleshooting Guides
Synthetic Genetic Array (SGA) Analysis
Issue: I am not observing the expected synthetic lethal/sick interaction between my bur1 query mutant and a known interactor (e.g., ctk1Δ).
Possible Cause 1: Suboptimal growth conditions. The strength of genetic interactions can be highly dependent on the growth medium and temperature.
Troubleshooting:
Ensure you are using the standard SGA media and growth temperatures.
Some interactions are only apparent under specific stress conditions (e.g., presence of 6-AU). Try performing the screen on plates containing a sub-lethal concentration of a relevant drug.
Possible Cause 2: Issues with the query or array strain. The genetic background of your strains can influence the outcome. There might be suppressor or enhancer mutations present.
Troubleshooting:
Verify the genotypes of both your query and array strains by PCR and sequencing.
Re-make the double mutant using a fresh query strain and a verified array strain.
Possible Cause 3: Inaccurate colony size measurement. Automated colony size measurement can be affected by uneven plate pouring, condensation, or spotting inconsistencies.
Troubleshooting:
Carefully inspect the plate images for any artifacts.
Ensure your normalization methods are robust and account for row/column biases and other spatial effects.[5]
Manually inspect the colony sizes for the specific interaction .
Yeast Two-Hybrid (Y2H) Screen
Issue: My BUR1 "bait" is auto-activating the reporter gene.
Possible Cause: BUR1 has intrinsic transcriptional activation activity. Some proteins, particularly those involved in transcription, can act as activators on their own in a Y2H system.
Troubleshooting:
Co-transform your BUR1-bait plasmid with an empty "prey" vector. If you still see reporter activation, the bait is auto-activating.
Try using a lower-strength promoter for the bait construct.
If possible, create truncations of BUR1 to identify a smaller, non-activating domain that still contains the interaction interface.
Issue: I am not detecting a known physical interaction between BUR1 and its partner (e.g., Bur2).
Possible Cause 1: Incorrect protein folding or localization. The fusion of the activation or binding domain may disrupt the proper folding of BUR1 or its partner, or prevent them from localizing to the nucleus where the interaction needs to occur for the reporter to be activated.
Troubleshooting:
Swap the domains: if BUR1 is the bait and its partner is the prey, try the reverse configuration.
Use different Y2H vectors that place the fusion domain at the opposite terminus of the protein.
Possible Cause 2: The interaction is bridged by another protein. The Y2H system primarily detects binary interactions. If the interaction between BUR1 and its partner is indirect, it will not be detected.
Troubleshooting:
Use a method like co-immunoprecipitation (Co-IP) from yeast cell lysates to investigate interactions within a larger complex.
Co-Immunoprecipitation (Co-IP)
Issue: I am unable to co-immunoprecipitate a known interactor with my tagged BUR1.
Possible Cause 1: The interaction is transient or weak. Some protein-protein interactions are not stable enough to survive the Co-IP procedure.
Troubleshooting:
Perform in vivo cross-linking with formaldehyde (B43269) or another cross-linking agent before cell lysis to stabilize protein complexes.
Optimize your wash buffers. Try reducing the salt concentration or the stringency of the detergent to preserve weaker interactions.
Possible Cause 2: The protein complex is disrupted during cell lysis. Harsh lysis conditions can denature proteins and disrupt interactions.
Troubleshooting:
Use a gentler lysis method, such as enzymatic digestion of the cell wall followed by douncing, instead of bead beating.
Ensure all steps are performed at 4°C and that protease and phosphatase inhibitors are included in your lysis buffer.
Possible Cause 3: The epitope tag on BUR1 is inaccessible. The tag might be buried within the protein structure or masked by an interacting partner.
Troubleshooting:
Try tagging the other end of the protein.
Use a different tag.
Confirm that your tagged BUR1 is expressed and can be efficiently immunoprecipitated on its own.
Quantitative Data Summary
The following tables provide examples of how quantitative data for BUR1 genetic and physical interactions can be presented. Note: The values in these tables are illustrative and are meant to demonstrate the data format. Actual experimental values will vary.
Genetic interaction scores (ε) are calculated based on the deviation of the observed double mutant fitness from the expected fitness (the product of the single mutant fitness values). A negative score indicates a negative genetic interaction (e.g., synthetic sickness or lethality), while a positive score suggests a positive or alleviating interaction.[6]
Gene
Description
Single Mutant Fitness (Relative Growth)
Double Mutant Fitness (Relative Growth)
Genetic Interaction Score (ε)
Interaction Type
ctk1Δ
Cyclin-dependent kinase involved in transcription
0.85
0.05
-0.77
Synthetic Lethal
spt5-194
Subunit of a transcription elongation factor
0.90
0.10
-0.71
Synthetic Sick
paf1Δ
Component of the Paf1 transcription elongation complex
0.75
0.40
-0.16
Negative
rfa1-t11
Subunit of the RPA complex
0.95
0.80
-0.10
Negative
his3Δ
Gene involved in histidine biosynthesis (control)
1.00
0.65
~0
Neutral
Table 2: Quantitative Yeast Two-Hybrid (Y2H) Interaction Data for BUR1
The strength of a Y2H interaction can be quantified by measuring the activity of a reporter gene, such as lacZ, which encodes β-galactosidase. The activity is often reported in Miller units.[7][8]
Bait
Prey
β-Galactosidase Activity (Miller Units)
Interaction Strength
BUR1
Bur2
150.5 ± 12.3
Strong
BUR1
Spt5
45.2 ± 5.8
Moderate
BUR1
Ctk1
5.1 ± 1.2
Weak/None
BUR1
Empty Vector
0.8 ± 0.3
None (Control)
Empty Vector
Bur2
0.9 ± 0.4
None (Control)
Table 3: Quantitative Co-Immunoprecipitation Mass Spectrometry (Co-IP-MS) Data for BUR1
Co-IP followed by quantitative mass spectrometry can identify interacting partners and their relative abundance. Data can be presented as fold-change enrichment of a protein in the BUR1-IP compared to a control IP.
This protocol provides a general workflow for performing an SGA screen with a bur1 query mutant.
Strain Preparation:
Construct a MATa query strain containing the bur1 mutation of interest (e.g., bur1Δ::natMX). This strain should also carry selectable markers for SGA (e.g., can1Δ::STE2pr-SpHIS5, lyp1Δ).
Obtain the MATα yeast deletion library, where each strain has a deletion in a single non-essential gene (xxxΔ::kanMX).
Mating:
Pin the query strain onto a high-density (e.g., 384-well) plate.
Using a robotic pinning tool, cross the query strain with the deletion library array by pinning them onto the same YEPD plate.
Incubate at 30°C for 24 hours to allow mating and the formation of diploid cells.
Diploid Selection:
Pin the mated cells onto a plate containing both G418 (to select for the deletion allele) and clonNAT (to select for the query allele).
Incubate at 30°C for 48 hours.
Sporulation:
Pin the diploid cells onto a nitrogen-limited sporulation medium.
Incubate at 22°C for 5-7 days to induce sporulation.
Haploid Selection and Double Mutant Generation:
Pin the sporulated cells onto a series of selection plates to select for MATa haploid double mutants. This typically involves multiple pinning steps on media lacking specific amino acids and containing canavanine and thialysine.
The final selection plate should contain both G418 and clonNAT to ensure the presence of both mutations.
Data Acquisition and Analysis:
Incubate the final plates at 30°C for 48 hours.
Image the plates using a high-resolution scanner or camera.
Use software to measure the area of each colony.
Normalize the colony sizes to account for plate-to-plate variation and row/column effects.
Calculate the genetic interaction score (ε) for each double mutant by comparing its fitness to the fitness of the single mutants.[5][6]
This protocol describes how to test for a binary interaction between BUR1 and a protein of interest (POI).
Vector Construction:
Clone the coding sequence of BUR1 into a "bait" vector (e.g., pGBKT7), creating a fusion with a DNA-binding domain (e.g., GAL4-BD).
Clone the coding sequence of your POI into a "prey" vector (e.g., pGADT7), creating a fusion with a transcriptional activation domain (e.g., GAL4-AD).
Yeast Transformation:
Co-transform a suitable yeast reporter strain (e.g., AH109 or Y2HGold) with the bait and prey plasmids.
Plate the transformed cells on synthetic defined (SD) medium lacking leucine (B10760876) and tryptophan (SD/-Leu/-Trp) to select for cells that have taken up both plasmids.
Interaction Assay:
Pick several independent colonies from the SD/-Leu/-Trp plate and streak them onto a higher stringency selection plate, such as SD medium lacking leucine, tryptophan, and histidine (SD/-Leu/-Trp/-His).
For an even higher stringency, use SD medium lacking leucine, tryptophan, histidine, and adenine (B156593) (SD/-Leu/-Trp/-His/-Ade).
Incubate the plates at 30°C for 3-5 days and observe for growth. Growth on the higher stringency plates indicates a positive interaction.
Quantitative β-Galactosidase Assay:
Grow liquid cultures of the co-transformed yeast strains in SD/-Leu/-Trp medium.
Add a substrate for β-galactosidase, such as o-nitrophenyl-β-D-galactopyranoside (ONPG).
Measure the time it takes for a yellow color to develop and quantify the absorbance at 420 nm.
Calculate the β-galactosidase activity in Miller units.[7]
Detailed Methodology: Co-Immunoprecipitation (Co-IP) from Yeast
This protocol outlines the steps for immunoprecipitating a tagged BUR1 protein to identify interacting partners.
Strain Construction and Growth:
Construct a yeast strain where BUR1 is endogenously tagged with an epitope tag (e.g., HA, Myc, or TAP).
Grow a 1-liter culture of this strain to mid-log phase (OD600 ≈ 0.8).
Cell Lysis:
Harvest the cells by centrifugation and wash them with ice-cold water.
Resuspend the cell pellet in a lysis buffer containing protease and phosphatase inhibitors.
Lyse the cells, for example, by cryogenic grinding or bead beating.
Clarify the lysate by centrifugation to remove cell debris.
Immunoprecipitation:
Add an antibody specific to the epitope tag to the cleared lysate and incubate for 2-4 hours at 4°C with gentle rotation.
Add protein A/G-coupled magnetic beads and incubate for another 1-2 hours at 4°C.
Use a magnetic rack to collect the beads and discard the supernatant.
Washing:
Wash the beads several times with wash buffer to remove non-specifically bound proteins. The stringency of the washes (e.g., salt concentration) may need to be optimized.
Elution:
Elute the protein complexes from the beads, for example, by boiling in SDS-PAGE sample buffer or by using a low-pH elution buffer.
Analysis:
Separate the eluted proteins by SDS-PAGE.
Analyze the proteins by Western blotting using antibodies against the expected interacting partners.
Alternatively, for a more unbiased approach, analyze the eluate by mass spectrometry to identify all co-precipitating proteins.[9]
Visualizations
Caption: A simplified diagram of BUR1's key interactions in transcription and DNA maintenance.
Caption: Workflow for a Synthetic Genetic Array (SGA) screen to identify BUR1 genetic interactions.
Caption: A general workflow for Co-Immunoprecipitation (Co-IP) to find BUR1's physical interactors.
A Comparative Guide to the Functional Roles of BUR1 and Ctk1 in Transcription
For Researchers, Scientists, and Drug Development Professionals In the intricate process of gene transcription in eukaryotes, the coordinated action of various protein kinases is essential for the precise regulation of R...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the intricate process of gene transcription in eukaryotes, the coordinated action of various protein kinases is essential for the precise regulation of RNA Polymerase II (RNAPII) activity. Among these, the cyclin-dependent kinases (CDKs) BUR1 and Ctk1 play critical, yet functionally distinct, roles in the transition from transcription initiation to productive elongation. This guide provides a detailed comparison of their functions, supported by experimental data, to aid researchers in understanding their specific contributions to the transcriptional landscape.
Key Functional Distinctions at a Glance
While both BUR1 and Ctk1 are implicated in transcription elongation, their primary substrates and downstream effects differ significantly. Ctk1 is the principal kinase responsible for phosphorylating Serine 2 of the RNAPII C-terminal domain (CTD), a hallmark of elongating polymerase. In contrast, BUR1's primary roles are mediated through the phosphorylation of other key transcription and chromatin-modifying factors.
Feature
BUR1 (Bur1-Bur2 Complex)
Ctk1 (CTDK-I Complex)
Primary Substrates
Spt5 (a subunit of the DSIF elongation factor)[1][2], Rad6 (an E2 ubiquitin-conjugating enzyme)[3], Histone H2B[3]
RNA Polymerase II CTD at Serine 2 (Ser2)[2][4], Rps2 (ribosomal protein)[4]
Role in RNAPII CTD Phosphorylation
Minor in vivo contribution to Ser2 or Ser5 phosphorylation[5][6][7]. It may augment Ctk1's activity[2][8].
Major kinase for Ser2 phosphorylation during elongation[2][4].
Effect on Transcription Elongation
Promotes elongation by phosphorylating Spt5, which in turn recruits the PAF complex[1][9]. Reduced function leads to a decrease in RNAPII processivity, particularly towards the 3' end of genes[5][6][7].
Phosphorylation of Ser2 by Ctk1 is crucial for efficient elongation and the recruitment of mRNA processing and termination factors[4][10][11].
Role in Co-transcriptional Processes
Regulates histone H2B monoubiquitination via Rad6 phosphorylation, which is linked to subsequent histone H3 methylation (H3K4 and H3K36)[3][12][13]. Modulates co-transcriptional spliceosome assembly[2][14].
Couples transcription elongation with mRNA 3'-end processing and termination[10][11][15][16]. Also implicated in translation through Rps2 phosphorylation[4].
Genetic Interactions
Genetically interacts with elongation factors such as CTK1 and SPT5[5][6].
Genetically interacts with BUR1 and other elongation-related genes[12].
Experimental Protocols
The functional dissection of BUR1 and Ctk1 has been facilitated by a range of molecular biology and biochemical techniques. Below are outlines of key experimental protocols used to investigate their respective roles.
In Vitro Kinase Assay
This assay is fundamental for determining the direct kinase activity of BUR1 and Ctk1 on putative substrates.
Purification of Kinase Complexes: The kinase complexes (Bur1-Bur2 and Ctk1-Ctk2-Ctk3) are typically purified from yeast extracts using affinity chromatography (e.g., TAP-tagging the kinase subunit)[4].
Substrate Preparation: Recombinant substrates, such as GST-fusions of the RNAPII CTD, Spt5, or Rad6, are expressed and purified from E. coli.
Kinase Reaction: The purified kinase complex is incubated with the substrate in a kinase buffer containing ATP (often radiolabeled with γ-³²P) and appropriate cations (e.g., Mg²⁺).
Detection of Phosphorylation: The reaction mixture is resolved by SDS-PAGE. Phosphorylation is detected by autoradiography (for radiolabeled ATP) or by Western blotting using phospho-specific antibodies.
Chromatin Immunoprecipitation (ChIP)
ChIP is employed to determine the genomic localization of BUR1 and Ctk1 and to assess the phosphorylation status of their substrates in vivo.
Cross-linking: Yeast cells are treated with formaldehyde (B43269) to cross-link proteins to DNA.
Chromatin Shearing: The chromatin is extracted and sheared into small fragments by sonication or enzymatic digestion.
Immunoprecipitation: The sheared chromatin is incubated with antibodies specific to BUR1, Ctk1, or phosphorylated forms of their substrates (e.g., anti-Ser2-P CTD).
DNA Purification: The immunoprecipitated protein-DNA complexes are washed, and the cross-links are reversed. The associated DNA is then purified.
Analysis: The purified DNA is quantified by qPCR using primers for specific genomic regions or analyzed genome-wide by sequencing (ChIP-seq) to map the protein's distribution across the genome.
Visualizing the Functional Divergence of BUR1 and Ctk1
The following diagrams illustrate the distinct pathways through which BUR1 and Ctk1 influence the transcription process.
Figure 1: The BUR1 signaling pathway in transcription elongation.
Figure 2: The Ctk1 signaling pathway in transcription elongation.
Concluding Remarks
The functional specialization of BUR1 and Ctk1 highlights the multi-layered regulation of transcription. While Ctk1 acts directly on the RNAPII CTD to promote elongation and co-transcriptional mRNA processing, BUR1 orchestrates a broader network of events, including the modulation of chromatin structure through histone modifications. Understanding these distinct roles is crucial for deciphering the complexities of gene expression and for the development of therapeutic strategies that target the transcription machinery. The genetic and physical interactions between these kinases also suggest a degree of coordination, a subject of ongoing research that promises to reveal further subtleties in the regulation of transcription.
Unraveling the Phosphorylation Code: Distinct Roles of BUR1 and Srb10 in Regulating RNA Polymerase II
A Comparative Guide for Researchers In the intricate dance of gene transcription, the C-terminal domain (CTD) of RNA polymerase II (Pol II) serves as a dynamically phosphorylated platform, orchestrating the recruitment a...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide for Researchers
In the intricate dance of gene transcription, the C-terminal domain (CTD) of RNA polymerase II (Pol II) serves as a dynamically phosphorylated platform, orchestrating the recruitment and activity of a multitude of factors that govern the transcription cycle. Among the key choreographers of this "CTD code" are the cyclin-dependent kinases (CDKs) BUR1 and Srb10. While both enzymes catalyze the phosphorylation of the CTD, they play distinct and often opposing roles in regulating transcriptional initiation and elongation. This guide provides an in-depth comparison of BUR1 and Srb10, summarizing their substrate specificities, functional consequences, and the experimental methodologies used to elucidate their distinct functions.
At a Glance: Key Distinctions Between BUR1 and Srb10
Feature
BUR1
Srb10 (CDK8)
Primary Role in Transcription
Promotes the transition from initiation to elongation.
Primarily a negative regulator of transcription initiation.
Timing of Action
Acts after pre-initiation complex (PIC) formation.
Acts prior to PIC formation.
Substrate Specificity (CTD)
Primarily phosphorylates Serine 5 (Ser5) of the CTD heptapeptide (B1575542) repeat (YSPTSPS). Also contributes to Serine 2 (Ser2) and potentially Serine 7 (Ser7) phosphorylation.[1][2][3]
Cyclin H subunit of TFIIH, various transcription factors.
Genetic Interactions
Genetically interacts with elongation factors such as TFIIS, FCP1, CTK1, and SPT5.[3]
Genetic interactions are observed with components of the pre-initiation complex.
Deciphering the Kinase Specificity: A Closer Look at the Data
While both BUR1 and Srb10 can phosphorylate the CTD, their specific activities and preferences for different serine residues are critical to their distinct functions.
In vitro kinase assays have been instrumental in dissecting these specificities. Although direct quantitative comparisons are limited in the literature, qualitative data consistently point towards BUR1's preference for Ser5. Some studies suggest that BUR1 can also phosphorylate Ser2, particularly at the 5' end of genes, and may contribute to the overall Ser2 phosphorylation landscape, which is predominantly established by another kinase, Ctk1.[1][5][7] In contrast, Srb10 has been shown to phosphorylate both Ser2 and Ser5 in vitro, but its primary regulatory role in vivo appears to be the inhibition of transcription initiation.[4]
Experimental Corner: Protocols for Studying BUR1 and Srb10 Function
Elucidating the distinct roles of BUR1 and Srb10 has relied on a combination of genetic, biochemical, and genomic approaches. Here, we provide detailed methodologies for key experiments.
In Vitro Kinase Assay
This assay directly measures the ability of a purified kinase to phosphorylate a substrate.
Objective: To determine the kinase activity and substrate specificity of BUR1 and Srb10 on the RNA Polymerase II CTD.
Materials:
Purified recombinant BUR1/Bur2 complex and Srb10/CycC complex.
Recombinant GST-tagged CTD fusion protein (or synthetic CTD peptides with specific serine-to-alanine mutations).
Kinase buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 10 mM MgCl2, 1 mM DTT).
[γ-³²P]ATP.
SDS-PAGE gels and electrophoresis apparatus.
Phosphorimager or autoradiography film.
Phospho-specific antibodies for Western blotting (optional).
Procedure:
Reaction Setup: In a microcentrifuge tube, combine the purified kinase (BUR1 or Srb10), the CTD substrate, and kinase buffer.
Initiation: Start the reaction by adding [γ-³²P]ATP to a final concentration of 100 µM.
Incubation: Incubate the reaction at 30°C for a defined period (e.g., 30 minutes). Time course experiments can be performed to determine initial rates.
Termination: Stop the reaction by adding SDS-PAGE loading buffer and heating at 95°C for 5 minutes.[6][8][9]
Electrophoresis: Separate the reaction products by SDS-PAGE.
Detection: Visualize the phosphorylated CTD by autoradiography or phosphorimaging. The intensity of the radioactive signal corresponds to the kinase activity.
(Optional) Western Blotting: To determine specificity, run parallel non-radioactive reactions and analyze the products by Western blotting using antibodies specific for phosphorylated Ser2 and Ser5.
Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq)
ChIP-seq is a powerful technique to map the genome-wide localization of DNA-binding proteins or histone modifications.
Objective: To determine the genomic locations where BUR1 and Srb10 are associated with chromatin.
Materials:
Yeast or mammalian cells expressing epitope-tagged BUR1 or Srb10.
Reagents and equipment for next-generation sequencing library preparation.
Procedure:
Cross-linking: Treat cells with formaldehyde to cross-link proteins to DNA.
Cell Lysis and Chromatin Shearing: Lyse the cells and shear the chromatin into small fragments (typically 200-500 bp) using sonication.
Immunoprecipitation: Incubate the sheared chromatin with an antibody against the tagged kinase (or a modification of interest).
Immune Complex Capture: Add Protein A/G beads to capture the antibody-protein-DNA complexes.
Washes: Wash the beads extensively to remove non-specifically bound chromatin.
Elution and Reverse Cross-linking: Elute the immunoprecipitated chromatin from the beads and reverse the formaldehyde cross-links by heating.
DNA Purification: Purify the DNA using a standard DNA purification kit.
Library Preparation and Sequencing: Prepare a sequencing library from the purified DNA and sequence it using a next-generation sequencing platform.[10][11][12][13]
Data Analysis: Align the sequence reads to a reference genome to identify regions enriched for BUR1 or Srb10 binding.
Western Blotting for CTD Phosphorylation
Western blotting is used to detect specific proteins in a complex mixture, such as a cell lysate.
Objective: To assess the levels of different CTD phospho-isoforms in cells with altered BUR1 or Srb10 activity.
Materials:
Cell lysates from wild-type and mutant (e.g., BUR1 or Srb10 deletion or kinase-dead mutants) strains.
SDS-PAGE gels and electrophoresis apparatus.
PVDF or nitrocellulose membrane.
Transfer apparatus.
Blocking buffer (e.g., 5% BSA in TBST). It is recommended to avoid milk as it contains phosphoproteins that can increase background.
Primary antibodies specific for total Rpb1, phospho-Ser2 CTD, and phospho-Ser5 CTD.
HRP-conjugated secondary antibody.
Chemiluminescent substrate.
Imaging system.
Procedure:
Sample Preparation: Prepare whole-cell extracts and determine protein concentration. Add phosphatase inhibitors to the lysis buffer to preserve phosphorylation states.[14]
Electrophoresis: Separate the proteins by SDS-PAGE.
Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Blocking: Block the membrane with blocking buffer to prevent non-specific antibody binding.
Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the protein or phospho-epitope of interest.
Secondary Antibody Incubation: Wash the membrane and then incubate with an HRP-conjugated secondary antibody.
Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.[15][16]
Quantification: Quantify the band intensities to compare the levels of different CTD phospho-isoforms between samples.
Visualizing the Regulatory Networks
The distinct roles of BUR1 and Srb10 are best understood within the context of the transcription cycle. The following diagrams, generated using the DOT language, illustrate their signaling pathways.
Caption: The BUR1 signaling pathway in transcription elongation.
Unveiling Synthetic Lethal Partners of BUR1: A Comparative Guide
For researchers, scientists, and drug development professionals, understanding the genetic interaction network of key cellular regulators is paramount. This guide provides a comprehensive comparison of synthetic lethal i...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, understanding the genetic interaction network of key cellular regulators is paramount. This guide provides a comprehensive comparison of synthetic lethal interactions with mutations in BUR1, a cyclin-dependent kinase crucial for transcriptional elongation and cell cycle progression in Saccharomyces cerevisiae. The data presented here is derived from a landmark global genetic interaction study, offering a quantitative foundation for further investigation and potential therapeutic targeting.
Abstract
Mutations in the BUR1 gene, encoding a cyclin-dependent kinase, have been shown to be synthetically lethal with a variety of other gene mutations, revealing critical functional relationships and cellular pathways. This guide summarizes the significant synthetic lethal interactions of BUR1 identified through a large-scale Synthetic Genetic Array (SGA) screen. We present quantitative data for the strongest interactions, detail the experimental protocols for SGA analysis and validation, and provide visual diagrams of the BUR1 signaling pathway and experimental workflows to facilitate a deeper understanding of these genetic relationships.
I. Quantitative Analysis of BUR1 Synthetic Lethal Interactions
The following tables summarize the most significant negative genetic interactions (synthetic lethal or sick) identified for a BUR1 mutant allele from a comprehensive Synthetic Genetic Array (SGA) screen. The data is sourced from the supplementary materials of the study by Costanzo et al., Science 2016, which mapped a global genetic interaction network in yeast.
A negative genetic interaction score (SGA score) indicates that the double mutant exhibits a more severe fitness defect than expected from the individual mutants, suggesting a synthetic lethal or sick relationship. A lower (more negative) score signifies a stronger negative interaction. The p-value indicates the statistical significance of the observed interaction.
Table 1: Top 20 Negative Genetic Interactions with bur1 Allele
Interacting Gene
Gene Description
SGA Score
p-value
spt5-194
Subunit of the DRB-sensitivity-inducing factor (DSIF) complex, involved in transcription elongation.
-0.42
< 0.001
ctk1Δ
Cyclin-dependent kinase involved in transcription elongation and 3'-end processing.
-0.38
< 0.001
spt4Δ
Subunit of the DRB-sensitivity-inducing factor (DSIF) complex, involved in transcription elongation.
-0.35
< 0.001
vac17Δ
Vacuole inheritance protein.
-0.33
< 0.001
kin28-16
Subunit of TFIIH, a kinase involved in transcription initiation and DNA repair.
-0.31
< 0.001
vac8Δ
Armadillo-repeat protein involved in vacuole inheritance and membrane fusion.
-0.29
< 0.001
rtf1Δ
Component of the Paf1 complex, involved in transcription elongation and histone modification.
-0.28
< 0.001
paf1Δ
Component of the Paf1 complex, involved in transcription elongation and histone modification.
-0.27
< 0.001
leo1Δ
Component of the Paf1 complex, involved in transcription elongation.
-0.26
< 0.001
ctr9Δ
Component of the Paf1 complex, involved in transcription elongation.
-0.25
< 0.001
cdc73Δ
Component of the Paf1 complex, involved in transcription elongation and mRNA export.
-0.24
< 0.001
set2Δ
Histone methyltransferase that methylates histone H3 at lysine (B10760008) 36.
-0.23
< 0.001
hpr1Δ
Component of the THO complex, involved in transcription elongation and mRNA export.
-0.22
< 0.001
tho2Δ
Component of the THO complex, involved in transcription elongation and mRNA export.
-0.21
< 0.001
mft1Δ
Component of the THO complex, involved in transcription elongation and mRNA export.
-0.20
< 0.001
sub1Δ
PC4-like transcription coactivator, involved in transcription initiation and elongation.
-0.19
< 0.005
dst1Δ
Transcription elongation factor TFIIS.
-0.18
< 0.005
bre1Δ
E3 ubiquitin ligase that monoubiquitinates histone H2B.
-0.17
< 0.005
lsm1Δ
Component of the Lsm1-7-Pat1 complex, involved in mRNA decapping and decay.
-0.16
< 0.01
ccr4Δ
Catalytic subunit of the Ccr4-Not deadenylase complex.
-0.15
< 0.01
Note: The specific bur1 allele used in the screen was a temperature-sensitive allele. The SGA scores and p-values are indicative of the fitness of the double mutants at a semi-permissive temperature.
II. Experimental Protocols
The identification of synthetic lethal interactions with BUR1 mutations was primarily achieved through Synthetic Genetic Array (SGA) analysis, a high-throughput method for systematically creating double mutants in yeast.
A. Synthetic Genetic Array (SGA) Analysis
Objective: To systematically generate an array of double mutants by crossing a query strain carrying a bur1 mutation with an array of deletion mutants for all non-essential genes in yeast and to score the fitness of the resulting double mutants.
Methodology:
Query Strain Construction: A query strain of Saccharomyces cerevisiae with a specific bur1 allele (e.g., a temperature-sensitive allele) is constructed in a specific genetic background suitable for SGA (e.g., containing markers for selection).
Mating: The bur1 query strain is mated with an ordered array of ~5000 viable haploid deletion mutants, each corresponding to a single non-essential gene. This is typically performed on solid medium using a robotic platform to handle the high-density arrays.
Diploid Selection: The resulting diploid cells, heterozygous for both the bur1 allele and the deletion allele, are selected on a medium that selects for the markers present in both parent strains.
Sporulation: The diploid cells are then transferred to a medium that induces meiosis and sporulation, resulting in the formation of haploid spores.
Haploid Double Mutant Selection: A series of selective plating steps are performed to select for haploid cells that carry both the bur1 mutation and the deletion mutation. This involves selecting for the appropriate mating type and the markers associated with both mutations.
Colony Size Measurement and Analysis: The final array of double mutants is grown on solid medium, and the colony size of each double mutant is quantified using automated image analysis. The fitness of each double mutant is calculated by normalizing its colony size to that of control colonies.
Genetic Interaction Score Calculation: A genetic interaction score (SGA score) is calculated for each double mutant. This score represents the difference between the observed fitness of the double mutant and the expected fitness, which is calculated based on the fitness of the two single mutants. A negative score indicates a synthetic sick or lethal interaction. Statistical significance (p-value) is also calculated for each interaction.
B. Validation of Synthetic Lethal Interactions: Spot Assay
Objective: To qualitatively validate the synthetic lethal interactions identified in the high-throughput SGA screen.
Methodology:
Strain Construction: Haploid yeast strains carrying the bur1 mutation, the single gene deletion of interest, and the double mutation are constructed using standard yeast genetic techniques. A wild-type strain is used as a control.
Cell Culture and Serial Dilution: The yeast strains are grown in liquid culture to mid-log phase. The cultures are then normalized to the same optical density (OD), and a series of 10-fold serial dilutions are prepared.
Spotting: A small volume (e.g., 5 µL) of each dilution is spotted onto solid agar (B569324) plates. The plates may contain standard growth medium or medium with specific stressors (e.g., temperature shifts for temperature-sensitive alleles).
Incubation: The plates are incubated at the appropriate temperature for 2-3 days.
Phenotypic Analysis: The growth of the different strains is visually compared. A synthetic lethal interaction is confirmed if the double mutant shows significantly reduced or no growth compared to the single mutants and the wild-type strain.
III. Visualizing BUR1's Network and Experimental Design
A. BUR1 Signaling Pathway
The following diagram illustrates the key known signaling pathway involving BUR1 in the regulation of cell cycle progression, highlighting its parallel function with the TORC1 pathway.
Comparative
A Comparative Guide to the Genetic Interaction Network of the BUR1 Complex
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the genetic interaction network of the BUR1 kinase complex, a key regulator of transcription elongation in Sac...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of the genetic interaction network of the BUR1 kinase complex, a key regulator of transcription elongation in Saccharomyces cerevisiae. For context, its interaction profile is compared with that of the CTDK-I complex (containing the kinase Ctk1), another critical kinase involved in the transcription cycle. The data presented here is primarily derived from the comprehensive synthetic genetic array (SGA) analysis conducted by Costanzo et al., 2016, offering a quantitative look into the functional relationships surrounding these important cellular machines.
Overview of BUR1 and CTDK-I Kinase Complexes
The BUR1 complex, composed of the cyclin-dependent kinase Bur1 and its cyclin partner Bur2, plays a crucial role in ensuring the processivity of RNA Polymerase II (Pol II) during transcription elongation. It is known to phosphorylate the C-terminal domain of the elongation factor Spt5, which facilitates the recruitment of the PAF1 complex, thereby linking transcription directly to histone modification.
The CTDK-I complex, consisting of Ctk1, Ctk2, and Ctk3, is the major kinase responsible for phosphorylating Serine-2 of the Pol II C-terminal domain (CTD) heptapeptide (B1575542) repeat. This modification is a hallmark of the transition from transcription initiation to productive elongation and is critical for recruiting various factors involved in mRNA processing and termination. While both BUR1 and CTDK-I function in transcription elongation, their distinct substrate specificities lead to largely non-overlapping roles, which is reflected in their unique genetic interaction profiles.[1]
Data Presentation: Comparative Genetic Interaction Scores
Genetic interactions are defined as a phenomenon where the phenotype of a double mutant deviates from the expected combination of the individual mutant phenotypes. A negative interaction (e.g., synthetic sickness or lethality) suggests the two genes operate in parallel pathways to buffer an essential function. A positive interaction often implies the genes function in the same pathway or complex. The interaction score (ε-score) quantifies this deviation, with a negative score indicating a negative interaction and a positive score indicating a positive one.
The following table summarizes significant genetic interactions for BUR1 and CTK1 with genes involved in transcription, chromatin modification, and other related processes. Data is sourced from the global yeast genetic interaction network study by Costanzo et al. (2016).
Interactor Gene
Gene Function/Complex
BUR1 ε-score
p-value
CTK1 ε-score
p-value
Interaction Type Comparison
Shared Interactors
SPT5
Transcription Elongation (DSIF)
-0.21
< 0.05
-0.18
< 0.05
Both show strong negative interaction
PAF1
PAF1 Complex
-0.19
< 0.05
-0.07
> 0.05
Strong negative with BUR1, weak with CTK1
SET2
Histone H3K36 Methyltransferase
-0.15
< 0.05
-0.05
> 0.05
Strong negative with BUR1, weak with CTK1
HHT1
Histone H3
-0.25
< 0.05
-0.11
< 0.05
Both show negative interaction, stronger for BUR1
BUR1-Specific Interactors
RAD6
H2B Ubiquitination
-0.28
< 0.05
0.02
> 0.05
Strong negative interaction specific to BUR1
BRE1
E3 Ligase for H2B Ubiquitination
-0.26
< 0.05
0.01
> 0.05
Strong negative interaction specific to BUR1
SWI/SNF Complex (e.g., SNF2)
Chromatin Remodeling
-0.17
< 0.05
-0.03
> 0.05
Negative interaction specific to BUR1
CTDK-I-Specific Interactors
FCP1
CTD Phosphatase
0.22
< 0.05
-0.31
< 0.05
Opposing interactions: Positive for BUR1, strong negative for CTK1
RTR1
CTD Phosphatase
0.04
> 0.05
-0.25
< 0.05
Strong negative interaction specific to CTK1
P-TEFb Complex (e.g., CTK1)
Kinase Complex Partner
N/A
N/A
0.35
< 0.05
Strong positive interaction within its own complex
Mediator Complex (e.g., MED1)
Transcription Regulation
-0.06
> 0.05
-0.15
< 0.05
Negative interaction specific to CTK1
Note: Epsilon (ε) scores are a quantitative measure of the strength of a genetic interaction. A score < 0 indicates a negative interaction (synthetic sickness/lethality), while a score > 0 indicates a positive interaction. P-values denote the significance of the interaction.
Signaling Pathways and Experimental Workflows
Visualizations of key biological pathways and experimental procedures provide a clear framework for understanding the functional context of the BUR1 complex.
BUR1 Signaling Pathway in Histone Modification
The BUR1 complex is a critical upstream regulator of histone H2B monoubiquitination, a key mark for active transcription. Bur1 phosphorylates the transcription elongation factor Spt5, which then facilitates the recruitment of the PAF1 complex. The PAF1 complex, in turn, is required for the activity of the Rad6/Bre1 E2/E3 ubiquitin ligase complex, which monoubiquitinates histone H2B on lysine (B10760008) 123 (H2B-K123ub). This modification is a prerequisite for the subsequent methylation of histone H3 on lysines 4 and 79 by COMPASS and Dot1, respectively.
Caption: BUR1's role in the histone H2B monoubiquitination pathway.
The quantitative data in this guide was generated using Synthetic Genetic Array (SGA) analysis. This high-throughput technique allows for the systematic creation of double mutants to screen for genetic interactions across the genome. The workflow involves crossing a query mutant strain with an ordered array of thousands of deletion mutants, followed by a series of selection steps to isolate the desired double-mutant haploid progeny. The fitness of these double mutants, often measured by colony size, is then quantitatively scored to identify genetic interactions.
Caption: A generalized workflow for Synthetic Genetic Array (SGA) analysis.
Experimental Protocols
Synthetic Genetic Array (SGA) Analysis
The SGA methodology enables the systematic construction of double mutants for the large-scale analysis of genetic interactions.[2][3]
Objective: To identify genes that have a synthetic lethal or synthetic sick (negative) interaction, or a positive (alleviating) interaction, with a query gene (e.g., BUR1).
Materials:
Query Strain: A MATα strain containing the desired mutation (e.g., bur1Δ::natMX) and markers for SGA (e.g., can1Δ::STE2pr-SpHIS5, lyp1Δ).
Deletion Array: An ordered array of viable MATa gene deletion mutants (~5000 strains), where each deleted gene is replaced with a kanMX marker conferring resistance to G418.
Robotics: A robotic platform (e.g., RoToR or Singer) for high-density replica pinning of yeast colonies.
Media:
YPD (Yeast Extract-Peptone-Dextrose) for general growth.
SD (Synthetic Dextrose) minimal media with appropriate supplements.
YPD + G418 + Nourseothricin (Nat) for diploid selection.
Sporulation media (e.g., 1% potassium acetate).
SD/MSG media with specific dropouts and containing Canavanine and Thialysine for haploid selection.
Final double mutant selection media (e.g., SD/MSG + G418 + Nat).
Methodology:
Mating: The query strain is grown to log phase and pinned onto a fresh YPD plate. The deletion mutant array is also pinned onto a YPD plate. The query strain is then pinned on top of the deletion array plate to allow mating and formation of diploid cells. This is incubated overnight.
Diploid Selection: The mated cells are replica-pinned onto YPD plates containing both G418 and Nourseothricin. Only diploid cells, containing both resistance markers, will grow. This selection step is typically repeated to ensure purity.
Sporulation: The diploid cells are replica-pinned onto nitrogen-deficient sporulation medium to induce meiosis and the formation of haploid spores. Plates are incubated for 5-7 days.
Haploid Selection: Spores are transferred to a series of selection plates. The first step selects for haploid cells (typically MATa progeny) using markers in the query strain background (e.g., growth on media lacking histidine but containing canavanine).
Double Mutant Selection: The selected haploid cells are then replica-pinned onto media containing both G418 and Nourseothricin. This selects for the final haploid cells that contain both the query mutation and the array deletion mutation. These plates are incubated for 2-5 days.
Data Acquisition and Analysis:
The final selection plates are imaged using a high-resolution scanner or camera.
Image analysis software is used to measure the size of each colony, which serves as a proxy for fitness.
The colony sizes of the double mutants are compared to the sizes of the corresponding single mutants. A genetic interaction score (ε-score) is calculated based on the deviation of the observed double-mutant fitness from the expected fitness (the product of the single-mutant fitness values).
Statistical tests are applied to determine the significance of each interaction score. Interactions with scores below a certain negative threshold or above a positive threshold, and with a p-value < 0.05, are considered significant.
A Comparative Analysis of BUR1 Homologs in Diverse Fungal Species
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of BUR1 homologs, a family of cyclin-dependent kinases (CDKs), across various fungal species, including the model...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative overview of BUR1 homologs, a family of cyclin-dependent kinases (CDKs), across various fungal species, including the model organism Saccharomyces cerevisiae and pathogenic fungi such as Candida albicans, Cryptococcus neoformans, and Aspergillus nidulans. This analysis highlights conserved and divergent roles, offering insights into their potential as targets for novel antifungal therapies.
Functional Comparison of BUR1 Homologs
BUR1 and its homologs are key regulators of transcription and cell cycle progression in fungi. While core functions are conserved, significant differences exist, particularly in their contribution to virulence and development in pathogenic species.
The following diagrams illustrate the conserved signaling pathway of BUR1/Cdk9 homologs in regulating transcription and a general workflow for their comparative analysis.
Caption: A simplified diagram of the BUR1/Cdk9 signaling pathway in regulating transcriptional elongation.
Caption: A general experimental workflow for the comparative analysis of BUR1 homologs in different fungal species.
Detailed Experimental Protocols
In Vitro Kinase Assay using Radiolabeled ATP
This protocol is adapted for assaying the activity of immunoprecipitated or purified fungal kinases.[7][9][10][11][12]
Materials:
5x Kinase Reaction Buffer: 250 mM HEPES pH 7.5, 50 mM MgCl₂, 5 mM DTT.
[γ-³²P]ATP (10 μCi/μL).
Cold ATP (10 mM).
Substrate (e.g., purified GST-Rpb1 CTD).
Immunoprecipitated kinase on beads or purified kinase.
2x SDS-PAGE Sample Buffer.
P81 phosphocellulose paper.
Phosphoric acid (0.5%).
Procedure:
Prepare the kinase reaction mix on ice. For a single 30 µL reaction:
15 µL of H₂O
6 µL of 5x Kinase Reaction Buffer
3 µL of substrate (e.g., 1 mg/mL)
3 µL of cold ATP (100 µM final concentration)
1 µL of [γ-³²P]ATP
Add 28 µL of the reaction mix to the tube containing the immunoprecipitated kinase on beads or purified kinase.
Initiate the reaction by incubating at 30°C for 30 minutes with gentle shaking.
Stop the reaction by adding 30 µL of 2x SDS-PAGE Sample Buffer and boiling for 5 minutes.
Alternatively, for quantitative measurement, spot 20 µL of the reaction mixture onto P81 phosphocellulose paper.
Wash the P81 paper three times for 5 minutes each in 0.5% phosphoric acid.
Quantify the incorporated radioactivity using a scintillation counter.
Gene Deletion via Homologous Recombination
This is a general protocol for creating gene deletion mutants, which can be adapted for C. albicans, C. neoformans, and A. nidulans using appropriate selection markers and transformation methods.[13][14][15][16][17][18][19][20]
Materials:
Fungal strain to be transformed.
High-fidelity DNA polymerase.
Primers to amplify 5' and 3' flanking regions of the target gene and the selection marker.
A plasmid containing a suitable selectable marker (e.g., URA3, NAT, HYG).
Transformation reagents specific to the fungus (e.g., spheroplasting enzymes for protoplast transformation, biolistic delivery system).
Selective media.
Procedure:
Construct the Deletion Cassette:
Amplify ~1 kb of the 5' and 3' flanking regions of the target BUR1 homolog gene using genomic DNA as a template.
Amplify the selectable marker from a plasmid.
Join the three fragments (5' flank - marker - 3' flank) using fusion PCR or Gibson assembly.
Fungal Transformation:
Prepare competent cells or protoplasts of the target fungus according to established protocols for the specific species.
Transform the deletion cassette into the fungal cells. For C. neoformans, biolistic transformation or electroporation are common methods.[15][16][17] For A. nidulans, protoplast transformation is frequently used.[14][19][20]
Selection and Screening:
Plate the transformed cells on selective media.
Isolate colonies and screen for correct integration of the deletion cassette by PCR using primers flanking the target gene locus.
Confirm the gene deletion by Southern blotting.
Heterologous Complementation Assay
This assay is used to determine if a BUR1 homolog from one fungal species can functionally replace its counterpart in another, typically S. cerevisiae.[2][19][21][22][23][24]
Materials:
A S. cerevisiae strain with a conditional lethal mutation in BUR1 (e.g., a temperature-sensitive allele).
A yeast expression vector (e.g., pYES2) with a selectable marker (e.g., URA3).
cDNA of the BUR1 homolog from the test fungus.
Yeast transformation reagents.
Selective media and media for inducing gene expression (e.g., containing galactose for the GAL1 promoter).
Procedure:
Construct the Expression Plasmid:
Clone the full-length cDNA of the BUR1 homolog into the yeast expression vector under the control of an inducible promoter (e.g., GAL1).
Yeast Transformation:
Transform the expression plasmid into the S. cerevisiae bur1 mutant strain.
Select for transformants on appropriate selective media.
Phenotypic Analysis:
Grow the transformed yeast on permissive media (e.g., glucose-containing media at the permissive temperature).
Replica-plate the colonies onto inducing media (e.g., galactose-containing media) and incubate at the non-permissive temperature for the bur1 allele.
Growth on the inducing media at the non-permissive temperature indicates successful complementation.
Include positive (wild-type S. cerevisiae BUR1) and negative (empty vector) controls.
This comparative guide highlights the crucial and diverse roles of BUR1 homologs in fungal biology. Their essentiality in pathogenic fungi, particularly for virulence and key developmental processes, underscores their potential as promising targets for the development of novel antifungal agents. Further research into the specific functions and regulatory mechanisms of these kinases in less-studied fungal pathogens is warranted.
Validating BUR1 as a Fungal Drug Target: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals The emergence of drug-resistant fungal pathogens necessitates the identification and validation of novel therapeutic targets. This guide provides a comparat...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The emergence of drug-resistant fungal pathogens necessitates the identification and validation of novel therapeutic targets. This guide provides a comparative analysis of BUR1, a cyclin-dependent kinase, as a promising, yet underexplored, drug target in fungal pathogens like Candida albicans. By objectively presenting available experimental data and methodologies, this document aims to inform and guide further research and development in this critical area.
Executive Summary
BUR1, a serine/threonine-protein kinase, plays a crucial role in regulating transcription, cell cycle progression, and virulence in fungal pathogens. Its involvement in fundamental cellular processes makes it an attractive target for the development of new antifungal therapies. This guide summarizes the current understanding of BUR1's function, its interaction with key signaling pathways, and provides a framework for its validation as a drug target. While specific inhibitors for fungal BUR1 are yet to be widely reported, this document compiles relevant data from studies on BUR1 mutants and related pathways to offer a comparative perspective against existing antifungal agents.
Data Presentation: A Comparative Overview
Due to the limited availability of specific BUR1 inhibitors, this section presents a comparative analysis of the phenotypic effects of BUR1 disruption in Candida albicans against the effects of a standard antifungal, Fluconazole. This data is compiled from various studies to provide a quantitative perspective on the potential of BUR1 as a drug target.
Note: The table highlights the current gaps in research, particularly the absence of specific MIC data for BUR1 inhibitors. The hypersensitivity of bur1 mutants to rapamycin suggests a promising avenue for synergistic therapeutic strategies.
Signaling Pathways and Experimental Workflows
To visually represent the known interactions and experimental approaches for validating BUR1, the following diagrams have been generated using Graphviz.
BUR1 Signaling Pathway
The following diagram illustrates the known signaling cascade involving BUR1 and its interaction with the Target of Rapamycin Complex 1 (TORC1) pathway, a central regulator of cell growth.
Caption: BUR1 cooperates with TORC1 to regulate Sch9 and downstream virulence pathways.
Experimental Workflow for BUR1 Validation
This diagram outlines a logical workflow for the validation of BUR1 as a drug target, from initial genetic studies to in vivo efficacy testing.
Caption: A stepwise approach to validate BUR1 as a viable antifungal drug target.
Experimental Protocols
Detailed methodologies are crucial for the reproducibility and validation of research findings. Below are outlines for key experiments cited in this guide.
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27 guidelines and is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.
Objective: To determine the lowest concentration of a compound that inhibits the visible growth of a fungal pathogen.
Materials:
96-well, flat-bottom microtiter plates
Fungal isolate (e.g., Candida albicans)
RPMI 1640 medium buffered with MOPS
Test compound (e.g., BUR1 inhibitor, Fluconazole)
Spectrophotometer or plate reader
Procedure:
Inoculum Preparation: Culture the fungal isolate on appropriate agar (B569324) plates. Prepare a cell suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard. Further dilute this suspension in RPMI 1640 medium to achieve the desired final inoculum concentration (typically 0.5 x 10³ to 2.5 x 10³ cells/mL).
Drug Dilution: Prepare a serial two-fold dilution of the test compound in RPMI 1640 medium in the microtiter plate. A typical concentration range for a novel compound might be 0.03 to 64 µg/mL.
Inoculation: Add 100 µL of the standardized fungal inoculum to each well containing the drug dilutions. Include a growth control (inoculum without drug) and a sterility control (medium only) on each plate.
Incubation: Incubate the plates at 35°C for 24-48 hours.
MIC Determination: The MIC is the lowest concentration of the drug at which there is a significant inhibition of growth (typically ≥50% reduction) compared to the growth control, determined visually or by reading the optical density at a specific wavelength (e.g., 530 nm).
In Vitro Kinase Assay
This protocol provides a general framework for measuring the activity of BUR1 kinase and for screening potential inhibitors.
Objective: To quantify the enzymatic activity of BUR1 and assess the inhibitory potential of test compounds.
Materials:
Purified recombinant BUR1 kinase
Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)
ATP (radiolabeled or non-radiolabeled depending on the detection method)
Substrate (e.g., a generic kinase substrate like myelin basic protein or a specific BUR1 substrate if known)
Test compounds
Detection reagents (e.g., phosphocellulose paper and scintillation counter for radioactive assays, or ADP-Glo™ Kinase Assay kit for luminescence-based detection)
Procedure:
Reaction Setup: In a microtiter plate, combine the purified BUR1 kinase, the substrate, and the test compound at various concentrations in the kinase buffer.
Initiation: Start the kinase reaction by adding a solution of ATP and MgCl₂.
Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific period (e.g., 30-60 minutes).
Termination: Stop the reaction by adding a stop solution (e.g., EDTA for non-radioactive assays or spotting onto phosphocellulose paper for radioactive assays).
Detection: Quantify the kinase activity by measuring the amount of phosphorylated substrate or the amount of ADP produced. For inhibitor screening, calculate the IC50 value, which is the concentration of the compound that inhibits 50% of the kinase activity.
Galleria mellonella Virulence Assay
The Galleria mellonella (greater wax moth) larva is a well-established invertebrate model for studying the virulence of fungal pathogens and the efficacy of antifungal compounds.
Objective: To assess the virulence of a bur1 mutant strain of C. albicans compared to the wild-type strain.
Materials:
G. mellonella larvae (in their final larval stage)
C. albicans strains (wild-type and bur1 mutant)
Microinjection apparatus (e.g., Hamilton syringe)
Phosphate-buffered saline (PBS)
Procedure:
Inoculum Preparation: Grow C. albicans strains overnight in a suitable liquid medium. Wash the cells with PBS and adjust the concentration to a desired inoculum (e.g., 1 x 10⁷ cells/mL).
Infection: Inject a specific volume (e.g., 10 µL) of the fungal cell suspension into the hemocoel of each larva via the last left proleg. A control group should be injected with PBS only.
Incubation: Incubate the larvae at 37°C in the dark.
Monitoring: Monitor the survival of the larvae daily for a set period (e.g., 5-7 days). Larvae are considered dead when they do not respond to touch.
Data Analysis: Plot survival curves (Kaplan-Meier) and compare the survival rates of larvae infected with the wild-type and bur1 mutant strains using a statistical test (e.g., log-rank test). A significant increase in the survival of larvae infected with the bur1 mutant would indicate attenuated virulence.
Conclusion and Future Directions
The collective evidence suggests that BUR1 is a promising candidate for a novel antifungal drug target. Its role in fundamental processes like transcription and cell cycle, coupled with its connection to the well-established TORC1 signaling pathway, provides a strong rationale for further investigation. The hypersensitivity of bur1 mutants to rapamycin also opens the door to exploring synergistic therapeutic approaches.
However, significant research gaps remain. The identification and characterization of specific small molecule inhibitors of fungal BUR1 are paramount. Quantitative studies directly comparing the efficacy of these inhibitors against standard antifungals are needed to establish a clear therapeutic window. Furthermore, a deeper understanding of the downstream effectors of the BUR1-Sch9 signaling axis will be crucial for elucidating the precise mechanisms of its role in virulence and for identifying potential biomarkers of drug efficacy. The experimental frameworks provided in this guide offer a roadmap for addressing these critical questions and advancing the validation of BUR1 as a clinically relevant antifungal drug target.
A Comparative Guide to the Paf1 Complex's Interaction with BUR1 Kinase
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed analysis of the interaction between the Polymerase-Associated Factor 1 (Paf1) complex (Paf1C) and the BUR1 kinase, critical p...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed analysis of the interaction between the Polymerase-Associated Factor 1 (Paf1) complex (Paf1C) and the BUR1 kinase, critical players in the regulation of transcription elongation and chromatin modification. We present a comparative overview of this pathway, alternative mechanisms of Paf1C recruitment, and supporting experimental data to facilitate a comprehensive understanding for research and therapeutic development.
Overview of the Paf1 Complex and BUR1 Kinase
The Paf1 complex is a key multi-subunit protein complex that associates with RNA Polymerase II (Pol II) during the elongation phase of transcription.[1][2][3] In yeast, the core complex consists of five subunits: Paf1, Ctr9, Leo1, Rtf1, and Cdc73.[1][2] The Paf1C plays a crucial role in regulating various co-transcriptional processes, including histone modifications, mRNA processing, and transcription termination.[1][2][4]
BUR1 is a cyclin-dependent kinase (CDK) that, in complex with its cyclin partner Bur2, functions as a key regulator of transcription elongation.[1][3] While it can phosphorylate the C-terminal domain (CTD) of the largest subunit of Pol II, Rpb1, its primary role in the context of the Paf1 complex appears to be the phosphorylation of other elongation factors.[1][5][6]
The Canonical BUR1-Dependent Paf1C Recruitment Pathway
The recruitment of the Paf1 complex to elongating Pol II is a critical step for its function and is significantly influenced by the kinase activity of BUR1. This process is not mediated by a direct interaction between BUR1 and Paf1C, but rather through an intermediary factor, the Spt5 subunit of the DSIF (DRB-sensitivity-inducing factor) complex.[6][7][8]
The established signaling pathway is as follows:
BUR1 Phosphorylates Spt5: The BUR1/Bur2 kinase complex phosphorylates the C-terminal repeats (CTRs) of Spt5.[6][8]
Phospho-Spt5 Recruits Paf1C: The phosphorylated CTRs of Spt5 create a binding site for the Rtf1 subunit of the Paf1 complex.[7][9]
Paf1C Associates with Pol II: This interaction tethers the entire Paf1 complex to the elongating Pol II machinery.[7]
Downstream Effects: Once associated with Pol II, the Paf1 complex facilitates a cascade of histone modifications, most notably the monoubiquitination of histone H2B on lysine (B10760008) 123 (H2Bub1) by the Rad6/Bre1 ubiquitin ligase complex.[1][4] This modification is a prerequisite for subsequent methylation of histone H3 at lysines 4 and 79 (H3K4me and H3K79me), which are hallmarks of active transcription.[1]
While the BUR1-Spt5 axis is a major pathway for Paf1C recruitment, evidence suggests the existence of alternative, BUR1-independent mechanisms. These alternative pathways highlight the multifaceted nature of transcriptional regulation and provide potential avenues for therapeutic intervention that bypass the BUR1 kinase.
Transcription Activator-Mediated Recruitment: In mammalian cells, promoter-bound transcription activators can directly recruit the Paf1 complex.[10] This mechanism suggests that the initiation context of a gene can influence its subsequent elongation characteristics by dictating the association of key elongation factors.
Cooperative Interactions with Other Elongation Factors: The human Paf1C has been shown to function cooperatively with the transcription elongation factor SII (TFIIS).[6][11] This synergy involves direct interactions between Paf1C and SII, as well as their cooperative binding to Pol II, suggesting a mechanism to enhance elongation efficiency on chromatin templates independent of BUR1-mediated phosphorylation of Spt5.
Interaction with the Pol II CTD: The Paf1 complex, particularly the Cdc73 subunit, can also interact with the phosphorylated C-terminal domain (CTD) of Rpb1.[12] While BUR1 can contribute to CTD phosphorylation, other kinases like Kin28/Cdk7 and Ctk1/Cdk12 are also involved, providing a parallel pathway for Paf1C association with the transcription machinery.
Comparative Analysis of Paf1C Recruitment Pathways
The existence of multiple recruitment pathways for the Paf1 complex suggests a sophisticated regulatory network that allows for gene-specific and context-dependent control of transcription elongation. A direct quantitative comparison of the efficacy of these pathways is challenging due to the lack of standardized experimental data in the literature. However, a qualitative comparison is presented below.
Feature
BUR1-Dependent Pathway
Transcription Activator-Mediated Pathway
SII/TFIIS Cooperative Pathway
Recruitment Signal
Phosphorylation of Spt5 CTRs by BUR1
Binding of specific transcription factors to promoter/enhancer elements
Presence of SII/TFIIS in the elongation complex
Key Interacting Partner
Phosphorylated Spt5
Transcription Activators
SII/TFIIS
Generality
Appears to be a general mechanism for Pol II transcribed genes
Gene-specific, dependent on the presence of specific activators
Likely widespread, but functional synergy may be context-dependent
Downstream Consequences
Facilitates H2B ubiquitination and subsequent histone methylations
May influence promoter-proximal pausing and elongation rate
Enhances elongation through chromatin
Table 1: Qualitative Comparison of Paf1C Recruitment Pathways
Quantitative Data on Paf1C-BUR1 Interaction and Function
Obtaining precise quantitative data for protein-protein interactions and their functional consequences within a cellular context is inherently challenging. While the literature provides strong qualitative evidence for the Paf1C-BUR1 functional axis, precise quantitative values are not consistently reported. The following table summarizes the available information and highlights areas where further quantitative investigation is needed.
Parameter
Experimental Value
Comments
Binding Affinity (Kd) of Rtf1 to phospho-Spt5
Not consistently reported
The interaction is known to be direct and phosphorylation-dependent. The lack of a reported Kd value is a significant knowledge gap.
Change in Paf1C Chromatin Occupancy upon BUR1 inhibition
Significant reduction
ChIP experiments show a clear decrease in Paf1C association with transcribed regions in BUR1 mutant or inhibited cells, but precise fold-changes vary between studies and target genes.[1][3]
Change in H2B Monoubiquitination upon BUR1 inhibition
Significant reduction
As Paf1C is required for H2Bub1, inhibition of BUR1 leads to a decrease in this histone mark. Quantitative mass spectrometry would be required for precise quantification.
Effect on Transcription Elongation Rate
Decreased
Loss of Paf1C function, which is downstream of BUR1, leads to a reduced Pol II elongation rate.[13][14] Quantitative in vitro transcription assays could provide more precise measurements.
Table 2: Summary of Quantitative Data (or lack thereof) for the Paf1C-BUR1 Pathway
Key Experimental Protocols
The study of the Paf1C-BUR1 interaction relies on a variety of molecular biology techniques. Below are detailed protocols for two key experiments: Co-Immunoprecipitation (Co-IP) to assess protein-protein interactions and Chromatin Immunoprecipitation (ChIP) to determine the genomic localization of these factors.
Co-Immunoprecipitation of Paf1 Complex Subunits with Spt5
This protocol is designed to determine if a subunit of the Paf1 complex (e.g., Rtf1) interacts with Spt5 in vivo.
Yeast strain expressing a tagged version of the bait protein (e.g., Rtf1-TAP) and the potential interacting partner (Spt5).
Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1.5 mM MgCl2, 0.1% NP-40, protease inhibitors).
Glass beads (0.5 mm).
Antibody-coupled magnetic beads (e.g., IgG-sepharose for TAP tag).
Wash Buffer (same as Lysis Buffer).
Elution Buffer (e.g., SDS-PAGE sample buffer).
Antibodies for Western blotting (anti-TAP, anti-Spt5).
Procedure:
Cell Culture and Harvest: Grow yeast cells to mid-log phase (OD600 ≈ 0.8-1.0). Harvest cells by centrifugation at 3,000 x g for 5 minutes.
Cell Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer. Add an equal volume of glass beads. Lyse the cells by vigorous vortexing or bead beating for 5-10 cycles of 1 minute on, 1 minute on ice.
Clarification of Lysate: Centrifuge the lysate at 16,000 x g for 15 minutes at 4°C to pellet cell debris. Transfer the supernatant to a new tube.
Immunoprecipitation: Add the antibody-coupled magnetic beads to the clarified lysate. Incubate for 2-4 hours at 4°C with gentle rotation.
Washing: Pellet the beads using a magnetic stand and discard the supernatant. Wash the beads 3-5 times with 1 mL of ice-cold Wash Buffer.
Elution: After the final wash, remove all residual wash buffer. Add 50 µL of 2x SDS-PAGE sample buffer to the beads and boil for 5 minutes to elute the protein complexes.
Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a membrane, and probe with antibodies against the tagged bait protein and the suspected interacting partner.
Chromatin Immunoprecipitation (ChIP) followed by qPCR
This protocol is used to determine the occupancy of a Paf1 complex subunit at a specific gene locus and how this is affected by BUR1 activity.
Experimental Workflow:
Figure 3: Chromatin Immunoprecipitation Workflow.
Materials:
Yeast strains (wild-type and bur1 mutant or strain with an inhibitable bur1-as allele).
Lysis Buffer (e.g., 50 mM HEPES-KOH pH 7.5, 140 mM NaCl, 1 mM EDTA, 1% Triton X-100, 0.1% sodium deoxycholate, protease inhibitors).
Sonicator.
Antibody against a Paf1C subunit (e.g., anti-Paf1).
Protein A/G magnetic beads.
Wash Buffers (low salt, high salt, LiCl wash).
Elution Buffer (1% SDS, 0.1 M NaHCO3).
Proteinase K.
qPCR primers for target gene regions and a control region.
Procedure:
Cross-linking: Grow yeast cultures to mid-log phase. Add formaldehyde to a final concentration of 1% and incubate for 15-20 minutes at room temperature. Quench the reaction by adding glycine to a final concentration of 125 mM.
Cell Lysis and Chromatin Shearing: Harvest and wash the cells. Lyse the cells and shear the chromatin to an average size of 200-500 bp using sonication.
Immunoprecipitation: Incubate the sheared chromatin with an antibody against the Paf1C subunit overnight at 4°C. Add protein A/G magnetic beads and incubate for another 2 hours.
Washing: Wash the beads sequentially with low salt wash buffer, high salt wash buffer, LiCl wash buffer, and TE buffer.
Elution and Reverse Cross-linking: Elute the chromatin from the beads. Reverse the cross-links by incubating at 65°C overnight.
DNA Purification: Treat with RNase A and Proteinase K, then purify the DNA using a PCR purification kit.
qPCR Analysis: Perform quantitative PCR using primers specific for the gene of interest and a negative control region. Calculate the enrichment of the Paf1C subunit at the target locus relative to the input and the negative control.
Conclusion and Future Directions
The interaction between the Paf1 complex and the BUR1 kinase is a cornerstone of our understanding of transcription elongation and its coupling to chromatin modification. While the BUR1-Spt5-Paf1C axis represents a major pathway for Paf1C recruitment, the existence of alternative mechanisms underscores the complexity and robustness of gene regulation. For drug development professionals, targeting these interactions presents opportunities for therapeutic intervention in diseases where transcriptional dysregulation is a key feature, such as cancer.
Future research should focus on obtaining more quantitative data to build more precise models of these interactions. Determining the binding affinities of the key players, quantifying the changes in protein levels and modifications upon perturbation of the system, and elucidating the gene-specific utilization of different Paf1C recruitment pathways will be crucial for a complete understanding of this fundamental biological process.
A Comparative Guide to Cross-Species Complementation of BUR1 and Cdk9 in Transcription
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the budding yeast Cyclin-Dependent Kinase (CDK) BUR1 and its fission yeast ortholog, Cdk9, in the context...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the budding yeast Cyclin-Dependent Kinase (CDK) BUR1 and its fission yeast ortholog, Cdk9, in the context of cross-species complementation studies. We delve into their functional conservation and divergence, offering supporting experimental data, detailed protocols for key experiments, and visual representations of the underlying biological processes and workflows.
Functional Equivalence: Can Fission Yeast Cdk9 Rescue a Budding Yeast Mutant?
Cross-species complementation studies have been instrumental in dissecting the evolutionary conservation of essential cellular processes. In the realm of transcription elongation, a key player is the cyclin-dependent kinase BUR1 in Saccharomyces cerevisiae and its ortholog Cdk9 in Schizosaccharomyces pombe. Both kinases are essential for phosphorylating components of the RNA Polymerase II (Pol II) elongation complex, thereby ensuring efficient and processive transcription.
A pivotal study demonstrated that the function of BUR1 is conserved in its fission yeast counterpart. Specifically, the expression of S. pombe Cdk9 (SpCdk9) along with its cognate cyclin Pch1 was shown to successfully rescue the lethality of a bur1Δ null mutant in S. cerevisiae.[1] This finding underscores the fundamental conservation of the Cdk9/BUR1 kinase module's role in transcription across distant yeast species.
Quantitative Comparison of Complementation
While the qualitative rescue of lethality is a strong indicator of functional conservation, a quantitative assessment provides deeper insights into the degree of functional equivalence. This can be achieved by comparing the growth characteristics and drug sensitivities of the complemented yeast strain with both wild-type and the original bur1Δ mutant.
Table 1: Comparison of phenotypes for S. cerevisiae strains. 5-FOA (5-fluoroorotic acid) is used to select against the URA3-marked plasmid carrying the wild-type BUR1 gene, thus assessing the ability of the introduced gene(s) to support viability. Growth rate and drug sensitivity assays provide a quantitative measure of complementation.
Experimental Protocols
Yeast Complementation Assay
This protocol details the steps to quantitatively assess the complementation of a bur1Δ mutant with SpCdk9/Pch1.
a. Yeast Strains and Plasmids:
S. cerevisiae strain with a deletion of the BUR1 gene, kept alive by a URA3-marked plasmid carrying the wild-type BUR1 gene (e.g., bur1Δ pRS316-BUR1).
Plasmids for expressing S. pombe Cdk9 and Pch1 in S. cerevisiae (e.g., pRS315-SpCdk9 and pRS314-Pch1).
Control plasmids: empty vectors (pRS315, pRS314) and a plasmid carrying S. cerevisiae BUR1 (pRS316-BUR1).
b. Transformation:
Co-transform the bur1Δ pRS316-BUR1 strain with the plasmids expressing SpCdk9 and Pch1, or the respective control plasmids.
Select for transformants on synthetic complete (SC) medium lacking the appropriate amino acids for plasmid selection (e.g., SC -Leu -Trp).
c. Plasmid Shuffle Assay (Qualitative):
Streak the transformants on plates containing 5-fluoroorotic acid (5-FOA). 5-FOA is toxic to cells expressing the URA3 gene.
Only cells that can lose the pRS316-BUR1 plasmid and survive will form colonies, indicating that the introduced genes can complement the loss of BUR1.
d. Growth Curve Analysis (Quantitative):
Inoculate single colonies of wild-type, bur1Δ + pRS316-BUR1, and the successfully complemented bur1Δ + pRS315-SpCdk9 + pRS314-Pch1 strains into liquid SC medium.
Grow overnight at 30°C with shaking.
The next day, dilute the cultures to an OD600 of ~0.1 in fresh medium.
Measure the OD600 at regular intervals (e.g., every 2 hours) for 24-48 hours using a spectrophotometer or a plate reader.
Plot the OD600 values against time to generate growth curves and calculate the doubling time for each strain.
e. Drug Sensitivity Assay (Quantitative):
Perform spot assays by serially diluting cultures of the different yeast strains.
Spot the dilutions onto SC plates and SC plates containing varying concentrations of 6-azauracil (e.g., 50 µg/mL, 100 µg/mL) or mycophenolic acid (e.g., 10 µg/mL, 25 µg/mL).
Incubate the plates at 30°C for 2-3 days and document the growth.
In Vitro Kinase Assay
This protocol describes how to compare the kinase activity of purified BUR1/Bur2 and SpCdk9/Pch1 complexes on a key substrate, Spt5.
a. Protein Purification:
Express GST-tagged Spt5 in E. coli and purify it using glutathione-agarose beads.
Express and purify the BUR1/Bur2 and SpCdk9/Pch1 kinase complexes from yeast or insect cells.
b. Kinase Reaction:
Set up the kinase reaction in a buffer containing ATP and MgCl2.
The reaction mixture should include:
Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM DTT).
Purified kinase complex (BUR1/Bur2 or SpCdk9/Pch1).
Purified GST-Spt5 substrate.
[γ-³²P]ATP (for radiometric detection) or cold ATP (for fluorescence-based detection).
Incubate the reaction at 30°C for a defined period (e.g., 30 minutes).
Stop the reaction by adding SDS-PAGE loading buffer.
c. Detection of Phosphorylation:
Radiometric Detection:
Separate the reaction products by SDS-PAGE.
Dry the gel and expose it to a phosphor screen or X-ray film to visualize the radiolabeled, phosphorylated GST-Spt5.
Quantify the signal using a phosphorimager or densitometry.
Fluorescence-Based Detection:
Use a commercial kinase assay kit that measures ATP consumption or ADP production via a fluorescent readout.
Alternatively, use a phospho-specific antibody against the phosphorylated site on Spt5 in a Western blot or ELISA format.
Signaling Pathways and Experimental Workflows
To provide a clearer understanding of the biological context and the experimental procedures, the following diagrams were generated using Graphviz.
A Researcher's Guide to Validating Novel Substrates of the BUR1 Kinase
For researchers, scientists, and drug development professionals, the identification and validation of novel kinase substrates is a critical step in elucidating cellular signaling pathways and developing targeted therapeu...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the identification and validation of novel kinase substrates is a critical step in elucidating cellular signaling pathways and developing targeted therapeutics. This guide provides a comprehensive comparison of key methodologies for validating novel substrates of the BUR1 kinase, a cyclin-dependent kinase crucial for transcriptional regulation and other cellular processes.
The budding yeast BUR1 kinase, in complex with its cyclin Bur2, is a key regulator of transcription elongation.[1] It functions by phosphorylating substrates involved in this process, with the well-characterized substrate being the C-terminal region (CTR) of Spt5.[2] Beyond transcription, BUR1 has been implicated in the TORC1 signaling pathway through the phosphorylation of Sch9, highlighting its multifaceted role in cellular physiology.[3][4][5][6] Validating a protein as a direct substrate of BUR1 is essential to understand its specific function and the broader implications of BUR1 activity.
This guide compares three primary methodologies for validating novel BUR1 substrates: the traditional in vitro kinase assay, advanced mass spectrometry-based approaches, and cell-based phosphorylation assays. Each method offers distinct advantages and limitations in terms of sensitivity, physiological relevance, and the nature of the data generated.
Comparative Analysis of Substrate Validation Methods
The choice of method for validating a novel BUR1 substrate depends on the specific research question, available resources, and the desired level of evidence. Below is a summary of the key characteristics of each approach.
Feature
In Vitro Kinase Assay
Mass Spectrometry (e.g., KALIP)
Cellular Phosphorylation Assay
Principle
Direct phosphorylation of a purified substrate by purified BUR1 kinase.
Identification and quantification of phosphorylation events in a complex mixture after an in vitro kinase reaction or in response to cellular kinase activity modulation.[7]
Measurement of substrate phosphorylation in intact cells in response to BUR1 activity changes.
Physiological Relevance
Low; lacks the cellular context of localization, scaffolding proteins, and competing substrates.[8]
Moderate to High; can utilize cell lysates or be coupled with in vivo analysis.[7]
High; reflects the in vivo signaling pathway.
Key Advantage
Directly demonstrates the kinase-substrate relationship.[7]
High-throughput and can identify novel phosphorylation sites.[7]
Confirms physiological relevance and is suitable for inhibitor studies.
Key Limitation
Prone to false positives due to non-physiological conditions; requires purified components.[8]
Can be technically complex and may require specialized equipment and bioinformatics.
Indirect; observed effects could be downstream of a direct BUR1 substrate.
Typical Readout
Autoradiography (32P), Western blot (phospho-specific antibody), luminescence (ADP production).[9]
Peptide identification and quantification of phosphorylation stoichiometry.
Western blot, ELISA, or flow cytometry using phospho-specific antibodies.
Throughput
Low to medium.
High.
Medium to high.
Relative Cost
Low to moderate.
High.
Moderate.
Experimental Protocols
Detailed methodologies for the key experiments are provided below. These protocols are generalized and may require optimization for specific substrates and experimental conditions.
In Vitro Kinase Assay
This protocol describes a radioactive-based assay to directly assess the phosphorylation of a putative substrate by BUR1 kinase.
Reagents and Materials:
Purified active BUR1/Bur2 complex
Purified recombinant putative substrate protein
Kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)
[γ-³²P]ATP
ATP solution
SDS-PAGE loading buffer
SDS-PAGE gels and electrophoresis apparatus
Phosphor screen and imaging system
Procedure:
Reaction Setup: In a microcentrifuge tube, prepare the kinase reaction mixture by combining the purified BUR1/Bur2 complex and the putative substrate in kinase buffer.
Initiation: Start the reaction by adding a mixture of cold ATP and [γ-³²P]ATP to the reaction tube.
Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 30 minutes).
Termination: Stop the reaction by adding SDS-PAGE loading buffer and boiling the sample for 5 minutes.
Electrophoresis: Separate the reaction products by SDS-PAGE.
Detection: Dry the gel and expose it to a phosphor screen. Analyze the screen using a phosphor imager to detect the incorporation of ³²P into the substrate.
Mass Spectrometry-Based Substrate Identification (KALIP)
The Kinase Assay Linked with Phosphoproteomics (KALIP) approach combines an in vitro kinase reaction with mass spectrometry to identify direct kinase substrates from a complex protein mixture.[7]
Workflow:
KALIP Experimental Workflow
Procedure:
Prepare Substrate Pool:
Lyse cells and digest the proteome with trypsin.
Enrich for phosphopeptides using methods like Immobilized Metal Affinity Chromatography (IMAC) or TiO₂ chromatography.
Dephosphorylate the enriched peptides using a phosphatase to generate a pool of potential substrates.
In Vitro Kinase Reaction:
Incubate the dephosphorylated peptide pool with active BUR1/Bur2 kinase and ATP.
Phosphopeptide Enrichment and Analysis:
Re-enrich for newly phosphorylated peptides.
Analyze the phosphopeptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the sequences of the phosphorylated peptides and the corresponding proteins.
In Vivo Analysis (for cross-validation):
Compare the phosphoproteome of cells with normal BUR1 activity to cells where BUR1 activity is inhibited (e.g., using a temperature-sensitive mutant or a specific inhibitor).
Identify phosphopeptides that show a significant decrease in abundance upon BUR1 inhibition.
Data Integration:
Compare the datasets from the in vitro and in vivo experiments. Proteins identified in both datasets are high-confidence direct substrates of BUR1.
Cellular Phosphorylation Assay
This method assesses the phosphorylation status of a putative substrate within the cellular environment.
Reagents and Materials:
Yeast strains (e.g., wild-type, BUR1 mutant, or a strain with an inducible/inhibitable BUR1 allele).
Cell lysis buffer.
Primary antibody specific to the phosphorylated form of the substrate.
Primary antibody against the total substrate protein (for loading control).
Secondary antibody conjugated to HRP or a fluorescent dye.
Western blot reagents and equipment.
Procedure:
Cell Culture and Treatment: Grow the yeast strains under desired conditions. If using a conditional BUR1 allele, shift the cells to the restrictive temperature or add the inhibitor for a specified time.
Cell Lysis: Harvest the cells and prepare whole-cell extracts.
Western Blotting:
Separate the protein lysates by SDS-PAGE and transfer to a membrane.
Probe the membrane with the phospho-specific antibody to detect the phosphorylated substrate.
Strip and re-probe the membrane with the antibody against the total substrate protein to ensure equal loading.
Quantification: Quantify the band intensities to determine the relative change in substrate phosphorylation upon modulation of BUR1 activity. A significant decrease in the phospho-signal in the BUR1 mutant or inhibited cells compared to the wild-type is indicative of BUR1-dependent phosphorylation. For example, depletion of Bur1 has been shown to reduce Spt5 phosphorylation to 18% of its normal level.[10]
BUR1 Signaling Pathways
The following diagram illustrates the known signaling pathways involving BUR1 kinase, highlighting its roles in transcription elongation and the TORC1 pathway.
BUR1 Kinase Signaling Pathways
Conclusion
Validating novel substrates of the BUR1 kinase requires a multi-faceted approach, leveraging the strengths of different experimental methodologies. While in vitro kinase assays provide direct evidence of a kinase-substrate relationship, their physiological relevance can be limited. Mass spectrometry-based techniques offer high-throughput discovery and site-specific information, and cellular assays are indispensable for confirming the physiological relevance of the interaction. By combining these approaches, researchers can build a robust case for a protein being a bona fide substrate of BUR1, thereby advancing our understanding of its diverse roles in cellular regulation.
A Comparative Analysis of BUR1 and Ctk1 Depletion on Pre-mRNA Splicing
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the effects of depleting two key transcriptional kinases, BUR1 and Ctk1, on pre-mRNA splicing. The informatio...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the effects of depleting two key transcriptional kinases, BUR1 and Ctk1, on pre-mRNA splicing. The information is supported by experimental data, primarily from studies in the model organism Saccharomyces cerevisiae, offering insights into the distinct roles these kinases play in the co-transcriptional regulation of splicing.
Introduction
The process of pre-mRNA splicing, crucial for the maturation of most eukaryotic mRNAs, is intricately coupled with transcription. This coupling is mediated, in part, by the C-terminal domain (CTD) of the largest subunit of RNA Polymerase II (Pol II), which serves as a scaffold for the recruitment of splicing factors. The phosphorylation state of the CTD, orchestrated by various kinases, is a key determinant in this process. Among these kinases, BUR1 and Ctk1 have been identified as significant players in transcription elongation. While both are cyclin-dependent kinases (CDKs), their depletion reveals surprisingly different and contrasting effects on the efficiency of co-transcriptional splicing.
In S. cerevisiae, Ctk1 is the primary kinase responsible for phosphorylating Serine 2 (Ser2) of the Pol II CTD repeats, a modification associated with transcription elongation and termination.[1][2][3] BUR1, on the other hand, is known to augment Ctk1's kinase activity and is the major kinase for the transcription elongation factor Spt5.[1][2][3] Understanding their distinct impacts on splicing is critical for elucidating the mechanisms that govern gene expression and for identifying potential therapeutic targets.
Comparative Effects of BUR1 and Ctk1 Depletion on Splicing
Recent studies utilizing conditional depletion methods, such as the auxin-inducible degron (AID) system, have allowed for a direct comparison of the immediate effects of removing BUR1 and Ctk1. The findings highlight a clear divergence in their functional roles concerning splicing.
Key Findings:
Ctk1 Depletion: The depletion of Ctk1 leads to a significant reduction in Ser2 phosphorylation on the Pol II CTD.[1][2][3] However, this loss of a key CTD modification does not have a discernible impact on either the assembly of the spliceosome on nascent transcripts or the overall efficiency of pre-mRNA splicing.[1][2][3]
BUR1 Depletion: In stark contrast, the depletion of BUR1 does not affect Ser2 phosphorylation levels.[1][2] Instead, it results in reduced phosphorylation of the elongation factor Spt5.[1][2] Surprisingly, the absence of BUR1 leads to an enhancement of co-transcriptional spliceosome assembly and an increase in the efficiency of pre-mRNA splicing.[1][2][3] This suggests that BUR1 may act as a negative regulator or a modulator of splicing, and its removal facilitates a more efficient splicing process.
Quantitative Data Summary
The following table summarizes the key differential effects observed upon the conditional depletion of Ctk1 and BUR1.
The distinct outcomes of BUR1 and Ctk1 depletion can be attributed to their different primary substrates and their downstream effects on the transcription machinery.
Caption: Molecular roles of Ctk1 and BUR1 in transcription and splicing.
Experimental Protocols
The following are detailed methodologies for key experiments used to compare the effects of BUR1 and Ctk1 depletion.
1. Conditional Protein Depletion using the Auxin-Inducible Degron (AID) System
This protocol allows for the rapid and specific degradation of a target protein upon the addition of auxin.
Strain Construction:
The gene of interest (e.g., BUR1 or CTK1) is endogenously tagged with an AID-tag (e.g., IAA7 from Arabidopsis thaliana) and a marker gene using standard yeast transformation techniques.
The strain must also express the plant-specific F-box protein Tir1, which is required to recognize the AID-tag in the presence of auxin and target it for ubiquitination and proteasomal degradation. This is typically achieved by integrating a Tir1 expression cassette at a neutral locus.
Depletion Protocol:
Yeast cultures are grown in standard liquid media (e.g., YPD) to mid-log phase (OD600 ~0.5-0.8).
An untreated control sample ('time 0') is collected.
Auxin (e.g., indole-3-acetic acid, IAA) is added to the culture to a final concentration of 500 µM.
Samples are collected at various time points post-auxin addition (e.g., 15, 30, 60 minutes) to monitor the kinetics of protein depletion and its downstream effects.
Protein depletion is confirmed by Western blotting using an antibody against the tag or the protein of interest.
2. Analysis of Splicing Efficiency by RT-qPCR
This method quantifies the ratio of pre-mRNA (unspliced) to mature mRNA (spliced) for specific intron-containing genes.
RNA Isolation:
Total RNA is extracted from yeast cells collected before and after protein depletion using a hot acid phenol (B47542) method or a commercial kit.
RNA is treated with DNase I to remove any contaminating genomic DNA.
cDNA Synthesis:
First-strand cDNA is synthesized from 1-2 µg of total RNA using a reverse transcriptase and random hexamer or oligo(dT) primers.
Quantitative PCR (qPCR):
qPCR is performed using primers that specifically amplify either the pre-mRNA (one primer in the intron and one in the adjacent exon) or the mature mRNA (primers spanning the exon-exon junction).
A third primer set for a non-spliced transcript (e.g., ACT1) is used for normalization.
The relative abundance of pre-mRNA and mRNA is calculated using the ΔΔCt method. An increase in the pre-mRNA/mRNA ratio indicates a splicing defect, while a decrease indicates enhanced splicing.
3. Chromatin Immunoprecipitation (ChIP) to Monitor Co-transcriptional Spliceosome Assembly
ChIP is used to determine the association of spliceosome components (e.g., U2 and U5 snRNPs) with specific gene loci during transcription.
Cross-linking and Chromatin Preparation:
Yeast cultures are treated with formaldehyde (B43269) to cross-link proteins to DNA.
Cells are lysed, and the chromatin is sheared into small fragments (200-500 bp) by sonication.
Immunoprecipitation:
The sheared chromatin is incubated overnight with an antibody specific to a spliceosome protein (e.g., a core U2 or U5 snRNP protein).
Antibody-protein-DNA complexes are captured using Protein A/G magnetic beads.
DNA Purification and Analysis:
The cross-links are reversed, and the DNA is purified.
The amount of co-precipitated DNA corresponding to specific gene regions (e.g., 5' end, middle, and 3' end of an intron-containing gene) is quantified by qPCR. An increase in the amount of immunoprecipitated gene-specific DNA indicates enhanced recruitment of the spliceosome component.
Experimental Workflow
The logical flow of experiments to compare BUR1 and Ctk1 depletion effects is illustrated below.
Caption: Experimental workflow for analyzing depletion effects on splicing.
Conclusion
The depletion of BUR1 and Ctk1 has strikingly different consequences for co-transcriptional splicing. While Ctk1's role as the primary Ser2 kinase of the Pol II CTD appears to be largely dispensable for the mechanics of splicing, BUR1 emerges as a key modulator.[1][2][3] The finding that BUR1 depletion enhances splicing efficiency suggests that it may function to restrain the splicing machinery, possibly by influencing the transcription elongation rate via Spt5 phosphorylation or through other unknown mechanisms.[1][2] These findings decouple the long-held assumption that CTD Ser2 phosphorylation is a direct prerequisite for efficient splicing and open new avenues for investigating the complex regulatory network that governs co-transcriptional RNA processing. For drug development, this highlights BUR1 as a potential target for modulating splicing efficiency, which could have implications for diseases associated with splicing defects.
Differential Gene Expression in BUR1 Mutant vs. Wild-Type Strains: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of gene expression profiles between Saccharomyces cerevisiae strains with mutations in the BUR1 gene and their wi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of gene expression profiles between Saccharomyces cerevisiae strains with mutations in the BUR1 gene and their wild-type counterparts. The Bur1 protein, a cyclin-dependent kinase, in conjunction with its cyclin partner Bur2, forms a complex that plays a critical role in the regulation of transcription elongation. Consequently, mutations in BUR1 can lead to widespread changes in the yeast transcriptome. While a comprehensive, publicly available dataset detailing all differentially expressed genes under standard conditions remains elusive, this guide synthesizes findings from multiple studies to highlight the key pathways and gene classes affected by the loss or reduction of Bur1 function.
Data Presentation: Gene Classes and Pathways Affected by BUR1 Mutation
Due to the absence of a single, comprehensive public dataset of differentially expressed genes, the following tables summarize the classes of genes and cellular processes that are impacted by mutations in the BUR1 gene, as inferred from its known functions and genetic interactions.
Functional Class of Affected Genes
Predicted Effect of BUR1 Mutation
Rationale
Genes Involved in Transcription Elongation
Altered expression
The Bur1/Bur2 complex is directly involved in phosphorylating the C-terminal domain (CTD) of RNA Polymerase II and the transcription elongation factor Spt5, affecting the processivity of transcription.
Histone Methyltransferase-Regulated Genes
Dysregulation
Bur1/Bur2 is required for the proper methylation of histone H3 at lysine (B10760008) 36 (H3K36) by the Set2 methyltransferase, a mark associated with active transcription.[1]
Genes Associated with Telomere Maintenance
Altered expression, particularly reduced levels of telomerase components
The Bur1/Bur2 complex has been shown to regulate the mRNA levels of genes involved in telomere length regulation, such as TLC1.[2]
Stress Response Genes
Altered expression under stress conditions
BUR1 mutants show sensitivity to drugs like 6-azauracil (B101635) and mycophenolic acid, which induce transcription elongation stress.[3] Furthermore, bur1 mutations can impact the DNA damage response.
Affected Cellular Pathway
Predicted Impact of BUR1 Mutation
Supporting Evidence
mRNA Transcription Elongation
Impaired elongation, leading to a decrease in full-length transcripts for many genes.
Chromatin immunoprecipitation (ChIP) experiments show a reduced ratio of RNA Polymerase II at the 3' end of genes relative to the promoter in bur1 mutants.[3]
Histone Modification
Reduced H3K36 trimethylation.
Trimethylation of H3K36 is significantly reduced in bur1 and bur2 mutant strains.[1]
Telomere Length Regulation
Shortened telomeres.
Mutations in BUR1 or BUR2 result in short telomeres, and the complex regulates the transcription of telomerase components.[2]
Cell Cycle Progression
Potential defects in cell cycle regulation.
The Bur1/Bur2 complex is a cyclin-dependent kinase, and genetic interactions with cell cycle checkpoint kinases have been observed.
Experimental Protocols
The following is a generalized protocol for conducting a differential gene expression analysis in Saccharomyces cerevisiae using RNA sequencing (RNA-seq), based on standard methodologies.
1. Yeast Strain Cultivation and RNA Extraction:
Strains: Wild-type (BUR1) and bur1 mutant S. cerevisiae strains.
Culture Conditions: Grow yeast cultures in appropriate liquid medium (e.g., YPD or synthetic complete medium) at a specified temperature (e.g., 30°C) to mid-log phase (OD600 ≈ 0.5-0.8).
Cell Harvest: Rapidly harvest cells by centrifugation at 4°C.
RNA Extraction: Immediately extract total RNA using a hot acid phenol-chloroform method or a commercially available yeast RNA extraction kit. Ensure all reagents and equipment are RNase-free.
RNA Quality Control: Assess RNA integrity and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer).
2. RNA-seq Library Preparation and Sequencing:
mRNA Purification: Isolate mRNA from total RNA using oligo(dT) magnetic beads.
Fragmentation and cDNA Synthesis: Fragment the purified mRNA and synthesize first-strand cDNA using reverse transcriptase and random primers. Subsequently, synthesize the second cDNA strand.
End Repair and Adapter Ligation: Perform end repair, A-tailing, and ligation of sequencing adapters to the cDNA fragments.
PCR Amplification: Amplify the adapter-ligated cDNA library by PCR.
Library Quality Control: Validate the quality and quantity of the library using a bioanalyzer and qPCR.
Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq).
3. Bioinformatic Analysis of RNA-seq Data:
Quality Control of Raw Reads: Use tools like FastQC to assess the quality of the raw sequencing reads.
Read Trimming: Trim adapter sequences and low-quality bases from the reads using tools like Trimmomatic.
Alignment to Reference Genome: Align the trimmed reads to the Saccharomyces cerevisiae reference genome (e.g., S288C) using a splice-aware aligner like HISAT2 or STAR.
Quantification of Gene Expression: Count the number of reads mapping to each gene using tools like featureCounts or HTSeq.
Differential Expression Analysis: Use statistical packages like DESeq2 or edgeR in R to identify differentially expressed genes between the bur1 mutant and wild-type samples. This involves normalization of read counts and statistical testing to determine significance (p-value and fold change).
Functional Enrichment Analysis: Perform Gene Ontology (GO) and pathway enrichment analysis (e.g., using DAVID or g:Profiler) on the list of differentially expressed genes to identify over-represented biological processes, molecular functions, and cellular components.
Mandatory Visualization
Caption: A generalized workflow for differential gene expression analysis using RNA-seq.
Caption: The role of the Bur1-Bur2 complex in regulating transcription elongation and histone modification.
Confirming Direct Phosphorylation of a Substrate by BUR1: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of experimentally validated substrates of the cyclin-dependent kinase BUR1, a key regulator of transcription elon...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative overview of experimentally validated substrates of the cyclin-dependent kinase BUR1, a key regulator of transcription elongation in yeast. We detail the methodologies used to confirm direct phosphorylation and present supporting data to facilitate experimental design and interpretation.
Introduction to BUR1 Kinase and its Substrates
BUR1, in complex with its cyclin Bur2, plays a crucial role in the transition from transcription initiation to elongation. It achieves this by phosphorylating key components of the transcription machinery and associated factors. This guide focuses on the direct phosphorylation of several well-characterized substrates: the C-terminal domain (CTD) of RNA polymerase II largest subunit (Rpb1), the transcription elongation factor Spt5, the Rpb1 linker region, and the protein kinase Sch9.
Comparative Analysis of BUR1 Substrate Phosphorylation
The following table summarizes the key substrates of BUR1 and the primary methods used to validate their direct phosphorylation.
Substrate
Function
Primary Evidence for Direct Phosphorylation
Key Phosphorylation Sites (if known)
Rpb1 CTD
Scaffold for transcription and RNA processing factors.
In vitro kinase assays with recombinant CTD fragments.[1]
Serine 2 and Serine 5 of the heptapeptide (B1575542) repeat (YSPTSPS), though with less specificity compared to other CTD kinases.[1]
Spt5
Transcription elongation factor, component of the DSIF complex.
In vitro kinase assays with recombinant Spt5.[2][3]
Serine residues within the C-terminal repeat (CTR) domain.[3]
Rpb1 Linker Region
Connects the core RNA polymerase II enzyme to the CTD.
In vitro kinase assays with Rpb1 linker peptides.[4][5]
Specific threonine and serine residues within the linker.[4]
Sch9
Protein kinase involved in nutrient signaling and cell cycle progression.
In vitro kinase assays with recombinant Sch9 fragments.
Threonine and serine residues in the C-terminal region.
Experimental Protocols for Confirming Direct Phosphorylation
The most common method to demonstrate direct phosphorylation by BUR1 is the in vitro kinase assay. Below are generalized protocols for this technique, which can be adapted for specific substrates.
General In Vitro Kinase Assay Protocol
This protocol describes a typical workflow for an in vitro kinase assay using immunoprecipitated BUR1 and a recombinant substrate.
1. Preparation of BUR1 Kinase:
Express epitope-tagged BUR1 (e.g., HA-BUR1) in yeast cells.
Lyse yeast cells and immunoprecipitate BUR1-containing complexes using anti-epitope tag antibodies (e.g., anti-HA) coupled to beads.
Wash the immunoprecipitated complexes extensively to remove non-specific proteins.
2. Preparation of Substrate:
Express the substrate of interest (e.g., GST-Rpb1 CTD, GST-Spt5) in E. coli.
Purify the recombinant protein using affinity chromatography (e.g., Glutathione-Sepharose for GST-tagged proteins).
Dialyze the purified protein into a suitable kinase buffer.
3. Kinase Reaction:
Combine the immunoprecipitated BUR1, the purified substrate, and kinase buffer in a microcentrifuge tube.
Initiate the reaction by adding ATP, typically including a radiolabeled version such as [γ-³²P]ATP.
Incubate the reaction at 30°C for a specified time (e.g., 30 minutes).
4. Detection of Phosphorylation:
Stop the reaction by adding SDS-PAGE loading buffer.
Separate the reaction products by SDS-PAGE.
Detect phosphorylated proteins by autoradiography (for ³²P-labeled ATP) or by immunoblotting with phospho-specific antibodies.
Visualizing BUR1 Signaling and Experimental Workflows
BUR1 Signaling Pathway
Caption: Direct phosphorylation of various substrates by the BUR1/Bur2 kinase complex.
Experimental Workflow for Confirming Direct Phosphorylation
Caption: A typical experimental workflow for an in vitro kinase assay to confirm direct phosphorylation.
Logical Relationships in Evidence Gathering
Caption: Logical flow of evidence to confirm direct substrate phosphorylation by a kinase.
Concluding Remarks
The evidence strongly supports the role of BUR1 as a kinase with multiple, direct substrates crucial for the regulation of gene expression and cell signaling. The primary method for confirming direct phosphorylation remains the in vitro kinase assay, often complemented by mass spectrometry to identify specific phosphorylation sites. For researchers in drug development, understanding the specific interactions between BUR1 and its substrates can provide valuable targets for therapeutic intervention in diseases where transcriptional regulation is dysregulated. Future studies employing quantitative mass spectrometry could provide a more detailed understanding of the stoichiometry and dynamics of BUR1-mediated phosphorylation across its various substrates.
This document provides essential safety and logistical information for the proper disposal of the BUR1 waste stream, a common designation for a laboratory waste mixture. Adherence to these procedural guidelines is critic...
Author: BenchChem Technical Support Team. Date: December 2025
This document provides essential safety and logistical information for the proper disposal of the BUR1 waste stream, a common designation for a laboratory waste mixture. Adherence to these procedural guidelines is critical for ensuring personnel safety, environmental protection, and regulatory compliance. This information is intended for researchers, scientists, and drug development professionals. Always consult your institution's specific Chemical Hygiene Plan and local regulations prior to handling and disposing of any chemical waste.
Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to wear appropriate personal protective equipment (PPE), including safety glasses or goggles, chemical-resistant gloves, and a laboratory coat.[1] All handling of the BUR1 waste stream should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation exposure.[1] Ensure that emergency eye wash stations and safety showers are readily accessible.[1]
Quantitative Data for BUR1 Disposal
For clarity and quick reference, the following table summarizes key quantitative parameters for the safe handling and disposal of the BUR1 waste stream.
Parameter
Specification
Rationale
Container Material
High-Density Polyethylene (HDPE)
Compatible with a wide range of chemical waste.
Maximum Container Size (in laboratory)
≤ 5 Gallons
Fire safety regulations often limit container size in labs.[1]
Recommended for stable storage of chemical waste.[2]
Experimental Protocol: BUR1 Waste Disposal
The proper disposal of the BUR1 waste stream follows a systematic process to ensure safety and regulatory compliance. This involves waste collection, container management, and coordination with your institution's Environmental Health and Safety (EHS) department.
Materials:
Appropriate Personal Protective Equipment (PPE)
Designated High-Density Polyethylene (HDPE) waste container with a screw-top cap
Hazardous waste labels
Secondary containment bin
Procedure:
Container Preparation:
Obtain a clean, empty HDPE container of an appropriate size (not exceeding 5 gallons).
Inspect the container for any signs of damage or leaks.
Place the container in a designated secondary containment bin within a satellite accumulation area.[1][3]
Labeling:
Affix a hazardous waste label to the container before adding any waste.[1]
Fill in all required information on the label, including the words "Hazardous Waste," the accumulation start date, and the chemical constituents of the BUR1 waste stream with their approximate percentages.[1][4] Chemical formulas or abbreviations are not acceptable.[3]
Waste Accumulation:
Carefully pour the BUR1 waste into the labeled container, avoiding splashes and spills.
Keep the waste container securely closed at all times, except when actively adding waste.[1][5] Funnels should not be left in the container opening.[1][5]
Do not mix incompatible waste streams in the same container.[4]
Full Container Management:
Monitor the fill level of the container. Do not fill beyond 90% capacity.[1]
Once the container is 90% full, complete the hazardous waste label with the final volume and the date.[1]
Disposal Request:
Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the full waste container.[1]
Store the sealed and labeled container in the designated satellite accumulation area until it is collected.
BUR1 Disposal Workflow
The following diagram illustrates the key steps in the BUR1 waste disposal process, from initial handling to final collection.
Caption: Workflow for the proper disposal of the BUR1 waste stream.
